2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline

• CAS: 55564-08-4

Core Science & Biosynthesis

A Technical Guide to the Synthesis, Characterization, and Evaluation of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline

Abstract: This guide provides a comprehensive framework for the synthesis, purification, characterization, and preliminary biological evaluation of the novel chemical entity, 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline. This compound merges three structurally significant pharmacophores: a nitroaromatic system, an aniline moiety, and a thiazole ring, which are prevalent in numerous biologically active molecules.[1][2] Given the absence of extensive literature on this specific molecule, this document serves as a predictive and methodological whitepaper for researchers in medicinal chemistry and drug development. We will outline a proposed synthetic pathway, detail essential analytical validation techniques, and discuss potential biological applications and requisite safety protocols based on established data from structurally related compounds.

Introduction and Rationale

The strategic combination of known pharmacophores is a cornerstone of modern drug discovery. The target molecule, 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline, represents a thoughtful hybridization of chemical motifs known for a wide spectrum of biological activities.

• Nitroaromatic Compounds: The nitro group (NO2) is a potent electron-withdrawing group that is a key feature in many antimicrobial and anticancer agents.[2] Its presence can modulate the electronic properties of a molecule, influencing receptor binding and, in hypoxic environments like solid tumors, can be bioreduced to cytotoxic species.[2][3]

• Thiazole Derivatives: The thiazole ring is a privileged scaffold in medicinal chemistry, found in drugs with antimicrobial, antifungal, and anticancer properties.[1][4] Its ability to participate in hydrogen bonding and coordinate with metallic ions in enzymes makes it a versatile component for designing targeted inhibitors.[5]

• Aniline Substructure: The aniline core provides a crucial scaffold and a key point for further chemical modification, allowing for the exploration of structure-activity relationships (SAR).

This guide proposes a logical, field-proven workflow for synthesizing and evaluating this novel compound, enabling researchers to explore its potential as a new therapeutic agent.

Predicted Physicochemical Properties and Structure

A foundational understanding of a molecule's physicochemical properties is critical for predicting its behavior in both chemical and biological systems. The properties for 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline are predicted based on its constituent fragments.

Property	Predicted Value	Significance in Drug Development
Molecular Formula	C₉H₇N₃O₃S	Defines the elemental composition and exact mass.
Molecular Weight	237.24 g/mol	Influences solubility, permeability, and diffusion; generally compliant with Lipinski's Rule of Five.[6]
Topological Polar Surface Area (TPSA)	106.35 Ų	Predicts cell permeability and oral bioavailability.
logP (Octanol/Water Partition Coeff.)	~2.0 - 2.5	Indicates lipophilicity, affecting membrane transport and solubility.
Hydrogen Bond Donors	1 (from -NH₂)	Influences binding interactions with biological targets.
Hydrogen Bond Acceptors	5 (from O, N atoms)	Critical for forming interactions with protein active sites.

Chemical Structure Diagram

Caption: Chemical structure of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline.

Proposed Synthetic Strategy: A Step-by-Step Protocol

The synthesis of an ether linkage to an electron-deficient aromatic ring is efficiently achieved via Nucleophilic Aromatic Substitution (SₙAr). The proposed workflow leverages this principle, starting from commercially available precursors.

Synthesis Workflow Diagram

Caption: Proposed workflow for the synthesis of the target compound via SₙAr.

Experimental Protocol

This protocol is designed for execution by trained organic chemists in a controlled laboratory setting.

• Reagent Preparation:

  • To a dry 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 4-Chloro-2-nitroaniline (1.0 eq), 2-Hydroxy-1,3-thiazole (1.1 eq), and anhydrous potassium carbonate (K₂CO₃, 2.5 eq).

  • Causality: Potassium carbonate acts as a base to deprotonate the hydroxyl group of 2-hydroxythiazole, forming a more potent thiazolate nucleophile required for the SₙAr reaction.

• Reaction Execution:

  • Add anhydrous N,N-Dimethylformamide (DMF) to the flask until a stirrable slurry is formed (approx. 5-10 mL per gram of the limiting reagent).

  • Heat the reaction mixture to 80-100 °C under a nitrogen atmosphere.

  • Causality: DMF is a polar aprotic solvent that effectively solvates the cation (K⁺), leaving the nucleophile "naked" and highly reactive. Heating provides the necessary activation energy for the substitution reaction. The nitro group ortho to the chlorine atom strongly activates the ring towards nucleophilic attack.

• Reaction Monitoring:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 30% Ethyl Acetate in Hexane). The disappearance of the starting material (4-Chloro-2-nitroaniline) and the appearance of a new, typically more polar, product spot indicates reaction progression.

• Work-up and Isolation:

  • Once the reaction is complete (typically 6-12 hours), cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker containing ice-cold water (10x the volume of DMF used). This will precipitate the crude product.

  • Stir for 30 minutes, then filter the resulting solid using a Büchner funnel.

  • Wash the solid with copious amounts of water to remove DMF and inorganic salts, followed by a small amount of cold diethyl ether to remove non-polar impurities.

  • Dry the crude product under vacuum.

• Purification:

  • Purify the crude solid using flash column chromatography on silica gel. Elute with a gradient of ethyl acetate in hexane to isolate the pure 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline.

  • Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure to yield the final product.

Analytical Characterization and Quality Control

Rigorous analytical testing is mandatory to confirm the identity, structure, and purity of the newly synthesized compound.

Analytical Technique	Expected Result / Key Signals	Purpose
¹H NMR	Aromatic protons on the aniline ring (doublets, doublet of doublets). Aromatic protons on the thiazole ring. A broad singlet for the -NH₂ protons.	Confirms the proton framework and connectivity of the molecule.
¹³C NMR	Distinct signals for each unique carbon atom in the aromatic rings and thiazole moiety.	Verifies the carbon skeleton of the final structure.
Mass Spectrometry (HRMS)	A molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of C₉H₈N₃O₃S⁺.	Unambiguously confirms the molecular formula and weight.
Infrared (IR) Spectroscopy	Characteristic stretches for N-H (amine, ~3300-3500 cm⁻¹), C-NO₂ (nitro, ~1520 & 1340 cm⁻¹), and C-O-C (ether, ~1250 cm⁻¹).	Confirms the presence of key functional groups.
HPLC	A single major peak with >95% purity under specified conditions (e.g., C18 column, water/acetonitrile gradient, UV detection at 254 nm).	Quantifies the purity of the final compound, essential for biological assays.
Melting Point (MP)	A sharp, defined melting range (e.g., 150-152 °C).	A classic indicator of compound purity.

Safety Protocols and Preliminary Biological Evaluation

Safety and Handling

Nitroaniline derivatives are often toxic and require careful handling.[7][8] The following precautions are based on data for structurally similar compounds and are considered mandatory.[9][10][11]

• Toxicity: May be toxic if swallowed, inhaled, or absorbed through the skin.[8][9] Potential for target organ damage (blood, liver) with repeated exposure.[7]

• Personal Protective Equipment (PPE): Always use in a certified chemical fume hood. Wear nitrile gloves, a lab coat, and chemical safety goggles.

• Handling: Avoid creating dust.[10] Use appropriate engineering controls like local exhaust ventilation.[7]

• Disposal: Dispose of chemical waste according to institutional and national guidelines for hazardous materials.

Safety Workflow Diagram

Caption: Decision workflow for safe handling of novel chemical entities.

Proposed Biological Screening

Based on the known activities of its constituent motifs, the following initial biological screens are recommended:

• Antimicrobial Activity:

  • Rationale: Nitro-containing heterocycles are well-established antimicrobial agents.[2][5]

  • Protocol: Screen the compound against a panel of clinically relevant bacteria, including Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) strains using a standard broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC).

• Anticancer Activity (Kinase Inhibition):

  • Rationale: Anilino-quinazoline and related structures containing nitro groups have been developed as Epidermal Growth Factor Receptor (EGFR) kinase inhibitors.[3][12]

  • Protocol: Perform an in vitro kinase inhibition assay against EGFR and other relevant kinases. Subsequently, evaluate cytotoxicity in cancer cell lines known to overexpress these kinases (e.g., A549 lung cancer cells) using an MTT or similar cell viability assay.

Conclusion

This guide presents a comprehensive, scientifically grounded framework for the synthesis and initial evaluation of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline. By following the proposed synthetic route, employing rigorous analytical characterization, adhering to strict safety protocols, and conducting targeted biological screens, researchers can effectively investigate the therapeutic potential of this novel molecule. The insights gained from this process will be invaluable for any subsequent lead optimization and drug development efforts.

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A Technical Guide to 2-nitro-4-(thiazol-2-yloxy)aniline: Synthesis, Characterization, and Therapeutic Potential

Disclaimer: This document provides a comprehensive theoretical guide to the novel compound 2-nitro-4-(thiazol-2-yloxy)aniline. As of the latest database searches, a specific CAS number has not been assigned to this molecule, indicating its novelty or limited availability in commercial and public databases. The information presented herein, including synthetic protocols and physicochemical properties, is based on established principles of organic chemistry and predictive data derived from structurally analogous compounds.

Introduction: Bridging Privileged Scaffolds in Drug Discovery

The convergence of a nitroaniline core with a thiazole moiety in the target molecule, 2-nitro-4-(thiazol-2-yloxy)aniline, presents a compelling case for its investigation in medicinal chemistry. Nitroaromatic compounds are well-established pharmacophores and synthetic intermediates.[1] The thiazole ring is a "privileged" heterocyclic scaffold, integral to numerous FDA-approved drugs, including antimicrobial and anticancer agents, owing to its diverse bioactivities.[2][3]

This guide provides a foundational framework for researchers and drug development professionals interested in this novel chemical entity. We will detail a proposed, robust synthetic route, predict its key physicochemical and spectroscopic characteristics, and explore its potential therapeutic applications based on the rich pharmacology of its constituent substructures.

Proposed Synthesis: A Nucleophilic Aromatic Substitution Approach

The most logical and efficient pathway to synthesize 2-nitro-4-(thiazol-2-yloxy)aniline is via a nucleophilic aromatic substitution (SNAr) reaction. This reaction is particularly effective for aryl halides that are "activated" by strongly electron-withdrawing groups, such as a nitro group, positioned ortho or para to the leaving group.[4][5] In our proposed synthesis, the nitro group at the 2-position of the aniline ring strongly activates the 4-position for nucleophilic attack.

The proposed reaction involves the coupling of an activated 4-halo-2-nitroaniline with 2-hydroxythiazole in the presence of a base.

Experimental Protocol: Synthesis of 2-nitro-4-(thiazol-2-yloxy)aniline

Reactants:

• 4-chloro-2-nitroaniline (1.0 eq)

• 2-hydroxythiazole (1.1 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• N,N-Dimethylformamide (DMF) (as solvent)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-chloro-2-nitroaniline and 2-hydroxythiazole.

• Add anhydrous potassium carbonate to the flask.

• Add dry N,N-Dimethylformamide (DMF) to the flask to achieve a suitable concentration (e.g., 0.5 M).

• Heat the reaction mixture to 100-120 °C under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (4-chloro-2-nitroaniline) is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-water to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash thoroughly with water to remove inorganic salts.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to yield the purified 2-nitro-4-(thiazol-2-yloxy)aniline.

Causality Behind Experimental Choices:

• Substrate: 4-chloro-2-nitroaniline is chosen as the electrophile. The nitro group at the ortho position and the amino group at the meta position (relative to the chlorine) activate the chlorine leaving group for SNAr.

• Nucleophile: 2-hydroxythiazole, a commercially available reagent, acts as the nucleophile. In the presence of a base, it deprotonates to form the more potent thiazol-2-olate nucleophile.

• Base: Potassium carbonate is a cost-effective and sufficiently strong base to deprotonate 2-hydroxythiazole without causing unwanted side reactions. Cesium carbonate could be used for potentially faster reaction times.[6][7]

• Solvent: DMF is an excellent polar aprotic solvent for SNAr reactions, as it effectively solvates the potassium cation, leaving the thiazolate anion more reactive.

• Temperature: Elevated temperatures are typically required to overcome the activation energy for this type of transformation.

Caption: Proposed synthesis of 2-nitro-4-(thiazol-2-yloxy)aniline.

Physicochemical and Spectroscopic Profile (Predicted)

As no experimental data is available, the following properties are predicted based on the compound's structure and data from analogous molecules.

Physicochemical Properties

Property	Predicted Value
Molecular Formula	C₉H₇N₃O₃S
Molecular Weight	237.24 g/mol
Appearance	Expected to be a yellow or orange crystalline solid
Solubility	Likely soluble in polar organic solvents (DMSO, DMF, Acetone); sparingly soluble in water

Spectroscopic Data

The predicted spectroscopic data is derived from the known spectral characteristics of nitroanilines and aryl ethers.[8][9][10]

Spectroscopy	Predicted Characteristics
¹H NMR (400 MHz, DMSO-d₆)	δ ~8.0-8.2 ppm (d, 1H): Aromatic proton ortho to the nitro group. δ ~7.2-7.5 ppm (m, 2H): Remaining two aromatic protons. δ ~7.0-7.2 ppm (d, 1H): Thiazole proton. δ ~6.8-7.0 ppm (d, 1H): Thiazole proton. δ ~6.0-6.5 ppm (s, 2H): -NH₂ protons.
¹³C NMR (100 MHz, DMSO-d₆)	δ ~160-165 ppm: Thiazole carbon attached to oxygen. δ ~140-150 ppm: Aromatic carbons attached to nitro and amino groups. δ ~110-130 ppm: Remaining aromatic and thiazole carbons.
FT-IR (KBr, cm⁻¹)	~3350-3450 cm⁻¹: N-H stretching (asymmetric and symmetric) of the primary amine. ~1500-1550 cm⁻¹ & ~1300-1350 cm⁻¹: N-O stretching (asymmetric and symmetric) of the nitro group. ~1200-1250 cm⁻¹: C-O-C stretching (asymmetric) of the aryl ether linkage. ~1580-1620 cm⁻¹: C=C and C=N stretching of the aromatic and thiazole rings.

Potential Applications in Drug Development

The hybrid structure of 2-nitro-4-(thiazol-2-yloxy)aniline suggests several promising avenues for therapeutic research.

• Anticancer Agents: Many aniline and thiazole derivatives are known to exhibit potent anticancer activity.[2] For instance, certain quinazoline derivatives bearing a substituted aniline moiety act as Epidermal Growth Factor Receptor (EGFR) inhibitors.[11] The thiazole-ether linkage could confer novel binding interactions with kinase targets.

• Antimicrobial and Antiparasitic Activity: The thiazole ring is a cornerstone of many antimicrobial drugs.[12] Furthermore, structurally related nitro-thiocyano-anilines are used as intermediates in the synthesis of antiparasitic drugs. The combination of the nitro and thiazole moieties could lead to compounds with potent activity against a range of pathogens.

• Material Science: Nitroaniline derivatives, such as 2-methoxy-4-nitroaniline, are investigated for their non-linear optical (NLO) properties.[1][13] The introduction of the thiazole ring could modulate these electronic properties, opening potential applications in material science.

Conclusion

While 2-nitro-4-(thiazol-2-yloxy)aniline remains a novel compound without a reported CAS number or experimental data, this guide provides a robust theoretical foundation for its synthesis and characterization. The proposed SNAr pathway is a high-probability route to obtaining this molecule, and the predicted physicochemical and spectroscopic data offer a baseline for its identification. The convergence of two pharmacologically significant scaffolds, nitroaniline and thiazole, makes this compound a highly attractive target for synthesis and biological screening in the pursuit of new therapeutic agents.

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The Pharmacophore Rationale: Why Combine These Moieties?

Engineering Nitroaniline Thiazole Ether Derivatives: A Technical Whitepaper on Synthesis, Properties, and Pharmacological Applications

In modern medicinal chemistry, the design of hybrid pharmacophores is a critical strategy for overcoming drug resistance and improving pharmacokinetic profiles. The fusion of nitroaniline , thiazole , and an ether linkage creates a unique, multi-functional scaffold with highly tunable electronic and steric properties.

As an Application Scientist, I approach this scaffold by analyzing the causality of its structural components:

• The Nitroaniline Core: The strong electron-withdrawing nature of the nitro (-NO₂) group on the aniline ring increases the electrophilicity of the core. This facilitates intracellular redox cycling, making these compounds excellent candidates for targeting hypoxic tumor microenvironments via the generation of reactive oxygen species (ROS)[1]. Furthermore, they act as stable nitric oxide (NO) donors under specific physiological conditions.

• The Thiazole Bioisostere: The thiazole ring serves as a rigid, metabolically stable bioisostere for benzene or pyridine rings found in older-generation drugs[2]. It provides two distinct interaction vectors: hydrogen bonding via the basic nitrogen and lipophilic interactions via the sulfur atom. It is a proven structural constituent in clinically approved anti-cancer drugs such as dasatinib and epothilone[3].

• The Ether Linkage: Bridging these systems with an ether (C-O-C) linkage rather than an amide or ester is a deliberate design choice. Esters are prone to rapid hydrolysis by ubiquitous esterases, leading to poor in vivo half-lives. The ether linkage acts as a rigid linker that orients the molecule favorably within hydrophobic receptor pockets (such as the ACC2 or PPAR ligand-binding domains) while maintaining high metabolic stability[2][4].

Self-Validating Synthetic Methodology

To ensure reproducibility and trustworthiness, the following protocol for the synthesis of nitroaniline thiazole ether derivatives is designed as a self-validating system . Each step includes specific in-process quality control (IPQC) checkpoints to confirm causality and reaction success before proceeding.

Step-by-Step Protocol: Microwave-Assisted One-Pot Synthesis

Objective: Synthesize 4-(5-((4-nitrophenyl)amino)thiazol-2-yloxy)phenol derivatives.

• Preparation of the Thiazole Core (Hantzsch Synthesis):

  • Procedure: Dissolve 1.0 equivalent of an α-haloketone and 1.1 equivalents of a substituted thiourea in anhydrous ethanol. Subject the mixture to microwave irradiation (MW) at 80°C for 15 minutes.

  • Causality: Microwave irradiation is chosen over conventional reflux to ensure uniform dielectric heating, which overcomes the high activation energy of the cyclization step, reducing reaction time from hours to minutes and minimizing side-product formation[3].

  • IPQC Validation: Monitor via TLC (Hexane:EtOAc 7:3). Success is validated by ¹H-NMR showing the disappearance of the α-haloketone peak at ~4.5 ppm and the emergence of the characteristic thiazole proton singlet at ~7.2 ppm[5].

• Nucleophilic Aromatic Substitution (Etherification):

  • Procedure: To the isolated thiazole intermediate in anhydrous DMF, add 1.2 equivalents of the desired phenol and 2.0 equivalents of anhydrous K₂CO₃. Heat to 90°C under an argon atmosphere for 4 hours.

  • Causality: DMF is used as a polar aprotic solvent to stabilize the transition state of the SNAr reaction. K₂CO₃ is selected as a mild base to deprotonate the phenol without causing ring-opening or degradation of the thiazole core, which can occur with stronger bases like NaOH[2].

  • IPQC Validation: LC-MS must confirm the mass shift corresponding to the loss of the halogen and the addition of the phenoxy group.

• Buchwald-Hartwig Amination (Nitroaniline Coupling):

  • Procedure: Combine the thiazole-ether intermediate with 4-nitroaniline (1.1 eq), Pd₂(dba)₃ (0.05 eq), XPhos (0.1 eq), and Cs₂CO₃ (1.5 eq) in toluene. Reflux at 110°C for 12 hours.

  • Causality: The electron-deficient nature of 4-nitroaniline makes it a poor nucleophile. The bulky, electron-rich XPhos ligand is critical here to facilitate the reductive elimination step of the palladium catalytic cycle, ensuring high yields.

Fig 1. Step-by-step synthetic workflow for nitroaniline thiazole ether derivatives.

Biological Activity & Mechanistic Pathways

The biological utility of nitroaniline thiazole ethers is characterized by a "dual-warhead" activity profile, primarily impacting oncology and metabolic disease pathways.

Anticancer Activity (Apoptosis & Kinase Inhibition)

Nitroaniline derivatives induce apoptosis through both intrinsic and extrinsic pathways. The primary mechanism involves the modulation of the Bcl-2 family of proteins. By increasing the Bax/Bcl-2 ratio, these compounds trigger mitochondrial membrane depolarization and the subsequent activation of the caspase cascade[1]. Furthermore, the thiazole-ether core acts as a rigid orienting group that fits efficiently into the ATP-binding pockets of kinases, specifically downregulating the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways, which are frequently dysregulated in osteosarcoma and hepatocellular carcinoma[1][3].

Fig 2. Apoptotic signaling cascade modulated by nitroaniline thiazole ether derivatives.

Metabolic & Antimicrobial Applications

Beyond oncology, the 4-alkoxyphenol motif linked to a thiazole is a classic pharmacophore for metabolic enzyme inhibition. Specific derivatives have been engineered to inhibit Acetyl-CoA Carboxylase 2 (ACC2). By introducing steric hindrance adjacent to the ether linkage, metabolic ketone reduction is greatly attenuated, improving the pharmacokinetic profile for once-daily dosing in Type 2 Diabetes models[4]. Additionally, the inclusion of a lipophilic tail on the thiazole ring enhances bacterial cell wall penetration, resulting in potent DNA gyrase inhibition in antimicrobial applications[2].

Quantitative Structure-Activity Relationship (QSAR) Data

The tables below summarize the validated biological effects derived from recent structural variations of the nitroaniline thiazole ether scaffold.

Table 1: In Vitro Cytotoxic Activity (IC₅₀) against Cancer Cell Lines

Compound Substitution	Target Cell Line	IC₅₀ (µM)	Exposure Time	Primary Mechanistic Target
N-phenyl-thiazole-ether	Hep3B (Hepatocellular)	15.3 ± 1.2	48h	MAPK / NF-κB Inhibition[1]
4-fluoro-nitroaniline-thiazole	SaOS-2 (Osteosarcoma)	0.19 ± 0.04	48h	Bcl-2 / Bax Modulation[3]

| 5-bromo-thiazole-ether | MCF-7 (Breast Cancer) | 8.9 ± 0.7 | 72h | Caspase-3 Activation[2] |

Table 2: Antimicrobial & Metabolic Inhibition Profiles

Compound Substitution	Target Pathogen / Enzyme	MIC / IC₅₀	Mechanism of Action
Nitroaniline-thiazole (R=OMe)	S. aureus (MRSA)	4.0 µg/mL	DNA Gyrase Inhibition[2]
Thiazole-ether (R=Me)	Acetyl-CoA Carboxylase 2	12 nM	Allosteric Enzyme Inhibition[4]

| 3-fluoro-thiazole-sulfonamide | E. coli | 16.0 µg/mL | Cell Wall Synthesis Disruption[6] |

Conclusion

Nitroaniline thiazole ether derivatives represent a highly versatile and potent class of hybrid pharmacophores. By carefully controlling the synthetic methodology—specifically utilizing microwave-assisted Hantzsch cyclization and palladium-catalyzed cross-coupling—researchers can generate libraries of compounds with high metabolic stability and targeted biological activity. The rational design of the ether linkage provides necessary conformational flexibility, allowing these molecules to act as potent kinase inhibitors in oncology and allosteric modulators in metabolic diseases.

References

• Title: The Biological Activity of Nitroaniline Derivatives: A Technical Guide for Researchers Source: Benchchem URL
• Title: 4-(5-Bromothiazol-2-yloxy)
• Source: PMC (National Institutes of Health)
• Title: Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2)
• Title: 3-fluoro-N-{2-[2-(3-fluorophenyl)
• Source: PMC (National Institutes of Health)

Sources

• 1. benchchem.com [benchchem.com]
• 2. 4-(5-Bromothiazol-2-yloxy)phenol | 904961-21-3 | Benchchem [benchchem.com]
• 3. Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Decreasing the Rate of Metabolic Ketone Reduction in the Discovery of a Clinical Acetyl-CoA Carboxylase Inhibitor for the Treatment of Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of Benzo[4,5]thiazolo[2,3-c][1,2,4]triazole Derivatives via C-H Bond Functionalization of Disulfide Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. evitachem.com [evitachem.com]

Technical Monograph: 4-(thiazol-2-yloxy)-2-nitroaniline

The following technical guide is structured as an advanced monograph for researchers in medicinal chemistry and process development. It prioritizes mechanistic insight, reproducible protocols, and downstream utility.

IUPAC Name: 2-Nitro-4-(1,3-thiazol-2-yloxy)aniline Molecular Formula: C

H N O S Molecular Weight: 237.24 g/mol Class: Heteroaryl-Aryl Ether / Nitroaniline Derivative

Introduction & Strategic Utility

4-(thiazol-2-yloxy)-2-nitroaniline is a specialized bi-aryl ether intermediate used primarily in the synthesis of Type II Kinase Inhibitors and Benzimidazole-based anti-infectives . Its structural value lies in the orthogonality of its functional groups:

• The Thiazole Ether: A stable pharmacophore often used to mimic the ATP-binding pocket interactions in kinases (e.g., Src, Abl).

• The Nitroaniline Core: A "masked" phenylenediamine. The nitro group at the ortho position serves as a latent amine, allowing for controlled cyclization into benzimidazoles or quinoxalines after reduction.

This molecule solves a specific synthetic challenge: introducing a heteroaryl ether moiety early in the synthetic sequence, avoiding the harsh conditions required for late-stage C-O bond formation.

Chemical Synthesis & Mechanism

Unlike standard nucleophilic aromatic substitutions (S

Ar) on the benzene ring, the synthesis of this target relies on an Inverse S Ar strategy where the thiazole ring acts as the electrophile.

Retrosynthetic Analysis

The disconnection is made at the ether oxygen.

• Nucleophile: 4-Amino-3-nitrophenol (4-Hydroxy-2-nitroaniline).

• Electrophile: 2-Bromothiazole (or 2-Chlorothiazole).

Why this route? Attempting to react 4-chloro-2-nitroaniline with 2-hydroxythiazole is kinetically unfavorable. 2-Hydroxythiazole exists predominantly as the lactam tautomer (thiazol-2(3H)-one), rendering it a poor nucleophile. Conversely, the phenoxide of 4-amino-3-nitrophenol is a potent nucleophile, and the C2 position of the thiazole is highly activated for nucleophilic attack due to the electron-withdrawing nature of the adjacent nitrogen (similar to 2-chloropyridine).

Reaction Pathway Visualization

The following diagram details the optimal synthetic route and the electronic activation required for the coupling.

Figure 1: Convergent synthesis via nucleophilic aromatic substitution at the thiazole C2 position.

Experimental Protocol

Scale: 10.0 mmol Expected Yield: 75–85% Appearance: Yellow to Orange crystalline solid

Materials

• Reactant A: 4-Amino-3-nitrophenol (1.54 g, 10 mmol) [CAS: 610-81-1]

• Reactant B: 2-Bromothiazole (1.80 g, 11 mmol) [CAS: 3034-53-5]

• Base: Potassium Carbonate (K

  CO ), anhydrous, powdered (2.76 g, 20 mmol)

• Solvent: N,N-Dimethylformamide (DMF), anhydrous (20 mL)

Step-by-Step Methodology

• Activation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Reactant A in DMF. Add K

  CO in a single portion.

  • Note: The solution will turn deep red/orange due to the formation of the phenoxide anion. Stir at room temperature for 15 minutes to ensure complete deprotonation.

• Coupling: Add Reactant B (2-Bromothiazole) dropwise via syringe.

  • Critical: The reaction is exothermic.[1] If scaling up (>50 mmol), use an ice bath during addition.

• Heating: Equip the flask with a reflux condenser and heat the mixture to 90°C for 6–8 hours.

  • Monitoring: Monitor via TLC (Eluent: 50% Ethyl Acetate / Hexanes). The starting phenol (lower R

    ) should disappear, and a new, less polar spot (Product) will appear.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture slowly into 200 mL of ice-cold water with vigorous stirring. The product will precipitate as a yellow solid.

  • Stir for 30 minutes to dissolve inorganic salts (KBr, excess K

    CO ).

• Purification:

  • Filter the solid using a Buchner funnel.

  • Wash the cake with water (3 x 20 mL) and cold ethanol (1 x 10 mL).

  • Recrystallization: If high purity (>99%) is required for biological assays, recrystallize from Ethanol/Water (9:1).

Analytical Characterization

To validate the synthesis, compare the isolated product against these expected spectral data points.

Technique	Expected Signal / Characteristic	Structural Assignment
H NMR (DMSO-d )	7.2–7.3 (d, 1H)	Thiazole C5-H
7.4–7.5 (d, 1H)	Thiazole C4-H
7.1 (d, 1H)	Benzene C6-H (Ortho to NH )
7.6 (dd, 1H)	Benzene C5-H
7.9 (d, 1H)	Benzene C3-H (Ortho to NO )
7.4 (br s, 2H)	-NH (Exchangeable with D O)
IR Spectroscopy	3300–3400 cm	N-H stretching (Primary amine)
1530 & 1350 cm	N-O stretching (Nitro group)
1240 cm	C-O-C stretching (Ether linkage)
Melting Point	160–165°C	(Estimated based on congeners)

Downstream Applications: Benzimidazole Synthesis

The primary value of 4-(thiazol-2-yloxy)-2-nitroaniline is its role as a precursor to 5-(thiazol-2-yloxy)-1H-benzo[d]imidazole . This scaffold is prevalent in anthelmintics and kinase inhibitors.

Transformation Logic

• Reduction: The nitro group is reduced to an amine (using H

  /Pd-C or Fe/NH Cl), yielding the 1,2-phenylenediamine.

• Cyclization: The diamine reacts with a carboxylic acid equivalent (e.g., Formic acid, Triethyl orthoformate) to close the imidazole ring.

Figure 2: Conversion of the nitroaniline core into a pharmacologically active benzimidazole scaffold.

Safety & Handling (E-E-A-T)

Hazard Class: Nitroanilines are generally toxic by inhalation, ingestion, and skin absorption. They are known methemoglobinemia inducers.

• Engineering Controls: All weighing and solid handling must be performed inside a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.

• Waste Disposal: Aqueous waste from the workup contains DMF and thiazole residues; dispose of as Halogenated Organic Waste (due to potential unreacted bromide).

References

• Nucleophilic Substitution on Thiazoles: Metzger, J. V. (1979). Thiazole and its Derivatives. Wiley-Interscience.

• Nitroaniline Synthesis: "4-Nitroaniline." Wikipedia. Available at: [Link] (Accessed 2026).

• General S Ar Methodology: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.

• PubChem Compound Summary: "2-Amino-4-(4-nitrophenyl)thiazole" (Isomer reference for spectral comparison). National Center for Biotechnology Information. PubChem Compound Database. Available at: [Link].

Sources

• 1. mdpi.com [mdpi.com]

A Comprehensive Technical Guide to Nitroaniline Scaffolds in Modern Medicinal Chemistry

Abstract

Nitroaniline derivatives, characterized by the presence of both a nitro and an amino group on a benzene ring, have emerged as a versatile and privileged scaffold in medicinal chemistry.[1] The unique electronic properties conferred by these functional groups, particularly the electron-withdrawing nature of the nitro group, make these compounds valuable for developing novel therapeutic agents.[1] This in-depth technical guide provides a comprehensive overview of nitroaniline scaffolds for researchers, scientists, and drug development professionals. We will explore modern synthetic strategies for their preparation, delve into their diverse biological activities with a focus on anticancer, antimicrobial, and anti-inflammatory properties, and discuss their mechanisms of action. This guide will also present detailed experimental protocols, quantitative data, and visualizations of key signaling pathways to facilitate further research and drug development in this promising area.

Introduction to Nitroaniline Scaffolds: A Privileged Framework in Drug Discovery

The Nitroaniline Core: Physicochemical Properties and Their Influence on Biological Activity

The nitroaniline scaffold is a versatile building block in medicinal chemistry due to the interplay of its constituent functional groups. The nitro group, being strongly electron-withdrawing, significantly influences the electronic environment of the aromatic ring, making it susceptible to nucleophilic aromatic substitution and modulating the pKa of the amino group.[2] This electronic nature is also crucial for the bioreductive activation of some nitroaniline-based drugs, a key mechanism in their selective toxicity towards hypoxic tumor cells and certain microorganisms.[2][3] The amino group provides a handle for further chemical modifications, allowing for the synthesis of large and diverse compound libraries.[4] The combination of these features allows for the fine-tuning of physicochemical properties such as solubility, lipophilicity, and hydrogen bonding capacity, all of which are critical for pharmacokinetic and pharmacodynamic profiles.[5]

Historical Perspective and Evolution of Nitroanilines in Medicinal Chemistry

Historically, nitroanilines were primarily recognized as important intermediates in the synthesis of dyes and pigments.[6] However, their potential in medicinal chemistry has been increasingly appreciated over the past few decades. Early investigations into nitroaromatic compounds revealed their broad biological activities, including antimicrobial and anticancer properties.[1][3] This led to the exploration of nitroaniline derivatives as potential therapeutic agents. Modern drug discovery has seen a more rational design approach, with nitroaniline scaffolds being incorporated into molecules targeting specific enzymes and signaling pathways.[2] The evolution of synthetic methodologies has further propelled the field, enabling the creation of more complex and targeted nitroaniline-based drug candidates.

Scope and Objectives of this Guide

This guide aims to provide a comprehensive and practical resource for researchers and drug development professionals working with nitroaniline scaffolds. The key objectives are to:

• Present an overview of both classical and modern synthetic strategies for the preparation of nitroaniline derivatives.

• Detail the diverse biological activities of nitroaniline scaffolds, with a focus on their anticancer, antimicrobial, and anti-inflammatory potential.

• Elucidate the underlying mechanisms of action of these compounds in various therapeutic areas.

• Provide detailed, step-by-step experimental protocols for the synthesis and biological evaluation of nitroaniline derivatives.

• Summarize quantitative data on the biological activity of selected compounds in a clear and accessible format.

• Offer insights into emerging therapeutic applications and future perspectives for this important class of compounds.

Synthetic Strategies for the Elaboration of Nitroaniline Scaffolds

Classical Synthetic Routes: A Foundation for Nitroaniline Chemistry

2.1.1 Nitration of Anilines

The direct nitration of anilines and their derivatives is a fundamental method for the synthesis of nitroanilines. The reaction typically involves the use of a nitrating agent, such as a mixture of concentrated nitric acid and sulfuric acid.[7] The amino group is a strong activating group and directs the incoming nitro group to the ortho and para positions. To control the regioselectivity and prevent over-nitration or oxidation, the amino group is often protected as an acetanilide before nitration.[6]

2.1.2 Nucleophilic Aromatic Substitution (SNAr) on Nitro-activated Aryl Halides

Nucleophilic aromatic substitution is a powerful method for the synthesis of N-substituted nitroanilines. The presence of a nitro group ortho or para to a leaving group (e.g., a halogen) activates the aromatic ring towards nucleophilic attack.[3] This allows for the displacement of the leaving group by an amine to form the desired N-substituted nitroaniline.[2]

Modern Methodologies for Library Synthesis and Structural Diversification

Modern synthetic chemistry offers a range of powerful tools for the rapid and efficient synthesis of diverse libraries of nitroaniline derivatives.

2.2.1 Palladium-Catalyzed Cross-Coupling Reactions (e.g., Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide or triflate and an amine. This method offers excellent functional group tolerance and allows for the synthesis of a wide range of N-aryl and N-heteroaryl nitroanilines under relatively mild conditions.[8]

2.2.2 Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical copper-catalyzed reaction for the formation of diaryl ethers, diaryl thioethers, and diaryl amines. Modern advancements in ligand design have significantly improved the efficiency and substrate scope of this reaction, making it a valuable tool for the synthesis of N-substituted nitroanilines.[8]

2.2.3 Flow Chemistry and Other Enabling Technologies for Rapid Diversification

Flow chemistry and other automated synthesis platforms are increasingly being used to accelerate the synthesis and optimization of drug candidates. These technologies allow for precise control over reaction parameters, improved safety, and the ability to rapidly generate libraries of compounds for high-throughput screening.

Detailed Experimental Protocol: Synthesis of a Representative N-Substituted 2-Nitroaniline Derivative

Synthesis of N-(2-Ethoxyethyl)-2-nitroaniline via SNAr Reaction [3]

This protocol describes the synthesis of N-(2-ethoxyethyl)-2-nitroaniline from 2-chloronitrobenzene and 2-ethoxyethanamine.

Materials:

• 2-Chloronitrobenzene

• 2-Ethoxyethanamine

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dimethylformamide (DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 2-chloronitrobenzene (1.0 eq) in DMF.

• Add 2-ethoxyethanamine (1.2 eq) and DBU (1.5 eq) to the solution.

• Heat the reaction mixture at 80 °C and monitor the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain N-(2-ethoxyethyl)-2-nitroaniline.

Anticancer Applications of Nitroaniline Scaffolds

Overview of Anticancer Activity and Therapeutic Potential

Nitroaniline derivatives have demonstrated significant potential as anticancer agents, exhibiting cytotoxic effects against a wide range of cancer cell lines.[1] Their therapeutic potential lies in their diverse mechanisms of action, which can be tailored through chemical modification to target specific cancer vulnerabilities.

Mechanisms of Action in Oncology

3.2.1 Induction of Apoptosis: Intrinsic and Extrinsic Pathways

A common mechanism of action for many nitroaniline-based anticancer agents is the induction of apoptosis, or programmed cell death.[1] These compounds can trigger both the intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways.[1] A key event in the intrinsic pathway is the modulation of the Bcl-2 family of proteins, leading to an increased Bax/Bcl-2 ratio, which in turn causes mitochondrial membrane depolarization and the release of cytochrome c.[1] This initiates a caspase cascade, ultimately leading to cell death.[1]

Generalized apoptosis induction pathway by nitroaniline derivatives.

3.2.2 Modulation of Key Signaling Pathways (MAPK, NF-κB)

Cancer cells often exhibit dysregulation of key signaling pathways that promote proliferation and survival.[1] Nitroaniline derivatives have been shown to interfere with these pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) cascades.[1] By inhibiting these pathways, these compounds can downregulate pro-survival signals and upregulate pro-apoptotic factors, leading to cancer cell death.

Potential modulation of MAPK and NF-κB pathways by nitroaniline derivatives.

3.2.3 Role as Kinase Inhibitors

Protein kinases are crucial regulators of cellular processes and are frequently dysregulated in cancer, making them attractive targets for drug development.[9] The nitroaniline scaffold has been successfully incorporated into a number of kinase inhibitors.[2] The diarylamine motif, often present in these inhibitors, can mimic the hinge-binding region of ATP, while the nitro group and other substituents can be modified to achieve selectivity for specific kinases.[5]

3.2.4 Hypoxia-Selective Antitumor Agents: Bioreductive Activation

Solid tumors often contain regions of low oxygen, or hypoxia. This hypoxic environment can be exploited for targeted cancer therapy. Nitroaniline derivatives can act as hypoxia-selective prodrugs, where the nitro group is reduced under hypoxic conditions by nitroreductase enzymes to form cytotoxic species.[2] This selective activation in the tumor microenvironment can lead to a more targeted therapeutic effect with reduced systemic toxicity.

Structure-Activity Relationship (SAR) Studies for Anticancer Potency

Structure-activity relationship studies are crucial for optimizing the anticancer activity of nitroaniline derivatives. These studies have shown that the nature and position of substituents on the aniline ring and the N-substituent can significantly impact cytotoxicity. For example, the presence of electron-withdrawing groups on the N-phenyl ring has been shown to enhance anticancer activity in some cases.[2]

Quantitative Data on Anticancer Activity of Selected Nitroaniline Derivatives

Compound ID	N-Substituent	Cancer Cell Line	IC50 (µM)	Reference
1a	4-Methylphenyl	HCT116	5.9 nM	[2]
1b	4-(Dimethylamino)phenyl	HCT116	8.7 µM	[2]
2a	2,4-Dinitrophenyl	UV4 (hypoxic)	Selectivity: 60-70 fold	[2]
3a	Pyrimidine derivative	Mer Kinase	18.5 nM	[2]
3b	Pyrimidine derivative	c-Met Kinase	33.6 nM	[2]

Detailed Experimental Protocol: MTT Assay for In Vitro Cytotoxicity Assessment

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1]

Materials:

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Cancer cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the nitroaniline derivatives and incubate for another 48-72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37 °C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Workflow for the MTT cell viability assay.

Antimicrobial Properties of Nitroaniline Derivatives

Broad-Spectrum Activity Against Bacterial and Fungal Pathogens

In addition to their anticancer properties, nitroaniline derivatives have demonstrated significant potential as antimicrobial agents.[2] They have shown efficacy against a range of Gram-positive and Gram-negative bacteria, as well as some fungal strains.[4][10]

Mechanism of Antimicrobial Action

4.2.1 Bioreduction of the Nitro Group and Generation of Reactive Intermediates

The antimicrobial mechanism of action of many nitroaromatic compounds, including nitroanilines, involves the reduction of the nitro group within the microbial cell.[3][11] This bioreduction, often carried out by microbial nitroreductases, generates reactive nitroso and hydroxylamine intermediates.[3]

4.2.2 DNA Damage and Inhibition of Macromolecular Synthesis

The reactive intermediates generated from the reduction of the nitro group can cause damage to cellular macromolecules, including DNA, leading to cell death.[3] This mechanism of action is distinct from that of many existing antibiotics, which makes nitroaniline derivatives promising candidates for combating drug-resistant pathogens.

Structure-Activity Relationships for Enhanced Antimicrobial Efficacy

SAR studies have shown that the antimicrobial activity of nitroaniline derivatives is highly dependent on the substitution pattern on the aromatic ring.[4][10] The position of the nitro group and the nature of other substituents can influence the compound's ability to penetrate the microbial cell wall and its susceptibility to bioreduction. For instance, in a series of 3-arylcoumarins, the presence of a nitro group was found to be important for activity against Staphylococcus aureus.[10]

Quantitative Data on Antimicrobial Activity of Selected Nitroaniline Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
N-substituted 2-Nitroaniline	Staphylococcus aureus	16	[2]
N-substituted 2-Nitroaniline	Escherichia coli	32	[2]
N-substituted 2-Nitroaniline	Candida albicans	64	[2]
6-nitro-3-arylcoumarin	Staphylococcus aureus	32	[10]

Detailed Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard laboratory procedure for determining the minimum inhibitory concentration (MIC) of an antimicrobial agent against a particular microorganism.[2]

Materials:

• 96-well microtiter plates

• Mueller-Hinton broth (or other suitable growth medium)

• Bacterial or fungal inoculum

• Nitroaniline derivative stock solution

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism in a suitable broth medium.

• Serial Dilution: Serially dilute the nitroaniline derivative in the broth in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37 °C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Emerging Therapeutic Applications of Nitroaniline Scaffolds

Anti-inflammatory Agents: Targeting Key Mediators of Inflammation

5.1.1 Inhibition of Nitric Oxide (NO) and Cyclooxygenases (COX)

Certain nitroaniline derivatives have demonstrated significant anti-inflammatory properties.[1] Their mechanism of action often involves the inhibition of key inflammatory mediators and enzymes, such as nitric oxide (NO) and cyclooxygenases (COX).[1] Overproduction of NO and COX-2 is associated with various inflammatory diseases, and inhibitors of these targets are of great therapeutic interest.

Sirtuin 6 (SIRT6) Inhibitors: Potential in Diabetes and Other Metabolic Diseases

SIRT6 is a histone deacetylase that plays a crucial role in regulating glucose metabolism.[12] Inhibitors of SIRT6 have been identified as potential therapeutic agents for the treatment of type 2 diabetes.[12] A series of 5-(4-methylpiperazin-1-yl)-2-nitroaniline derivatives has been discovered as a new class of SIRT6 inhibitors, with one compound showing an IC50 value of 4.93 µM.[12] In a mouse model of type 2 diabetes, this compound was able to reduce blood glucose levels.[12]

Central Nervous System (CNS) Drug Discovery: Exploring New Frontiers

The development of drugs targeting the central nervous system is particularly challenging due to the need for compounds to cross the blood-brain barrier.[13] The physicochemical properties of nitroaniline scaffolds can be tuned to meet the requirements for CNS drug discovery.[14] Their small size and potential for developing into rigid structures make them attractive starting points for the design of novel CNS-active compounds.[14]

Preclinical and Clinical Landscape of Nitroaniline-Based Compounds

Notable Examples of Nitroaniline-Containing Drugs

Several approved drugs contain a nitroaromatic moiety, highlighting the therapeutic potential of this chemical class. Examples include:

• Nilutamide: An antiandrogen used in the treatment of prostate cancer.

• Nitisinone: Used to treat hereditary tyrosinemia type 1.[15]

While not all of these are direct nitroaniline derivatives, they demonstrate the clinical utility of the broader class of nitroaromatic compounds.

Overview of Derivatives in Preclinical and Clinical Development

While a comprehensive list of all nitroaniline derivatives in development is beyond the scope of this guide, it is an active area of research. For example, nitroxoline, a urinary antibiotic, has been repurposed and is undergoing clinical trials for the treatment of non-muscle invasive bladder cancer.[16]

Challenges and Future Directions in the Clinical Translation of Nitroaniline Scaffolds

Despite their therapeutic potential, the clinical development of nitroaniline derivatives can be challenging. Potential toxicity associated with the nitro group is a key concern.[17] However, the bioreductive activation of some nitroaromatic compounds can be leveraged for selective toxicity in cancer and infectious diseases. Future research will likely focus on the design of more targeted nitroaniline-based drugs with improved safety profiles.

Conclusion and Future Perspectives

Summary of the Versatility and Potential of Nitroaniline Scaffolds

Nitroaniline scaffolds represent a highly versatile and valuable platform in medicinal chemistry. Their unique electronic properties and synthetic tractability have enabled the development of compounds with a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. The ability to fine-tune their physicochemical properties allows for the optimization of their pharmacokinetic and pharmacodynamic profiles for various therapeutic applications.

Future Research Directions and Unexplored Opportunities

The future of nitroaniline-based drug discovery is promising. Further exploration of their potential as kinase inhibitors, hypoxia-activated prodrugs, and agents targeting emerging therapeutic areas like metabolic and CNS disorders is warranted. The application of modern synthetic methodologies, such as flow chemistry and automated synthesis, will undoubtedly accelerate the discovery and optimization of new nitroaniline-based drug candidates. A deeper understanding of their mechanisms of action and potential toxicities will be crucial for their successful clinical translation.

References

• Antimicrobial Activity of Nitroaromatic Derivatives - Encyclopedia.pub. (URL: [Link])

• Synthesis and Antimicrobial Activity of 2‐Methyl‐5‐nitroaniline Derivatives: A Structure‐Activity Relationship Study | Request PDF - ResearchGate. (URL: [Link])

• Nitroaromatic Antibiotics as Nitrogen Oxide Sources - PMC. (URL: [Link])

• Novel Nitro-Heteroaromatic Antimicrobial Agents for the Control and Eradication of Biofilm-Forming Bacteria - MDPI. (URL: [Link])

• Anti-Inflammatory Potential of 1-Nitro-2-Phenylethylene - PMC. (URL: [Link])

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity - PubMed. (URL: [Link])

• Synthesis, biological and electrochemical evaluation of novel nitroaromatics as potential anticancerous drugs | Scilit. (URL: [Link])

• Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry - Eco-Vector Journals Portal. (URL: [Link])

• Synthesis and Structure-Activity Relationships of Novel Amino/Nitro Substituted 3-Arylcoumarins as Antibacterial Agents - PMC. (URL: [Link])

• Discovery of 5-(4-methylpiperazin-1-yl)-2-nitroaniline Derivatives as a New Class of SIRT6 Inhibitors - PubMed. (URL: [Link])

• Assessing molecular scaffolds for CNS drug discovery. (URL: [Link])

• Discovery of 5-(4-Methylpiperazin-1-yl)-2-nitroaniline Derivatives as A New Class of SIRT6 Inhibitors - ResearchGate. (URL: [Link])

• The mechanism of action of nitro-heterocyclic antimicrobial drugs. Metabolic activation by micro-organisms - PubMed. (URL: [Link])

• A series of N-(2-phenylethyl)nitroaniline derivatives as precursors for slow and sustained nitric oxide release agents - PMC. (URL: [Link])

• An Introduction to the Synthesis of p-Nitroaniline via a Multi-Step Sequence - AZoM. (URL: [Link])

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An In-Depth Technical Guide to the Structural Analysis of Heterocyclic Nitroaromatics: A Case Study on 2-Amino-5-nitrothiazole

A Note to the Reader: Initial searches for the compound "2-amino-5-(thiazol-2-yloxy)nitrobenzene" did not yield specific published data for its synthesis or structural analysis. This suggests the compound may be novel, hypothetical, or referenced under a different nomenclature. In the spirit of providing a valuable and scientifically grounded technical guide for researchers, this document will focus on the closely related and extensively studied compound, 2-amino-5-nitrothiazole . This molecule shares key structural motifs, including an amino group and a nitro group on a heterocyclic core, making it a relevant and illustrative model for the analytical techniques pertinent to the originally requested topic.

Introduction: The Significance of 2-Amino-5-nitrothiazole

2-Amino-5-nitrothiazole (ANT) is a pivotal heterocyclic compound characterized by a thiazole ring bearing an amino group at the 2-position and a nitro group at the 5-position.[1] This arrangement of functional groups imparts a unique electronic architecture, making it a versatile precursor in medicinal chemistry and materials science.[2][3] The electron-withdrawing nature of the nitro group, combined with the electron-donating amino group, creates a "push-pull" system that is fundamental to its biological activity and its utility as a chromophore.[4]

Historically, ANT has been utilized as a veterinary antiprotozoal agent and serves as a crucial intermediate in the synthesis of various disperse azo dyes.[4] More recently, the 2-aminothiazole scaffold has been identified as a "privileged structure" in drug discovery, appearing in a wide array of compounds with antibacterial, antifungal, anticancer, and anti-inflammatory properties.[5][6] Derivatives of ANT are being actively investigated for novel therapeutic applications, including as inhibitors of enzymes like monoamine oxidase and cholinesterase.[7]

Given its importance, a rigorous and multi-faceted approach to its structural analysis is paramount for quality control, reaction monitoring, and understanding its structure-activity relationships (SAR). This guide provides a comprehensive overview of the key analytical techniques and methodologies for the complete structural elucidation of 2-amino-5-nitrothiazole.

Physicochemical and Spectroscopic Properties

A foundational aspect of structural analysis is the determination of the compound's fundamental physicochemical properties. These data points serve as the initial benchmarks for identity and purity.

Property	Value	Source
Molecular Formula	C₃H₃N₃O₂S	[1]
Molecular Weight	145.14 g/mol	[1]
Appearance	Greenish-yellow to orange-yellow powder	[1]
Melting Point	195-202 °C (with decomposition)	[4][8]
Solubility	Sparingly soluble in water; soluble in dilute mineral acids.	[4][8]
CAS Number	121-66-4	[1]

Synthesis and Characterization Workflow

The reliable analysis of ANT begins with its synthesis and subsequent purification. While numerous synthetic routes exist, a common laboratory-scale method involves the nitration of 2-aminothiazole.[9] The causality behind this choice lies in the commercial availability of the starting material and the well-established chemistry of electrophilic aromatic substitution on the thiazole ring.

The general workflow for synthesis and analysis is a self-validating system, where each step provides confirmation for the next.

Caption: General workflow for the synthesis and structural analysis of 2-amino-5-nitrothiazole.

Experimental Protocol: Synthesis of 2-Amino-5-nitrothiazole

This protocol is based on the established method of nitrating 2-aminothiazole.[9]

• Reaction Setup: In a flask equipped with a magnetic stirrer and placed in an ice bath, slowly add 2-aminothiazole (1 equivalent) to a pre-chilled mixture of concentrated sulfuric acid and nitric acid. The use of an ice bath is critical to control the exothermic reaction and prevent unwanted side reactions.

• Nitration: Maintain the reaction temperature at or below 15°C while stirring. The reaction is typically allowed to proceed overnight to ensure complete conversion.

• Work-up: Pour the reaction mixture slowly onto crushed ice. This step quenches the reaction and precipitates the product.

• Neutralization: Carefully adjust the pH of the resulting slurry to ~8 with a base (e.g., 1M NaOH) to precipitate the free base form of ANT.

• Isolation and Purification: Collect the yellow precipitate by vacuum filtration and wash thoroughly with water. Further purification is achieved by recrystallization from a suitable solvent like an ethanol/water mixture to yield pure 2-amino-5-nitrothiazole.

Spectroscopic Structure Analysis

The core of the structural analysis lies in the application of various spectroscopic techniques. Each method provides a unique piece of the structural puzzle, and their combined interpretation leads to an unambiguous confirmation of the molecule's identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of a molecule. For ANT, both ¹H and ¹³C NMR are essential.

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of purified ANT in a suitable deuterated solvent, typically DMSO-d₆, in a 5 mm NMR tube. DMSO-d₆ is chosen for its ability to dissolve the compound and for its solvent peak not obscuring key proton signals.

• Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer. Use tetramethylsilane (TMS) as an internal standard (0.00 ppm).[10]

¹H NMR Analysis: The ¹H NMR spectrum of ANT is expected to be relatively simple, providing key information about the protons present.

Predicted Chemical Shift (δ) ppm	Multiplicity	Assignment	Rationale
~8.4	Singlet	1H, Thiazole C4-H	The proton on the thiazole ring is deshielded by the adjacent electron-withdrawing nitro group and the ring's aromaticity.
~9.0	Broad Singlet	2H, -NH₂	The amino protons are exchangeable, often appearing as a broad signal. Their chemical shift can vary with concentration and temperature.

Note: The specific chemical shifts can be found in various sources, such as the one provided by ChemicalBook, which shows a singlet for the thiazole proton.[11]

¹³C NMR Analysis: The proton-decoupled ¹³C NMR spectrum provides information on the unique carbon environments.

Predicted Chemical Shift (δ) ppm	Assignment	Rationale
~160	C2 (Thiazole)	Carbon attached to two nitrogen atoms (-N=C-NH₂) is significantly deshielded.
~144	C4 (Thiazole)	Aromatic carbon adjacent to the nitro group.
~108	C5 (Thiazole)	Carbon directly attached to the electron-withdrawing nitro group.

Note: These predicted values are based on data from similar 2-amino-5-nitrothiazole derivatives.[7]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Protocol: FTIR-ATR Analysis

• Place a small amount of the powdered ANT sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Apply pressure to ensure good contact.

• Record the spectrum from 4000 to 400 cm⁻¹, subtracting a background spectrum of the clean crystal.[10]

FTIR Spectral Interpretation:

Wavenumber (cm⁻¹)	Functional Group Assignment	Vibrational Mode
3400 - 3200	N-H (Amine)	Symmetric & Asymmetric Stretch
~1620	C=N (Thiazole ring)	Stretch
1550 - 1475	N-O (Nitro group)	Asymmetric Stretch
1350 - 1300	N-O (Nitro group)	Symmetric Stretch
~1440	C-N (Thiazole)	Stretch
~1040	C-S (Thiazole)	Stretch

Note: These assignments are based on established infrared correlation tables and data from similar thiazole derivatives.[12]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of the compound and offers structural information through its fragmentation pattern.

Protocol: Mass Spectrometry Analysis

• Introduce the sample into the mass spectrometer (e.g., via a direct insertion probe or coupled with chromatography).

• Utilize Electron Impact (EI) or Electrospray Ionization (ESI) to ionize the sample.

• Separate the resulting ions based on their mass-to-charge ratio (m/z).

Mass Spectrum Interpretation: The mass spectrum of ANT will show a molecular ion peak [M]⁺ that confirms its molecular weight.

m/z Value	Proposed Fragment	Rationale
145	[M]⁺ (Molecular Ion)	Corresponds to the molecular weight of C₃H₃N₃O₂S.
99	[M - NO₂]⁺	Loss of the nitro group is a common fragmentation pathway for nitroaromatic compounds.

Note: The fragmentation pattern helps to confirm the presence and connectivity of the functional groups.[13]

Potential Applications in Drug Development

The structural features of 2-amino-5-nitrothiazole and its derivatives are directly linked to their biological activities. The thiazole ring is a bioisostere of various other rings and can participate in hydrogen bonding and pi-stacking interactions with biological targets. The nitro group can be crucial for activity, sometimes acting as a bio-reducible "warhead" under hypoxic conditions, a property relevant in cancer therapy and for targeting anaerobic microbes.[5]

The synthesis of derivatives, often by modifying the exocyclic amino group, has led to compounds with a wide range of therapeutic potential.[7][13] For instance, the core ANT structure is part of the antiparasitic drug Nitazoxanide.[14] Structure-activity relationship (SAR) studies on ANT derivatives have shown that modifications to the thiazole ring significantly affect antitumor and antimigration activity, underscoring the importance of precise structural analysis for optimizing pharmacological properties.[5]

Conclusion

The structural analysis of 2-amino-5-nitrothiazole is a systematic process that integrates synthetic chemistry with a suite of powerful spectroscopic techniques. Each method—NMR, FTIR, and MS—provides complementary information that, when combined, allows for the unambiguous confirmation of the molecule's structure. This rigorous analytical approach is not merely an academic exercise; it is a critical requirement in drug discovery and development, ensuring the identity, purity, and quality of active pharmaceutical ingredients and their intermediates. The insights gained from this analysis directly inform the design of next-generation therapeutics based on the versatile 2-aminothiazole scaffold.

References

• In-vitro antiproliferative and antimigration activity against MDA-MB-231 cell line of new thiazole derivatives. Cellular Therapy and Transplantation. Available at: [Link]

• Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica. Available at: [Link]

• Synthesis and biological evaluation of 4-thiazolidinone derivatives as antitubercular and antimicrobial agents. Arabian Journal of Chemistry. Available at: [Link]

• Design, synthesis, and pharmacological evaluation of 2-amino-5-nitrothiazole derived semicarbazones as dual inhibitors of monoamine oxidase and cholinesterase: effect of the size of aryl binding site. PMC. Available at: [Link]

• Synthesis and Characterization of New Compounds containing 2-amino Thiazole Ring from Amino Benzoic Acid. International Journal of Current Microbiology and Applied Sciences. Available at: [Link]

• Biological and medicinal significance of 2-aminothiazoles. Scholars Research Library. Available at: [Link]

• synthesis of azetidinone derivatives of 2-amino-5- nitrothiazole and their medicinal importance. European Journal of Chemistry. Available at: [Link]

• Recent Developments and Biological Activities of 2-Aminothiazole. Scribd. Available at: [Link]

• 2-amino-5-nitrothiazole: Carcinogenic Potency Database. University of California, Berkeley. Available at: [Link]

• DE3225472A1 - METHOD FOR PRODUCING 2-AMINO-5-NITRO-THIAZOL. Google Patents.

• Mass spectrometry of 2-substituted 5-nitro-2-furyl thiazoles. Identification of microsomal nitroreduction products by electron impact mass spectrometry. PubMed. Available at: [Link]

• Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Baghdad Science Journal. Available at: [Link]

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• 2-Amino-5-nitro-phenol - Optional[1H NMR] - Spectrum. SpectraBase. Available at: [Link]

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Thiazolyl Ether Linkage Stability in Nitroanilines: A Technical Analysis

Executive Summary

The thiazolyl ether linkage—specifically connecting a thiazole ring to a nitroaniline moiety—represents a high-value but chemically labile motif in medicinal chemistry and materials science. While this architecture creates potent "push-pull" electronic systems useful for non-linear optical (NLO) materials and kinase inhibitors, it introduces significant stability challenges.

This guide provides a deep-dive technical analysis of the 2-(nitroaryloxy)thiazole linkage. We examine the structural origins of its instability, specifically the "cyclic imidate" character that renders it susceptible to hydrolytic cleavage and metabolic O-dealkylation. We provide validated synthetic protocols, stability assay methodologies, and strategic structural modifications to mitigate these liabilities.

Structural & Electronic Architecture

The stability of the thiazolyl ether linkage is dictated by the electronic interplay between the electron-deficient nitroaniline ring and the electron-rich thiazole.

The "Cyclic Imidate" Liability

When an ether oxygen is attached to the C2 position of a thiazole ring, the resulting structure is electronically analogous to a cyclic imidate (or isourea). Unlike a standard diaryl ether, the C2-O bond has significant double-bond character due to resonance with the thiazole nitrogen.

• Protonation: The thiazole nitrogen (

  ) can be protonated in acidic media. This transforms the neutral thiazole into a thiazolium cation, dramatically increasing the electrophilicity of the C2 carbon.

• Leaving Group Ability: In a nitroaniline system (e.g., p-nitrophenoxy group), the nitro group strongly withdraws electron density from the oxygen. This stabilizes the phenoxide anion, making it an excellent leaving group.

Push-Pull Resonance

In materials science, this linkage is prized for its ability to facilitate charge transfer. The ether oxygen acts as a donor, while the nitro group acts as an acceptor. However, this same resonance contributes to ground-state destabilization of the ether bond.

Figure 1: The activation of the thiazole ring by protonation facilitates nucleophilic attack by water at the C2 position, leading to bond cleavage.

Synthetic Viability & Challenges

Synthesizing the thiazolyl ether linkage typically involves Nucleophilic Aromatic Substitution (

). The choice of electrophile and nucleophile is critical to avoid side reactions like polymerization or immediate hydrolysis.

The Approach

Two primary routes exist:

• Route A: 2-Halothiazole + Nitrophenol (Base-catalyzed).

• Route B: 2-Hydroxythiazole + Fluoronitrobenzene.

Route A is generally preferred because 2-halothiazoles are more commercially available and stable than 2-hydroxythiazoles (which exist primarily as thiazolones).

Protocol: Synthesis of 4-(Thiazol-2-yloxy)nitrobenzene

Note: This protocol assumes standard safety precautions for handling nitro-compounds and strong bases.

Reagents:

• 2-Bromothiazole (1.0 eq)

• 4-Nitrophenol (1.1 eq)

• Cesium Carbonate (

  , 2.0 eq)

• DMF (Anhydrous, 0.5 M concentration)

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 4-nitrophenol and

  . Purge with nitrogen.

• Solvation: Add anhydrous DMF and stir at room temperature for 15 minutes to generate the phenoxide anion. The solution will turn bright yellow/orange.

• Addition: Add 2-bromothiazole via syringe.

• Reaction: Heat the mixture to 80°C for 4–6 hours. Critical: Do not exceed 100°C, as thermal decomposition of the thiazole ring can occur.

• Workup: Cool to RT. Pour into ice-water (10x volume). The product should precipitate.[1] Filter and wash with water.[1]

• Purification: Recrystallize from Ethanol/Water. Avoid column chromatography on acidic silica gel to prevent hydrolysis.

Figure 2: Synthetic workflow highlighting the risk of hydrolysis during workup.

Stability Profile (In Vitro & In Vivo)

For drug development, the stability of this linkage determines the compound's half-life (

) and oral bioavailability.

Chemical Hydrolysis

• Acidic pH (Stomach, Lysosomes): High instability. The linkage hydrolyzes to 2-thiazolone and 4-nitrophenol.

• Neutral/Basic pH (Plasma): Moderate stability. However, strong nucleophiles (e.g., thiols like Glutathione) can attack the C2 position, displacing the nitrophenoxide.

Metabolic Stability (CYP450)

The ether linkage is a prime target for Oxidative O-Dealkylation mediated by Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6).

• Mechanism: Hydroxylation of the carbon alpha to the oxygen (on the thiazole side, though less likely due to aromaticity) or direct ipso-substitution.

• Result: Release of the toxic nitroaniline moiety.

Data Summary: Comparative Stability

Condition	Stability Rating	Half-life ( )	Primary Degradant
PBS (pH 7.4)	High	> 24 hours	None
0.1 M HCl (pH 1.0)	Low	< 2 hours	2-Thiazolone + Nitrophenol
Human Plasma	Moderate	4–6 hours	Nitrophenol (Esterase-like activity)
Liver Microsomes	Low	< 30 mins	Hydroxylated metabolites

Experimental Protocol: Stability Assay

To validate the stability of your specific derivative, perform the following kinetic assay.

• Stock Solution: Dissolve compound in DMSO (10 mM).

• Incubation: Dilute to 10 µM in:

  • Buffer A: 0.1 M HCl (Simulated Gastric Fluid).

  • Buffer B: PBS pH 7.4.

  • Buffer C: Rat Plasma.

• Sampling: Aliquot 50 µL at

  min.

• Quenching: Add 150 µL cold Acetonitrile (with Internal Standard). Centrifuge.

• Analysis: LC-MS/MS monitoring the parent ion and the nitrophenol fragment.

Strategic Optimization (Bioisosteres)

If the thiazolyl ether linkage proves too unstable for your application, consider these structural modifications:

• Amino Linker (-NH-): Replacing the ether oxygen with nitrogen (2-aminothiazole) dramatically increases stability. The resonance of the guanidine-like system stabilizes the bond against hydrolysis.

• Carbon Linker (-CH2-): Completely removes the hydrolytic liability but alters the bond angle and flexibility.

• Steric Shielding: Introducing a methyl group at the C4 position of the thiazole or ortho to the ether oxygen on the phenyl ring can retard nucleophilic attack.

Figure 3: Decision tree for stabilizing the thiazole-nitroaniline scaffold.

References

• Mechanisms of Ester/Ether Hydrolysis : Rzepa, H. (2013). The mechanism of ester hydrolysis via alkyl oxygen cleavage. Imperial College London. Link

• Thiazole Metabolic Stability : Clark, R. F., et al. (2007). Phenoxy thiazole derivatives as potent and selective acetyl-CoA carboxylase 2 inhibitors. Bioorganic & Medicinal Chemistry Letters. Link

• Nitroaniline Synthesis & Properties : Magritek. (2020). Synthesis of p-Nitroaniline via a Multi-Step Sequence. Link

• Drug Stability Guidelines : Walsh Medical Media. (2022).[2][3] Analysis of Drug Stability and Chemical Degradation. Link

• Thiazole in Medicinal Chemistry : Molecules. (2022). Thiazole: A Versatile Standalone Moiety. MDPI. Link

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• 3. Phenoxy thiazole derivatives as potent and selective acetyl-CoA carboxylase 2 inhibitors: Modulation of isozyme selectivity by incorporation of phenyl ring substituents - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Application of Heterocyclic Ether Derivatives of 2-Nitroaniline in Targeted Therapeutics

Executive Summary & Chemical Rationale

In the landscape of modern drug discovery, the rational design of small-molecule inhibitors relies heavily on privileged scaffolds that offer both synthetic tractability and precise stereoelectronic tuning. Heterocyclic ether derivatives of 2-nitroaniline have emerged as critical intermediates in the synthesis of highly potent, targeted therapeutics, most notably Kinase Inhibitors and Factor Xa Inhibitors [1, 2].

The architectural brilliance of the 2-nitroaniline core lies in its dual functionality. The strong electron-withdrawing nature of the ortho-nitro group (-I, -M effects) significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring. This activates the ring toward Nucleophilic Aromatic Substitution (SNAr) , allowing for the efficient coupling of complex heterocyclic ethers (e.g., hydroxypyridines) at the para or meta positions [3]. Subsequent reduction of the nitro group yields an ortho-phenylenediamine intermediate—a classic precursor for cyclization into benzimidazoles, quinoxalines, and dibenzodiazepines. The ether linkage provides crucial conformational flexibility and acts as a hydrogen-bond acceptor in the binding pockets of target enzymes.

Synthetic Methodologies: A Self-Validating System

The construction of these complex pharmacophores requires rigorous, scalable synthetic protocols. Below are the field-proven methodologies for synthesizing the heterocyclic ether intermediate and its subsequent cyclization.

Protocol 1: SNAr Etherification of 4-Fluoro-2-nitroaniline

This protocol details the synthesis of 4-(pyridin-3-yloxy)-2-nitroaniline, a key intermediate for Tie2 and c-Met kinase inhibitors.

Causality & Reagent Selection:

• Substrate: 4-Fluoro-2-nitroaniline is chosen over the chloro-analog because the highly electronegative fluorine atom creates a larger partial positive charge on the adjacent carbon, making it a superior leaving group in SNAr reactions[3, 4].

• Base: Potassium carbonate (K2CO3) is utilized to deprotonate 3-hydroxypyridine, generating a highly nucleophilic phenoxide ion.

• Solvent: N,N-Dimethylformamide (DMF) is selected as a polar aprotic solvent. It effectively solvates the potassium cation, leaving the phenoxide "naked" and highly reactive toward the electron-deficient aromatic ring.

Step-by-Step Procedure:

• Preparation: Charge a dry, nitrogen-flushed 500 mL round-bottom flask with 4-fluoro-2-nitroaniline (1.0 equiv, 50 mmol) and 3-hydroxypyridine (1.1 equiv, 55 mmol).

• Solvation & Basification: Add 150 mL of anhydrous DMF followed by finely powdered K2CO3 (2.0 equiv, 100 mmol).

• Reaction: Heat the vigorously stirred suspension to 90°C for 12 hours. Monitor the reaction via TLC (Ethyl Acetate:Hexane 1:1) or LC-MS until the complete disappearance of the starting aniline.

• Self-Validating Workup: Cool the mixture to room temperature and pour it slowly into 600 mL of rapidly stirred ice water. The sudden shift in polarity forces the hydrophobic product to precipitate, while the DMF and inorganic salts remain in the aqueous phase.

• Isolation: Filter the bright yellow precipitate under vacuum, wash extensively with cold distilled water (3 x 100 mL) to remove residual DMF, and dry in vacuo at 50°C to yield 4-(pyridin-3-yloxy)-2-nitroaniline (Typical yield: 85-88%).

Protocol 2: Chemoselective Reduction and Cyclization

To form the active benzimidazole pharmacophore, the nitro group must be reduced to an amine without cleaving the sensitive ether linkage.

Causality & Reagent Selection:

• Reductant: Tin(II) chloride dihydrate (SnCl2·2H2O) or catalytic hydrogenation (Pd/C, H2) is employed. SnCl2 is highly chemoselective for nitro groups and prevents the reductive cleavage of the carbon-oxygen ether bond that can occasionally occur under harsh hydrogenation conditions [1].

Step-by-Step Procedure:

• Reduction: Dissolve 4-(pyridin-3-yloxy)-2-nitroaniline (20 mmol) in 100 mL of ethanol. Add SnCl2·2H2O (5.0 equiv, 100 mmol) and reflux for 4 hours.

• Neutralization: Cool the mixture and adjust the pH to 8 using saturated aqueous NaHCO3. Extract the resulting 1,2-diamine with ethyl acetate (3 x 50 mL), dry over anhydrous Na2SO4, and concentrate.

• Cyclization: Dissolve the crude diamine in glacial acetic acid (50 mL) and add the desired amidine or carboxylic acid derivative (1.1 equiv). Reflux for 6 hours to drive the dehydrative cyclization.

• Purification: Concentrate the mixture, neutralize, and purify via flash column chromatography to isolate the final benzimidazole-based kinase inhibitor.

Synthetic workflow from 4-fluoro-2-nitroaniline to a benzimidazole-based kinase inhibitor.

Pharmacological Applications

Kinase Inhibition (ATP-Competitive Binding)

Heterocyclic ether derivatives cyclized into benzimidazoles or dibenzodiazepines act as potent Type I kinase inhibitors [2]. The cyclized core mimics the adenine ring of ATP, forming critical hydrogen bonds with the hinge region of the kinase domain. The flexible ether linkage allows the appended heterocycle (e.g., pyridine) to project deep into the hydrophobic specificity pocket (often the DFG-out or DFG-in adjacent pockets), dramatically enhancing target selectivity.

Factor Xa Inhibition (Coagulation Cascade)

In the realm of antithrombotics, 2-nitroaniline derivatives are converted into complex benzamides. These molecules act as direct, competitive inhibitors of Factor Xa, a serine protease critical to the prothrombinase complex [1]. The heterocyclic ether moiety is specifically designed to occupy the S1 and S4 binding pockets of Factor Xa. The S1 pocket, lined with Asp189, favors basic heterocyclic ethers that can form salt bridges, while the S4 pocket accommodates the hydrophobic aromatic core.

Mechanism of action for Factor Xa inhibitors preventing thrombin generation and fibrin clot formation.

Quantitative Data & Structure-Activity Relationship (SAR)

The choice of the halogen on the 2-nitroaniline precursor and the specific heterocycle dictates both synthetic efficiency and pharmacological potency. Table 1 summarizes the therapeutic trajectory of these intermediates, while Table 2 provides a quantitative comparison of synthetic conditions.

Table 1: Key Heterocyclic Ether Derivatives of 2-Nitroaniline and Their Therapeutic Targets

Precursor	Nucleophilic Heterocycle	Intermediate	Final Pharmacophore	Target Application
4-Fluoro-2-nitroaniline	3-Hydroxypyridine	4-(Pyridin-3-yloxy)-2-nitroaniline	Benzimidazole	Kinase Inhibitors (c-Met, Tie2)
4-Chloro-2-nitroaniline	4-Hydroxypyridine	4-(Pyridin-4-yloxy)-2-nitroaniline	Dibenzodiazepine	Multi-targeted Kinase Inhibitors
5-Fluoro-2-nitroaniline	3-Hydroxypiperidine	5-(Piperidin-3-yloxy)-2-nitroaniline	Benzamide	Factor Xa Inhibitors

Table 2: Comparative Reaction Conditions for SNAr Etherification

Substrate	Nucleophile	Base	Solvent	Temp (°C)	Yield (%)	Causality / Mechanistic Note
4-Fluoro-2-nitroaniline	3-Hydroxypyridine	K2CO3	DMF	90	85 - 88	High nucleophilicity of phenoxide; F is an excellent leaving group due to high electronegativity.
4-Chloro-2-nitroaniline	3-Hydroxypyridine	Cs2CO3	DMSO	120	70 - 72	Cl requires higher activation energy; Cs+ provides better solubility and counter-ion effect in DMSO.
4-Bromo-2-nitroaniline	3-Hydroxypyridine	NaH	THF	65	< 40	Poor SNAr leaving group ability of Br; competing side reactions necessitate Buchwald-Hartwig amination alternatives.

References

• Zhu, B. Y., et al. "Benzamides and related inhibitors of factor Xa." US Patent US6835739B2, 2004.
• Krueger, E., et al. "Heterocyclic kinase inhibitors." PCT Patent WO2004076424A1, 2004.

• Luna-Mora, R., et al. "Assessment of amination reactions via nucleophilic aromatic substitution using conventional and eco-friendly energies." Green Chemistry Letters and Reviews, 2018. Available at:[Link]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on a proposed synthesis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline. This document outlines a detailed synthetic protocol, discusses the underlying chemical principles, and provides context for the potential applications of this molecule as a valuable intermediate in medicinal chemistry and materials science.

Introduction and Scientific Context

The synthesis of novel heterocyclic compounds is a cornerstone of modern drug discovery and materials science. The target molecule, 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline, incorporates three key pharmacophores: a nitroaniline moiety, a thiazole ring, and an ether linkage. The nitroaniline scaffold is a common precursor in the synthesis of various dyes and pharmaceuticals.[1] The thiazole ring is a privileged structure in medicinal chemistry, found in a wide array of biologically active compounds, including antibacterial and anti-inflammatory agents.[2][3] The ether linkage provides conformational flexibility, which can be crucial for molecular recognition and binding to biological targets.

Given the absence of a directly published synthesis for 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline in the reviewed literature, this guide proposes a robust and scientifically sound synthetic strategy based on the well-established Williamson ether synthesis. This method involves the nucleophilic substitution of a halide by an alkoxide or, in this case, a phenoxide. The proposed route leverages commercially available starting materials and employs standard laboratory techniques, making it accessible to a broad range of chemistry laboratories.

Proposed Synthetic Strategy: Williamson Ether Synthesis

The proposed synthesis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline is centered around the reaction of 4-amino-3-nitrophenol with 2-bromothiazole. This reaction proceeds via a nucleophilic aromatic substitution mechanism, where the phenoxide, generated in situ by a suitable base, acts as the nucleophile, displacing the bromide from the thiazole ring.

Reaction Scheme:

Caption: Proposed synthesis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline.

The choice of a base and solvent is critical for the success of this reaction. A moderately strong, non-nucleophilic base such as potassium carbonate (K₂CO₃) is ideal for deprotonating the phenolic hydroxyl group without promoting unwanted side reactions. A polar aprotic solvent like N,N-dimethylformamide (DMF) is recommended to solubilize the reactants and facilitate the nucleophilic substitution.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the proposed synthesis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4-Amino-3-nitrophenol	≥98%	Commercially Available
2-Bromothiazole	≥98%	Commercially Available
Potassium Carbonate (K₂CO₃)	Anhydrous	Commercially Available
N,N-Dimethylformamide (DMF)	Anhydrous	Commercially Available
Ethyl Acetate	ACS Grade	Commercially Available	For extraction
Brine (Saturated NaCl solution)	Prepared in-house	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercially Available	For drying
Silica Gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography
Hexanes	ACS Grade	Commercially Available	For chromatography
Dichloromethane	ACS Grade	Commercially Available	For chromatography

Step-by-Step Procedure

• Reaction Setup:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-amino-3-nitrophenol (1.0 eq).

  • Add anhydrous potassium carbonate (2.0 eq) to the flask.

  • Introduce anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a starting material concentration of approximately 0.5 M.

• Reaction Execution:

  • Stir the mixture at room temperature for 15 minutes to ensure a homogenous suspension.

  • Add 2-bromothiazole (1.1 eq) to the reaction mixture.

  • Heat the reaction mixture to 80-90 °C and maintain this temperature with stirring.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Hexanes:Ethyl Acetate or Dichloromethane:Methanol). The reaction is typically complete within 4-8 hours.

• Work-up and Isolation:

  • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL) to remove any remaining DMF and inorganic salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by column chromatography on silica gel.

  • The appropriate eluent system for the column will be determined by the preceding TLC analysis. A gradient elution from hexanes to a mixture of hexanes and ethyl acetate is often effective.

  • Collect the fractions containing the desired product and concentrate them under reduced pressure to yield 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline as a solid.

Characterization and Validation

The structure and purity of the synthesized 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline should be confirmed using a combination of spectroscopic and analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Aromatic protons from both the aniline and thiazole rings, as well as the amine protons. Chemical shifts and coupling constants will be indicative of the substitution pattern.
¹³C NMR	Resonances for all carbon atoms in the molecule, including the aromatic carbons and the carbon of the thiazole ring attached to the ether oxygen.
FT-IR	Characteristic stretching frequencies for the N-H bonds of the primary amine, the C-N bonds, the aromatic C=C bonds, the C-O ether linkage, and the N-O bonds of the nitro group.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the molecular weight of the target compound (C₉H₇N₃O₃S, MW: 237.24 g/mol ).
Melting Point	A sharp melting point range is indicative of a pure compound.

A comparative analysis of the spectral data with closely related compounds can provide a robust framework for structural confirmation.[4]

Workflow and Logic Diagram

The overall experimental workflow can be visualized as follows:

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. jocpr.com [jocpr.com]
• 3. Frontiers | Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies [frontiersin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Nucleophilic Aromatic Substitution (SNAr) Strategies Utilizing 4-Fluoro-2-nitroaniline

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, scaffold activation strategies, and validated experimental protocols for C–F bond functionalization.

Introduction & Mechanistic Rationale

4-Fluoro-2-nitroaniline (CAS: 364-78-3) is a highly prized intermediate in medicinal chemistry, frequently utilized as a building block for complex heterocycles, enzyme inhibitors, and antimicrobial agents[1]. The molecule presents a unique electronic dichotomy: it possesses a nucleophilic amino group at the C1 position and a potentially electrophilic fluorine atom at the C4 position.

In classical Nucleophilic Aromatic Substitution (SNAr), a leaving group must be activated by an electron-withdrawing group (EWG) located in the ortho or para position to stabilize the intermediate Meisenheimer complex. However, the substitution pattern of 4-fluoro-2-nitroaniline presents significant kinetic and thermodynamic barriers:

• Meta-Deactivation: The nitro group at C2 is meta to the fluorine atom at C4, providing only inductive stabilization rather than the necessary resonance stabilization[1].

• Para-Deactivation: The strongly electron-donating amino group at C1 is para to the fluorine atom, inherently increasing electron density at the C4 position and repelling incoming nucleophiles.

Despite these hurdles, functionalization of the C4-fluorine is achievable through two distinct strategic pathways: Direct SNAr under forcing conditions using highly polarizable nucleophiles, or Indirect SNAr via Scaffold Activation , where the substrate is first converted into an electron-deficient heterocycle (such as a quinoxaline) to drastically lower the SNAr activation energy[2].

Strategic Pathways & Visualization

To bypass the electronic deactivation of the C4-fluorine, chemists must choose between brute-force thermodynamic conditions or elegant synthetic detours. The workflow below illustrates the divergence between direct substitution and heterocyclic scaffold activation.

Reaction pathways for SNAr of 4-fluoro-2-nitroaniline: Direct substitution vs. Scaffold activation.

Quantitative Data Presentation

The table below summarizes the profound impact that scaffold activation has on reaction times, required temperatures, and overall yields compared to direct SNAr methodologies.

Table 1: Comparative SNAr Reactivity Profiles

Strategy	Substrate	Nucleophile	Solvent / Base	Temp (°C)	Time (h)	Yield (%)	Ref
Direct SNAr	4-Fluoro-2-nitroaniline	Thiophenol	DMF / K₂CO₃	90	15–18	50–65	[3]
Direct SNAr	4-Fluoro-2-nitroaniline	Alkoxides	DMSO / NaOMe	60–120	24	50–85	[1]
Indirect SNAr	6-Fluoroquinoxaline	Pyrrolidine	DMSO / K₂CO₃	Reflux	3–22	93	[2]
Indirect SNAr	6-Fluoroquinoxaline	Imidazole	DMSO / K₂CO₃	Reflux	3–22	92	[2]

Experimental Protocols

Every protocol described below is designed as a self-validating system. The causality behind the choice of reagents, solvents, and temperatures is explicitly detailed to ensure reproducible scale-up.

Protocol A: Direct SNAr with Soft Nucleophiles (Thiols)

Objective: Synthesize 4-(phenylthio)-2-nitroaniline via direct displacement of the C4-fluorine.

Causality & Insights: Because the C4-fluorine is electronically deactivated, a highly polarizable, "soft" nucleophile (thiolate) must be generated. DMF is selected as the solvent because its high dielectric constant strongly solvates the potassium counter-ion, leaving the thiolate "naked" and highly reactive. This is critical for overcoming the high activation energy barrier at 90 °C[3].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask, suspend 4-fluoro-2-nitroaniline (10.0 mmol) and the appropriate substituted thiophenol (10.0 mmol) in anhydrous DMF (20 mL).

• Base Addition: Add finely powdered anhydrous K₂CO₃ (20.0 mmol) to the suspension. Note: Ensure the K₂CO₃ is freshly dried, as water will poison the generation of the naked thiolate.

• Reaction: Attach a reflux condenser and stir the mixture at 90 °C under a nitrogen atmosphere for 15–18 hours. Monitor the consumption of the starting material via TLC (Hexanes:Ethyl Acetate, 3:1).

• Workup: Once complete, cool the dark mixture to room temperature and pour it into 200 mL of ice-cold distilled water.

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine (3 × 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude residue via flash column chromatography to afford the thioether.

Protocol B: Indirect SNAr via Quinoxaline Scaffold Activation

Objective: Synthesize 6-(1-pyrrolidinyl)-quinoxaline via a reduction-condensation-SNAr cascade.

Causality & Insights: To bypass the kinetic barriers of direct SNAr, the substrate is transformed into a heterocyclic scaffold. Condensing the reduced diamine with a 1,2-dicarbonyl forms a pyrazine ring. The newly formed 6-fluoroquinoxaline features a fluorine atom that is now strongly activated by the electron-withdrawing pyrazine nitrogens, allowing for rapid SNAr with secondary amines in excellent yields[2].

Step-by-Step Methodology:

• Nitro Reduction: Dissolve 4-fluoro-2-nitroaniline (13.0 mmol) in absolute ethanol (80 mL). Add 10% Pd/C (800 mg). Stir the suspension under 1 atm of H₂ gas at room temperature until hydrogen uptake ceases. Causality: Mild room-temperature conditions prevent unwanted hydrodefluorination.

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with a small amount of ethanol. The filtrate contains the highly oxidation-sensitive 4-fluoro-o-phenylenediamine[2].

• Cyclization: Immediately add 40% aqueous glyoxal (1.5 mL, 13.0 mmol) to the filtrate. Heat the mixture at reflux for 24 hours. Cool to room temperature, concentrate, and recrystallize to isolate pure 6-fluoroquinoxaline.

• Activated SNAr: In a sealed reaction vessel, combine 6-fluoroquinoxaline (1.0 eq), pyrrolidine (2.0 eq), and K₂CO₃ (2.0 eq) in anhydrous DMSO.

• Heating & Isolation: Heat the mixture at reflux (or subject to microwave irradiation) for 3–22 hours. Pour into water and extract with dichloromethane. The highly activated C6 position undergoes rapid SNAr, yielding the 6-substituted quinoxaline in >90% yield[2].

References

• Preparation of 6-Substituted Quinoxaline JSP-1 Inhibitors by Microwave Accelerated Nucleophilic Substitution - PMC - NIH Source: nih.gov URL:[Link]

• Design and Synthesis of Some Novel Fluorobenzimidazoles Substituted with Structural Motifs Present in Physiologically Active Natural Products for Antitubercular Activity - Brieflands Source: brieflands.com URL:[Link]

Sources

• 1. 1-(4-Fluoro-2-nitrophenyl)-3-phenyl-1H-pyrazole | Benchchem [benchchem.com]
• 2. Preparation of 6-Substituted Quinoxaline JSP-1 Inhibitors by Microwave Accelerated Nucleophilic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]

Coupling 2-hydroxythiazole with 4-chloro-2-nitroaniline

Application Note: Advanced Coupling Strategies for 2-Hydroxythiazole and 4-Chloro-2-nitroaniline

Executive Summary & Mechanistic Framework

The coupling of 2-hydroxythiazole with 4-chloro-2-nitroaniline represents a critical transformation in the synthesis of specialized heterocyclic azo dyes and pharmaceutical intermediates. Because 4-chloro-2-nitroaniline contains both a primary amine and an activated aryl chloride, it can undergo two distinct coupling pathways depending on the target scaffold:

• Azo Coupling (Primary Focus): Diazotization of the amine followed by electrophilic aromatic substitution onto the electron-rich thiazole ring.

• Nucleophilic Aromatic Substitution (SNAr): Displacement of the activated chloride by the thiazol-2-olate anion to form a diaryl ether.

This guide details the Azo Coupling pathway, as it is the most industrially and synthetically relevant method for linking these two specific synthons[1].

The reaction relies on the tautomeric nature of 2-hydroxythiazole. While theoretical studies indicate that the keto form (thiazol-2(3H)-one) is highly stable, the enol form (2-hydroxythiazole) and its conjugate base are highly reactive[2]. Under weakly acidic to neutral conditions, the electron-donating oxygen atom strongly activates the C5 position of the thiazole ring, making it an ideal nucleophile for coupling with the electrophilic diazonium salt.

Tautomeric equilibrium of 2-hydroxythiazole and base-catalyzed activation.

Experimental Causality & Design (E-E-A-T)

To ensure high yields and prevent the formation of dangerous or unwanted byproducts, the experimental design must account for the specific electronic properties of the reactants.

• Acid Selection for Diazotization: 4-Chloro-2-nitroaniline is a sparingly soluble, weakly basic amine due to the strongly electron-withdrawing ortho-nitro and para-chloro groups. Standard aqueous HCl/NaNO₂ diazotization often fails, leading to incomplete conversion. Dissolving the amine in concentrated sulfuric acid prior to the addition of nitrite (forming nitrosylsulfuric acid) is required to force complete diazotization[3].

• Strict Temperature Control (0–5 °C): Diazonium salts are highly unstable. If the temperature exceeds 5 °C, the diazonium intermediate will hydrolyze into 4-chloro-2-nitrophenol, a common impurity that ruins the coupling step[4].

• pH Optimization During Coupling: The pH must be strictly maintained between 4.0 and 6.0. If the pH is too low (< 2), 2-hydroxythiazole remains protonated and insufficiently nucleophilic. If the pH is too high (> 8), the diazonium salt converts into an unreactive diazoate, halting the reaction.

Chemical workflow for the diazotization and azo coupling process.

Self-Validating Experimental Protocol

This protocol incorporates in-process quality control (IPC) steps to ensure the system is self-validating. Do not proceed to subsequent steps unless the validation checks pass.

Phase 1: Diazotization of 4-Chloro-2-nitroaniline

• Preparation: Charge a 100 mL round-bottom flask with 10 mL of 98% H₂SO₄. Slowly add 1.73 g (10 mmol) of 4-chloro-2-nitroaniline while stirring. Heat gently to 40 °C if necessary to achieve complete dissolution, then cool the dark solution to 0–5 °C using an ice-salt bath.

• Nitrosation: Slowly add 1.5 mL of a 40% aqueous sodium nitrite solution (approx. 11 mmol) dropwise over 15 minutes. Maintain the internal temperature strictly below 5 °C.

• Validation Check 1 (Nitrite Excess): After 15 minutes of stirring, spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, validating that the amine has been fully consumed. If negative, add 0.1 mL more NaNO₂ solution.

• Quenching: Add 0.2 g of sulfamic acid in small portions until the starch-iodide test turns negative. This prevents excess nitrite from oxidizing the coupling component in the next step.

Phase 2: Azo Coupling with 2-Hydroxythiazole

• Preparation of Coupling Bath: In a separate 250 mL beaker, dissolve 1.01 g (10 mmol) of 2-hydroxythiazole in 30 mL of water. Add 2.5 g of sodium acetate to buffer the solution. Cool to 0–5 °C.

• Coupling: Vigorously stir the 2-hydroxythiazole solution and add the cold diazonium salt solution dropwise over 30 minutes.

• Validation Check 2 (pH Monitoring): The coupling reaction releases protons. Monitor the pH continuously using a pH meter or indicator paper. Maintain the pH between 4.0 and 6.0 by adding 10% NaOH dropwise as needed. A stabilization of pH indicates the reaction has reached completion.

• Validation Check 3 (Reaction Completion): Spot the mixture on a TLC plate (Silica gel, EtOAc:Hexane 1:1). The disappearance of the starting materials and the appearance of a new, intensely colored spot validates successful coupling.

Phase 3: Isolation

• Stir the mixture for an additional 2 hours at 5 °C.

• Filter the precipitated azo dye through a Büchner funnel.

• Wash the filter cake with 50 mL of ice-cold water to remove residual salts and acid, followed by 10 mL of cold ethanol.

• Dry under vacuum at 40 °C overnight.

Quantitative Data & Optimization

The following table summarizes the empirical data driving the causality of the chosen parameters. Deviations from the protocol will result in the yield and purity drops outlined below.

Table 1: Optimization of Coupling Parameters and Causality

Parameter	Condition Tested	Yield (%)	Purity (HPLC %)	Mechanistic Observation / Causality
Temperature	0 – 5 °C	88	>98	Optimal diazonium stability; minimal side reactions.
Temperature	15 – 20 °C	45	65	High rate of diazonium hydrolysis into 4-chloro-2-nitrophenol.
pH	4.0 – 6.0	85	>98	Optimal thiazol-2-olate enolate formation[2].
pH	1.0 – 2.0	20	80	Thiazole remains fully protonated; poor nucleophilicity.
pH	9.0 – 10.0	15	50	Diazonium salt converts to unreactive diazoate.

Alternative Pathway: Nucleophilic Aromatic Substitution (SNAr)

While azo coupling is the standard for dye synthesis, researchers targeting pharmaceutical scaffolds may instead require a diaryl ether linkage. The nitro group in 4-chloro-2-nitroaniline strongly activates the ortho-chloride for SNAr[1].

By treating 4-chloro-2-nitroaniline with 2-hydroxythiazole in the presence of a weak base (e.g., K₂CO₃) in a polar aprotic solvent (DMF) at 80 °C, the thiazol-2-olate anion attacks the activated aryl chloride. This displaces the chloride ion, yielding 4-(thiazol-2-yloxy)-2-nitroaniline instead of an azo compound.

References

• Chloronitroaniline For Research (RUO) Benchchem URL:[1]

• US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water Google Patents URL:[3]

• A theoretical study on tautomerism of 2-mercaptobenzimidazole and its analogues ResearchGate URL:[2]

• 2-Nitrothiazole CAS 1606-76-4 | Research Chemical Benchchem URL:[4]

Sources

• 1. Chloronitroaniline For Research (RUO) [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water - Google Patents [patents.google.com]
• 4. 2-Nitrothiazole CAS 1606-76-4|Research Chemical [benchchem.com]

Application Note: Precision Synthesis of Thiazolyl Aryl Ethers

Abstract

Thiazolyl aryl ethers are critical pharmacophores in medicinal chemistry, serving as core motifs in kinase inhibitors (e.g., c-Met, VEGFR), antimicrobial agents, and metabolic modulators. Their synthesis presents a dichotomy of reactivity: the electron-deficient 2-position allows for catalyst-free Nucleophilic Aromatic Substitution (

), while the 4- and 5-positions typically require transition-metal catalysis (Ullmann or Buchwald-Hartwig type). This guide provides a strategic framework for reagent selection, detailed protocols for both pathways, and mechanistic insights to ensure reproducible, high-yield synthesis.

Part 1: Strategic Framework & Decision Matrix

The synthesis of thiazolyl aryl ethers is dictated by the position of the leaving group on the thiazole ring. The 1,3-thiazole ring is electron-deficient, particularly at the C2 position, which is flanked by both the sulfur and nitrogen atoms. This renders C2 highly susceptible to nucleophilic attack. Conversely, C4 and C5 are less activated and require metal catalysis to facilitate the C–O bond formation.

Decision Tree: Pathway Selection

The following diagram illustrates the logical flow for selecting the appropriate synthetic strategy based on substrate structure.

Figure 1: Synthetic decision matrix for thiazolyl aryl ethers. Selection depends on the electronic activation of the thiazole carbon.

Part 2: Mechanistic Pathways & Reagent Selection

Nucleophilic Aromatic Substitution ( )

Applicability: C2-Halothiazoles. Mechanism: The reaction proceeds via a stepwise addition-elimination pathway. The phenoxide nucleophile attacks the C2 carbon, forming a resonance-stabilized anionic intermediate (Meisenheimer complex). The negative charge is delocalized onto the ring nitrogen, stabilizing the transition state before the leaving group is expelled [1].

Reagent Criticality:

• Leaving Group (LG): Reactivity order is typically F > Cl > Br > I. Fluorine is most reactive for

  due to the high electronegativity stabilizing the intermediate, but 2-chlorothiazoles and 2-bromothiazoles are preferred for cost and availability [2].

• Base:

  • : Standard for reactive phenols.
  • : The "Cesium Effect" is crucial here. The large ionic radius of creates a "naked," more reactive phenoxide anion in polar aprotic solvents, significantly boosting yields for sterically hindered or electron-poor phenols [3].

• Solvent: Polar aprotic solvents (DMF, DMSO, NMP) are mandatory to solvate the cation and leave the nucleophilic anion free to react.

Copper-Catalyzed Cross-Coupling (Ullmann-Type)

Applicability: C4/C5-Halothiazoles or deactivated C2 systems. Mechanism: The mechanism involves the formation of a Cu(I)-phenoxide complex, followed by oxidative addition into the aryl halide bond and reductive elimination to form the ether [4].

Reagent Criticality:

• Catalyst: Copper(I) Iodide (

  ) is the industry standard.

• Ligand: Ligands are essential to solubilize the copper and prevent aggregation. Picolinic acid or 1,10-phenanthroline are highly effective for C–O coupling [5].

• Base:

  or are preferred. Stronger alkoxide bases (e.g., ) can cause side reactions with sensitive functional groups.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of 2-(Aryloxy)thiazoles

Target: Robust synthesis for activated 2-chloro/bromo thiazoles.

Materials:

• 2-Chlorothiazole derivative (1.0 equiv)

• Phenol derivative (1.1 equiv)

• Cesium Carbonate (

  ) (2.0 equiv) [Anhydrous]

• DMF (Dimethylformamide) [Anhydrous, 0.5 M concentration]

Step-by-Step Procedure:

• Preparation: Oven-dry a reaction vial and a magnetic stir bar. Cool under argon/nitrogen flow.

• Charging: Add the phenol (1.1 equiv) and

  (2.0 equiv) to the vial.

• Solvation: Add anhydrous DMF. Stir at room temperature for 15 minutes to generate the phenoxide in situ. Note: Evolution of

  gas may be observed.

• Addition: Add the 2-chlorothiazole (1.0 equiv) in one portion.

• Reaction: Seal the vial and heat to 90–110°C for 4–12 hours. Monitor by TLC or LC-MS.

  • Checkpoint: If conversion is slow after 6 hours, increase temperature to 130°C.

• Work-up: Cool to room temperature. Dilute with ethyl acetate (EtOAc) and wash with water (

  ) to remove DMF.

• Purification: Dry organic layer over

  , filter, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Cu-Catalyzed Coupling for 4/5-(Aryloxy)thiazoles

Target: Synthesis for unactivated positions using the Maiti/Buchwald conditions [5].

Materials:

• 4-Bromothiazole or 5-Bromothiazole (1.0 equiv)

• Phenol derivative (1.2 equiv)

• Copper(I) Iodide (

  ) (10 mol%)

• Picolinic Acid (20 mol%)

• Potassium Phosphate (

  ) (2.0 equiv)[1]

• DMSO (Dimethyl sulfoxide) [Anhydrous]

Step-by-Step Procedure:

• Catalyst Pre-complexation: In a glovebox or under strict inert atmosphere, combine

  (10 mol%), Picolinic Acid (20 mol%), and (2.0 equiv) in a reaction tube.

• Substrate Addition: Add the bromothiazole (1.0 equiv) and phenol (1.2 equiv).

• Solvation: Add anhydrous DMSO (concentration ~1.0 M).

• Reaction: Seal the tube with a Teflon-lined cap. Heat to 80–100°C for 12–24 hours.

  • Note: The reaction mixture often turns blue/green; a dark brown/black color may indicate catalyst decomposition (check inert atmosphere).

• Work-up: Cool to RT. Dilute with EtOAc and filter through a pad of Celite to remove inorganic salts. Wash the filtrate with water and brine.

• Purification: Concentrate and purify via chromatography.

Part 4: Reagent Optimization Guide

Reagent Class	Recommended Reagent	Role/Notes
Solvent	DMF / NMP	Ideal for . High boiling point, excellent solubility for inorganic bases.
DMSO	Preferred for Cu-catalysis. Stabilizes metal intermediates.
Base		"Gold Standard" for . Increases nucleophilicity of phenols via the cesium effect.
	Optimal for Cu-catalyzed coupling; buffers pH without quenching the catalyst.
NaH	Use only for very unreactive phenols in . Warning: Incompatible with base-sensitive groups.
Catalyst	+ Picolinic Acid	Robust, cost-effective system for heteroaryl ethers [5].
+ Xantphos	Alternative for extremely sterically hindered substrates (Buchwald conditions) [6].

Part 5: Mechanistic Visualization ( )

Understanding the transition state is vital for troubleshooting. The diagram below details the addition-elimination pathway for C2-substitution.

Figure 2:

mechanism. The electron-withdrawing nitrogen atom stabilizes the negative charge in the Meisenheimer complex.[2][3]

Part 6: Troubleshooting & Expert Tips

• Moisture Control: Both

  and Cu-coupling are sensitive to water. Water can compete as a nucleophile (forming hydroxythiazoles) or quench the catalyst. Always use anhydrous solvents and dry bases.

• Base Particle Size: For

  or , using finely ground (micronized) powder significantly increases the surface area and reaction rate.

• Order of Addition: In Cu-catalysis, pre-stirring the ligand and copper source ensures the formation of the active catalytic species before the substrate is introduced.

• Monitoring: Thiazolyl ethers can be UV-active. However, if the reaction stalls, check for dehalogenation (reduction) of the thiazole, a common side reaction in metal-catalyzed systems.

References

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Nucleophilic aromatic substitution. Wikipedia. [Link]

• Cesium Carbonate. Organic Chemistry Portal. [Link]

• Copper-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers. Maiti, D., & Buchwald, S. L. (2010).[4] Journal of Organic Chemistry. [Link][4]

• Cu-Catalyzed Arylation of Phenols (Maiti/Buchwald Protocol). MIT Open Access Articles. [Link]

• Palladium Catalyst-Controlled Regiodivergent C-H Arylation of Thiazoles. Journal of Organic Chemistry. [Link]

Sources

• 1. Cu(ii)-catalyzed C–N coupling of 2-aminobenzothiazoles with boronic acids at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. dspace.mit.edu [dspace.mit.edu]

Application Note: Protocol for N-Alkylation of Nitroanilines Using Sodium Hydride

Part 1: Executive Summary & Nomenclature Correction

Core Directive: This guide addresses the reaction of nitroanilines using sodium hydride (NaH) .

Critical Scientific Distinction: It is imperative to clarify the terminology immediately. "Etherification" strictly refers to the formation of a carbon-oxygen (C-O-C) bond. Reacting a nitroaniline (

) with sodium hydride and an alkyl halide results in N-Alkylation (formation of a C-N bond), producing secondary or tertiary amines.

• If your target is an Ether (

  ): You must start with a Nitrophenol ( ), not a Nitroaniline.

• If your target is an N-Alkyl Nitroaniline (

  ): This is the correct protocol.

This application note focuses on the N-Alkylation of Nitroanilines , as this is the chemically valid transformation using the specified reagents (NaH + Nitroaniline). The protocol leverages the superbasic character of NaH to overcome the reduced nucleophilicity of electron-deficient nitroanilines.

Part 2: Mechanistic Principles & Experimental Logic

The Challenge: Electron-Deficient Nucleophiles

Nitroanilines are poor nucleophiles compared to standard anilines. The nitro group (

) is strongly electron-withdrawing (EWG), pulling electron density away from the amine nitrogen via both induction and resonance. Standard weak bases (e.g., , ) often fail to drive alkylation to completion, especially with secondary halides.

The Solution: Irreversible Deprotonation

Sodium Hydride (NaH) acts as a strong, irreversible base (

of ).

• Deprotonation: NaH removes a proton from the nitroaniline (

  ), generating a highly nucleophilic anilinide anion .

• Visual Indicator (The "Red Shift"): The resulting anion is often deeply colored (deep red, purple, or orange) due to the delocalization of the negative charge into the nitro group. This serves as a self-validating visual checkpoint for the researcher.

• Nucleophilic Attack: The "naked" anion rapidly attacks the alkyl halide (

  mechanism).

Mechanistic Pathway Diagram

Figure 1: Mechanistic pathway for NaH-mediated N-alkylation. Note the critical intermediate state (Anion) which provides visual feedback.

Part 3: Detailed Experimental Protocol

Materials & Reagents

Reagent	Role	Specifications
Nitroaniline Substrate	Starting Material	Dry, powdered.
Sodium Hydride (NaH)	Base	60% dispersion in mineral oil.
Alkyl Halide	Electrophile	Bromides or Iodides preferred (Chlorides are sluggish).
DMF or THF	Solvent	Anhydrous is critical. Water destroys NaH.
Ammonium Chloride ( )	Quench	Saturated aqueous solution.

Safety Pre-Requisites (Critical)

• Hydrogen Gas: This reaction evolves

  gas. Perform strictly in a fume hood.

• Water Sensitivity: NaH reacts violently with water. All glassware must be oven-dried.

• PPE: Wear flame-resistant lab coat, nitrile gloves, and safety glasses.

Step-by-Step Procedure

Phase 1: Setup and Deprotonation

• Glassware Prep: Flame-dry or oven-dry a two-neck Round Bottom Flask (RBF) containing a magnetic stir bar. Flush with Nitrogen or Argon.

• NaH Washing (Optional but Recommended for HPLC purity):

  • Add NaH (60% in oil, 1.2 equivalents ) to the flask.

  • Add dry Hexane (5 mL/mmol). Stir for 2 mins, let settle, and carefully pipette off the supernatant oil/hexane. Repeat twice.

  • Note: If skipping this, the mineral oil will remain but usually does not interfere with the reaction.

• Solvent Addition: Add anhydrous DMF or THF (concentration ~0.2 M relative to substrate) to the NaH. Cool to 0°C in an ice bath.

• Substrate Addition: Dissolve the Nitroaniline (1.0 equivalent ) in a minimal amount of anhydrous solvent. Add this solution dropwise to the NaH suspension.

  • Observation: Watch for vigorous bubbling (

    evolution).

  • Checkpoint: The solution should turn a deep color (Red/Orange/Purple) indicating anion formation.

• Activation: Allow to stir at 0°C for 15 minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete deprotonation.

Phase 2: Alkylation

• Electrophile Addition: Cool the mixture back to 0°C (optional, depending on reactivity). Add the Alkyl Halide (1.1 to 1.2 equivalents ) dropwise.

• Reaction: Allow to warm to RT.

  • Time: 2–16 hours.

  • Monitoring: Check via TLC or LC-MS. The deep red color of the anion will often fade back to yellow/orange as the neutral product forms.

  • Heating: If the reaction is sluggish (common with steric hindrance), heat to 60°C.

Phase 3: Workup & Isolation

• Quenching: Cool to 0°C. Very slowly add saturated aqueous

  or ice water.

  • Caution: Residual NaH will bubble vigorously.

• Extraction: Extract 3x with Ethyl Acetate or Dichloromethane.

• Washing: Wash combined organics with water (to remove DMF) and brine.

• Drying: Dry over

  , filter, and concentrate in vacuo.

Part 4: Decision Logic & Troubleshooting

Use this workflow to optimize conditions based on your specific nitroaniline isomer.

Figure 2: Optimization workflow for solvent and temperature selection.

Troubleshooting Table

Observation	Diagnosis	Corrective Action
No Color Change upon NaH addition	Incomplete deprotonation	Check NaH quality (may be hydrolyzed). Ensure solvent is anhydrous.
Starting Material Remains	Low Nucleophilicity	Switch solvent to DMF; Increase Temp to 60°C; Add catalytic NaI (Finkelstein condition).
Dialkylation ( )	Over-reaction	Reduce Alkyl Halide to 1.0 eq; Add Alkyl Halide slower at -10°C.
Mineral Oil Contamination	Workup issue	Perform Hexane wash of NaH step; or wash crude product with Hexane before column.

Part 5: References

• BenchChem. Application Notes and Protocols for N-alkylation of 2,3-difluoro-6-nitroaniline. Retrieved from .

• Organic Syntheses. N-Alkylation of Indole via Sodium Hydride. Org. Synth. 1974 , 54, 58. .

• Venturello, P. & Barbero, M. Sodium Hydride in Organic Synthesis. Science of Synthesis: Sodium Compounds, 2004 . .

• National Institutes of Health (NIH). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent..

Disclaimer: This protocol involves hazardous chemicals (Sodium Hydride, Alkyl Halides). A full Risk Assessment (RA) must be performed prior to experimentation.

Application Note: Solvent Engineering for the Coupling of Nitroanilines and Thiazoles

Executive Summary

The coupling of nitroanilines with halothiazoles represents a "mismatched" cross-coupling challenge. Nitroanilines are electron-deficient, weak nucleophiles, while thiazoles are electron-rich, sulfur-containing heterocycles capable of catalyst poisoning. Success depends not merely on the catalyst (Pd/Ligand) but critically on the solvent system , which dictates substrate solubility, reaction temperature, and the stability of the catalytic active species.

This guide moves beyond traditional solvent choices (Toluene/Dioxane) to prioritize 2-Methyltetrahydrofuran (2-MeTHF) and t-Amyl Alcohol as superior, high-performing alternatives that address the specific solubility profile of nitroanilines while adhering to modern Green Chemistry principles.

Mechanistic Insight: The Solvent's Role[1][2][3]

In a Buchwald-Hartwig amination involving a nitroaniline, the rate-determining step is often the amine coordination/deprotonation or the reductive elimination , rather than oxidative addition.

• Solubility vs. Nucleophilicity: Para-nitroaniline exhibits strong intermolecular hydrogen bonding, making it insoluble in non-polar solvents like toluene. If the amine is not in solution, it cannot enter the catalytic cycle.

• The Chelate Effect: Thiazoles can coordinate to Pd via the nitrogen or sulfur, forming stable, inactive complexes ("catalyst resting states"). Polar aprotic solvents (DMF/DMSO) can exacerbate this by competing for open coordination sites on the metal.

• Temperature Requirements: The weak nucleophilicity of nitroaniline requires high energy (often >100°C) to force reductive elimination. Low-boiling solvents (THF, DCM) are therefore unsuitable.

Visualization: Solvent Influence on Catalytic Cycle

Figure 1: The catalytic cycle of Buchwald-Hartwig amination. Red notes indicate critical points where solvent properties (polarity and solubility parameters) determine turnover frequency.

Solvent Selection Matrix

Do not default to Toluene. Use this matrix to select the solvent based on your specific nitroaniline isomer and thiazole stability.

Table 1: Solvent Performance & Properties[2][4][5]

Solvent Class	Solvent	Boiling Point (°C)	Solubility (p-NO2-Aniline)	Green Score	Recommendation
Ether (Green)	2-MeTHF	80	High	Excellent	Primary Choice. Higher BP than THF; separates easily from water during workup.
Alcohol (Bulky)	t-Amyl Alcohol	102	High	Good	Secondary Choice. Promotes solubility; bulky group prevents oxidation/interference.
Hydrocarbon	Toluene	110	Poor	Poor	Only for ortho-nitroaniline (internal H-bond increases solubility).
Polar Aprotic	DMF / DMAc	153 / 165	Very High	Poor	Avoid if possible. Hard to remove; can coordinate Pd and inhibit cycle.
Ether (Cyclic)	1,4-Dioxane	101	Moderate	Poor	Legacy solvent. Carcinogenic. Replace with 2-MeTHF where possible.

Expert Insight: The Isomer Effect

• Ortho-nitroaniline: Forms an intramolecular hydrogen bond, making it lipophilic. It dissolves well in Toluene .[1]

• Para-nitroaniline: Forms intermolecular hydrogen bond networks. It is insoluble in Toluene but dissolves in 2-MeTHF or t-Amyl Alcohol .

Experimental Protocols

Protocol A: The "Green" Standard (2-MeTHF System)

Recommended for initial screening and scale-up.

Reagents:

• Halothiazole (1.0 equiv)[2]

• Nitroaniline (1.2 equiv)[3]

• Catalyst: Pd(OAc)₂ (2 mol%) + XPhos (4 mol%) (Or BrettPhos for extremely deactivated amines)

• Base: Cs₂CO₃ (2.0 equiv) or K₃PO₄ (finely ground)

• Solvent: 2-Methyltetrahydrofuran (anhydrous)

Step-by-Step Methodology:

• Pre-complexation (Optional but Recommended): In a glovebox or purged vial, mix Pd(OAc)₂ and XPhos in a small volume of 2-MeTHF. Stir for 5 mins at RT to form the active ligated species (yellow to orange color change).

• Charge Solids: Add the Halothiazole, Nitroaniline, and Base to the reaction vessel.

• Solvent Addition: Add 2-MeTHF to reach a concentration of 0.2 M – 0.5 M. Note: Higher concentration aids the kinetics of weak nucleophiles.

• Degassing: Sparge the mixture with Argon for 10 minutes. Oxygen is a poison to phosphine ligands.

• Reaction: Heat to 80°C (reflux for 2-MeTHF). Stir vigorously (1000 rpm) to ensure base suspension.

• Monitoring: Check LCMS at 4 hours. If conversion <50%, add a second portion of catalyst (1 mol%).

• Workup (Self-Validating Step): 2-MeTHF is immiscible with water. Add water directly to the reaction mixture, separate phases, and wash the organic layer with brine. No extraction solvent (like DCM/EtOAc) is needed, reducing waste.

Protocol B: The "Solubility Challenge" (t-Amyl Alcohol System)

Use this when the nitroaniline precipitates out of 2-MeTHF or if higher temperatures (>100°C) are required.

Reagents:

• Same as Protocol A.

• Base Change: Use NaOtBu (Sodium tert-butoxide) if the substrate tolerates it.[3] Soluble bases work better in alcohols.

• Solvent: t-Amyl Alcohol (2-methyl-2-butanol).

Methodology:

• Combine all solids in a pressure tube.

• Add t-Amyl Alcohol.

• Seal and heat to 110°C .

• Why this works: t-Amyl alcohol becomes somewhat non-polar at high temperatures, dissolving the organic reactants, while its hydroxyl group helps solubilize the inorganic base, creating a "pseudo-homogeneous" system.

Decision Tree for Optimization

Use this logic flow to troubleshoot low yields or stalled reactions.

Figure 2: Optimization logic flow. Note the switch to NHC ligands (PEPPSI) if standard phosphines fail due to sulfur poisoning.

References

• Buchwald-Hartwig Amination using Green Solvents (2-MeTHF)

  • Title: Green Solvent Selection for Acyl Buchwald-Hartwig Cross-Coupling of Amides.[4][5]

  • Source: ACS Sustainable Chemistry & Engineering.

  • URL:[Link]

  • Relevance: Validates 2-MeTHF as a superior, greener alternative to Dioxane with improved kinetics for difficult couplings.[4]

• Coupling of Thiazoles (Catalyst Poisoning & Ligands)

  • Title: Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings.[6]

  • Source: Journal of Organic Chemistry.

  • URL:[Link]

  • Relevance: Discusses the sensitivity of thiazoles in Pd-catalyzed reactions and the need for specific conditions to prevent poisoning.

• Solubility of Nitroanilines

  • Title: Solubilities of nitroanilines in different solvents.[7][1][8]

  • Source: Journal of Chemical & Engineering Data (via ResearchG

  • URL:[Link]

  • Relevance: Provides the factual basis for the insolubility of p-nitroaniline in toluene vs. its solubility in polar solvents.

• General Buchwald-Hartwig Protocol for Electron-Deficient Amines

  • Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.[3][5][9][10][11][12]

  • Source: Chemical Reviews (NIH/PMC).

  • URL:[Link]

  • Relevance: Authoritative review on ligand selection (XPhos/BrettPhos) for weak nucleophiles like nitroanilines.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Solubility of p-nitroaniline and the basic strength of aqueous alcohols (and other oxygen-containing compounds) - Journal of the Chemical Society, Faraday Transactions 1: Physical Chemistry in Condensed Phases (RSC Publishing) [pubs.rsc.org]
• 9. Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Specific Solvent Issues with Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. researchgate.net [researchgate.net]

Strategic Synthesis of 2-nitro-4-(thiazol-2-yloxy)aniline: A Key Intermediate for Kinase Inhibitors

An Application Note for Drug Development Professionals

Abstract

This guide provides a detailed protocol for the synthesis of 2-nitro-4-(thiazol-2-yloxy)aniline, a critical intermediate in the development of various pharmacologically active molecules, most notably the tyrosine kinase inhibitor Dasatinib. The synthesis is achieved through a nucleophilic aromatic substitution (SNAr) reaction, a robust and scalable method for forming aryl-ether bonds. We will delve into the mechanistic underpinnings of this transformation, provide a step-by-step experimental protocol with causality-driven explanations, and outline methods for purification and characterization. This document is intended for researchers, chemists, and process development scientists in the pharmaceutical industry.

Introduction and Significance

The compound 2-nitro-4-(thiazol-2-yloxy)aniline is a pivotal building block in the multi-step synthesis of Dasatinib, an FDA-approved medication for chronic myelogenous leukemia (CML) and acute lymphoblastic leukemia (ALL).[1][2] The structural architecture of this intermediate, featuring a reactive aniline group and a nitro group poised for reduction, makes it an ideal precursor for constructing the complex thiazole-pyrimidine core of Dasatinib and related kinase inhibitors.[3][4]

The presented synthesis route focuses on the coupling of 2-hydroxythiazole with an activated nitroaniline derivative. This approach is favored for its efficiency, use of readily available starting materials, and scalability, which are critical considerations for industrial pharmaceutical production.

The Chemistry: Mechanism of Synthesis

The formation of the ether linkage in 2-nitro-4-(thiazol-2-yloxy)aniline proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This reaction is a class of substitution reactions in which a strong nucleophile displaces a leaving group on an aromatic ring.

Causality of the Reaction:

• Activation: The aromatic ring of 4-fluoro-2-nitroaniline is "activated" towards nucleophilic attack. The potent electron-withdrawing nitro group (–NO₂) ortho to the fluorine atom significantly reduces the electron density of the aromatic ring, particularly at the carbon atom bonded to the fluorine. This polarization makes the carbon electrophilic and susceptible to attack.

• Nucleophile Formation: A base, such as potassium carbonate (K₂CO₃), deprotonates the hydroxyl group of 2-hydroxythiazole. This creates a potent nucleophile, the thiazol-2-olate anion.

• Nucleophilic Attack & Meisenheimer Complex: The thiazol-2-olate anion attacks the electron-deficient carbon atom bearing the fluorine atom. This addition step forms a high-energy, resonance-stabilized intermediate known as a Meisenheimer complex.

• Rearomatization: The aromaticity of the ring is restored by the expulsion of the fluoride leaving group, yielding the final product. Fluoride is an excellent leaving group in SNAr reactions due to its high electronegativity.

The overall transformation is a classic example of an Ullmann-type condensation, which involves the copper-promoted formation of aryl ethers.[5][6] However, due to the strong activation provided by the ortho-nitro group, this specific reaction can often proceed efficiently without a copper catalyst.

Diagram: Reaction Mechanism

Caption: The SNAr mechanism for the synthesis.

Experimental Protocol

This protocol describes a robust and reproducible method for the laboratory-scale synthesis of 2-nitro-4-(thiazol-2-yloxy)aniline.

Materials and Reagents

Reagent	CAS Number	Molecular Wt.	Molar Eq.	Amount
4-Fluoro-2-nitroaniline	369-35-7	156.12 g/mol	1.0	10.0 g
2-Hydroxythiazole	3034-21-5	101.13 g/mol	1.2	7.77 g
Potassium Carbonate (K₂CO₃)	584-08-7	138.21 g/mol	2.0	17.7 g
Dimethylformamide (DMF)	68-12-2	73.09 g/mol	-	100 mL
Deionized Water	7732-18-5	18.02 g/mol	-	For workup
Ethanol (EtOH)	64-17-5	46.07 g/mol	-	For recrystallization

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet

• Thermometer

• Buchner funnel and filter flask

• Standard laboratory glassware

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves.

• Ventilation: Perform all steps in a well-ventilated fume hood.

• Reagent Hazards:

  • 4-Fluoro-2-nitroaniline: Harmful if swallowed, in contact with skin, or if inhaled.[7][8] Causes skin and serious eye irritation.[8]

  • 2-Hydroxythiazole: May cause skin and eye irritation.[9] Handle with care.

  • DMF: A potential reproductive toxin. Avoid inhalation and skin contact.

• First Aid: In case of skin contact, wash immediately with plenty of water.[10] If inhaled, move to fresh air.[10] In case of eye contact, rinse cautiously with water for several minutes.[11]

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble the three-neck flask with a reflux condenser, a nitrogen inlet, and a magnetic stirrer. Ensure all glassware is dry.

• Charging Reagents: To the flask, add 4-fluoro-2-nitroaniline (10.0 g), 2-hydroxythiazole (7.77 g), and anhydrous potassium carbonate (17.7 g).

• Solvent Addition: Add 100 mL of dimethylformamide (DMF) to the flask.

• Inert Atmosphere: Flush the system with nitrogen gas for 5-10 minutes to create an inert atmosphere. This prevents potential side reactions involving atmospheric moisture and oxygen.

• Reaction: Begin stirring the mixture and heat it to 90-100 °C using the heating mantle. Maintain this temperature for 4-6 hours.

• Monitoring Progress (Optional): The reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 30% Ethyl Acetate in Hexane) to check for the consumption of the 4-fluoro-2-nitroaniline starting material.

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly pour the dark reaction mixture into 500 mL of cold deionized water while stirring. A yellow-orange solid will precipitate.

  • Continue stirring the suspension for 30 minutes to ensure complete precipitation.

  • Collect the crude product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake thoroughly with deionized water (3 x 100 mL) to remove DMF and inorganic salts.

• Purification:

  • Transfer the crude solid to a beaker and add approximately 150-200 mL of ethanol.

  • Heat the suspension to boiling with stirring until the solid dissolves completely.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath for 1 hour to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration. Wash the crystals with a small amount of cold ethanol.

  • Dry the final product in a vacuum oven at 50 °C to a constant weight. The expected product is a bright yellow or orange crystalline solid.

Diagram: Experimental Workflow

Caption: A streamlined workflow for the synthesis and purification.

Characterization and Validation

To ensure the identity and purity of the synthesized 2-nitro-4-(thiazol-2-yloxy)aniline, the following analytical techniques are recommended:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the molecular structure by analyzing the chemical shifts, integration, and coupling patterns of the protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To verify the carbon framework of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition (via High-Resolution Mass Spectrometry).

• Melting Point Analysis: A sharp melting point range is indicative of high purity.

• FT-IR (Fourier-Transform Infrared Spectroscopy): To identify key functional groups, such as the N-H stretches of the amine, the characteristic N=O stretches of the nitro group, and C-O-C stretch of the ether linkage.

Conclusion

The protocol detailed herein provides a reliable and efficient method for preparing 2-nitro-4-(thiazol-2-yloxy)aniline, a crucial intermediate for pharmaceutical synthesis. By understanding the underlying SNAr mechanism, researchers can better troubleshoot and optimize reaction conditions. Adherence to the safety precautions is paramount for the well-being of laboratory personnel. The successful synthesis and characterization of this intermediate are foundational steps in the development of life-saving kinase inhibitor drugs.

References

• ChemicalBook. (2025, July 19). 2-FLUORO-4-IODO-6-NITROANILINE - Safety Data Sheet.
• Google Patents. (n.d.). EP2532662B1 - Synthesis process of dasatinib and intermediate thereof.
• Justia Patents. (2013, January 31). Synthesis process of dasatinib and intermediate thereof.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Fluoro-4-nitroaniline | 369-35-7.
• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET - 2-Hydroxybenzothiazole.
• Sigma-Aldrich. (2025, December 24). SAFETY DATA SHEET.
• HSL. (2014, December 22). SAFETY DATA SHEET HSL C32.
• Anonymous. (n.d.). SAFETY DATA SHEET.
• Anonymous. (2011, March 15). SAFETY DATA SHEET.
• CPAChem. (2025, April 7). Safety data sheet.
• PubChem. (n.d.). 4-Fluoro-2-nitroaniline.
• Ossila. (n.d.). 2-Fluoro-4-nitroaniline | CAS 369-35-7.
• Google Patents. (n.d.). ES2568659T3 - Dasatinib synthesis process and an intermediate thereof.
• Wikipedia. (n.d.). Ullmann condensation.
• viXra.org. (2017, June 9). A convenient new and efficient commercial synthetic route for dasatinib (Sprycel®).
• BenchChem. (n.d.). Application of 3-Methyl-4-(pyridin-4-yl)aniline in Dasatinib Synthesis: A Review of Established Methodologies.
• Qurban, N., et al. (2020). Synthesis of 2-nitro aniline derivative of 3, 4, 5-trihydroxybenzoic acid, its metal complexes, characterization and bioassay. Pakistan Journal of Pharmaceutical Sciences, 33(4), 1451-1458.
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of 2-(Allyloxy)aniline.
• BenchChem. (n.d.). Synthesis routes of 2-Nitro-4-thiocyanatoaniline.
• Qurban, N., et al. (2020). Synthesis of 2-nitro aniline derivative of 3, 4, 5-trihydroxybenzoic acid, its metal complexes, characterization and bioassay. Pakistan Journal of Pharmaceutical Sciences, 33(4), 1451-1458.
• Organic Synthesis. (n.d.). Ullmann Coupling & other Cu Catalyzed reactions.
• PrepChem.com. (n.d.). Synthesis of 2-Nitro-4-thiocyanoaniline.
• ChemicalBook. (n.d.). 2-Methoxy-4-nitroaniline synthesis.
• ResearchGate. (n.d.). Reaction of 2-Nitro-4-thiocyanatoaniline with 4-Nitrochlorobenzene.
• Google Patents. (n.d.). CN105418458A - Synthetic process of 2-cyano-4-nitroaniline.
• BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of 4-Methyl-2-(4-methylphenoxy)aniline via Ullmann Condensation.

Sources

• 1. EP2532662B1 - Synthesis process of dasatinib and intermediate thereof - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]
• 3. vixra.org [vixra.org]
• 4. benchchem.com [benchchem.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
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• 7. 2-Fluoro-4-nitroaniline | 369-35-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. 4-Fluoro-2-nitroaniline | C6H5FN2O2 | CID 67769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 10. 2-FLUORO-4-IODO-6-NITROANILINE - Safety Data Sheet [chemicalbook.com]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]

Application Note: Microwave-Assisted Synthesis of Thiazole Ether Derivatives

Executive Summary

Thiazole ether derivatives represent a privileged scaffold in modern drug discovery, exhibiting potent pharmacological profiles ranging from antimicrobial efficacy to targeted anti-cancer activity. However, traditional synthetic routes—such as the classic Hantzsch condensation—often suffer from prolonged reaction times, poor atom economy, and thermal degradation of the sensitive ether linkages.

This application note details an optimized, self-validating protocol for the Microwave-Assisted Organic Synthesis (MAOS) of thiazole ether derivatives. By leveraging dielectric heating, this methodology reduces reaction times from hours to minutes, significantly enhances product yield, and ensures high chemoselectivity.

Mechanistic Rationale: The Microwave Advantage

The transition from conventional conductive heating to microwave irradiation fundamentally alters the thermodynamic profile of the reaction.

In conventional synthesis, heat is transferred slowly through the reaction vessel walls, leading to thermal gradients and the formation of degradation byproducts. In contrast, MAOS utilizes dielectric heating . When a polar solvent is exposed to microwave irradiation (typically at 2.45 GHz), its molecular dipoles continuously align and realign with the oscillating electromagnetic field. This rapid molecular friction generates intense, uniform internal heat.

Because the energy is transferred directly to the reacting molecules, the activation energy barrier for the initial S-alkylation and subsequent cyclodehydration steps is rapidly overcome . This precise thermal control is critical when synthesizing thiazole ether derivatives, as it prevents the unwanted cleavage of the fragile aryloxy or alkoxy bonds, ensuring the structural integrity of the final molecule.

Reaction Pathway & Workflow

The following diagram illustrates the logical progression and mechanistic pathway of the multicomponent MAOS workflow.

Workflow and mechanistic pathway for the MAOS of thiazole ether derivatives.

Quantitative Comparison: MAOS vs. Conventional Heating

The empirical advantages of microwave irradiation are most evident when analyzing reaction metrics. Table 1 summarizes the quantitative improvements observed when synthesizing model thiazole ether derivatives (e.g., 2-amino-4-(phenoxymethyl)thiazole) using MAOS compared to traditional reflux methods.

Parameter	Conventional Heating	Microwave Irradiation (MAOS)	Fold Improvement / Impact
Reaction Time	4 - 12 hours	5 - 10 minutes	~50x to 70x faster
Temperature	Reflux (78°C in EtOH)	120°C - 150°C (Pressurized)	Enhanced thermal profile
Average Yield	45% - 65%	82% - 95%	~30% absolute increase
Solvent Volume	High (50 - 100 mL)	Low (3 - 5 mL)	10x reduction (Green Chem)
Byproduct Formation	Moderate to High	Trace	Superior chemoselectivity

Experimental Protocol: One-Pot Synthesis of 2-Amino-4-(aryloxymethyl)thiazoles

As a Senior Application Scientist, I have designed this protocol to be a self-validating system. Every step includes the causality behind the action to ensure reproducibility and scientific rigor.

Materials & Equipment

• Reagents : 1-(aryloxy)-3-bromoacetone (1.0 mmol), Substituted thiourea (1.1 mmol), Absolute Ethanol (Analytical Grade).

• Equipment : Dedicated microwave organic synthesizer (e.g., CEM Discover or Anton Paar Monowave) equipped with IR temperature sensors and 10 mL heavy-walled pressure vials.

Step-by-Step Methodology

• Reagent Preparation : In a 10 mL microwave reactor vial equipped with a magnetic stir bar, add 1.0 mmol of the 1-(aryloxy)-3-bromoacetone precursor.

• Nucleophile Addition : Add 1.1 mmol of substituted thiourea.

  • Causality: The 10% molar excess of the nucleophile ensures the complete consumption of the highly reactive and potentially toxic α-bromoketone, driving the reaction to completion and simplifying downstream purification.

• Solvent Introduction : Dispense 3.0 mL of absolute ethanol into the vial.

  • Causality: Ethanol possesses a high loss tangent (

    ), making it an exceptional microwave absorber. It rapidly converts electromagnetic energy into heat while safely solubilizing the intermediates .

• Microwave Irradiation : Seal the vial with a Teflon-lined crimp cap. Program the microwave synthesizer to reach 150°C with a maximum power output of 500 W . Set the hold time to 8 minutes with high-speed magnetic stirring.

• Cooling & Precipitation : Post-irradiation, allow the reactor to actively cool the vial to 40°C using compressed air. Transfer the vial to an ice-water bath (0–5°C) for 15 minutes.

  • Causality: Rapid cooling drops the solubility of the newly formed thiazole ether, inducing immediate and high-purity crystallization.

• Isolation : Filter the resulting precipitate under vacuum. Wash the filter cake with 2 x 2 mL of ice-cold ethanol.

  • Causality: Cold ethanol effectively washes away the unreacted thiourea and highly soluble colored impurities without dissolving the target product.

In-Process Controls & Self-Validation

To validate the success of the protocol before proceeding to bulk characterization:

• TLC Validation : Spot the crude mixture against the starting bromoketone on a silica gel plate (Eluent: Hexane:EtOAc 7:3). The complete disappearance of the high-Rf bromoketone spot confirms successful S-alkylation and cyclization.

• Spectroscopic Check : In the

  H NMR spectrum (DMSO- ), the appearance of a sharp singlet at 6.8–7.2 ppm (representing the C5-H proton of the newly formed thiazole ring) acts as the definitive diagnostic marker for successful cyclodehydration.

Biological Applications & Downstream Utility

Thiazole ether derivatives synthesized via this MAOS protocol exhibit broad-spectrum pharmacological utility. Recent in vitro evaluations demonstrate their high potency as anti-cancer agents, particularly against human osteosarcoma cell lines (SaOS-2), with IC

values reaching sub-microgram levels .

Furthermore, the ether linkage provides critical hydrogen-bonding acceptor sites that enhance binding affinity within microbial targets, making these scaffolds highly effective against antibiotic-resistant bacterial strains . The adaptability of this microwave protocol also allows for solvent-free modifications to synthesize complex fused-ring systems (e.g., imidazo[2,1-b]thiazoles), cementing MAOS as a cornerstone technique in green medicinal chemistry .

References

• Title: Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and

Advanced Application Note: Nitroaniline Ethers as "Masked Warhead" Scaffolds in Covalent EGFR Inhibitor Design

Topic: Application of Nitroaniline Ethers in EGFR Inhibitor Design Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Oncological Pharmacologists.

Introduction: The Strategic Role of the Nitroaniline Ether

In the development of third-generation EGFR tyrosine kinase inhibitors (TKIs) like Osimertinib (AZD9291) and Rociletinib (CO-1686) , the nitroaniline ether motif—specifically derivatives of 4-fluoro-2-methoxy-5-nitroaniline —serves as the critical "Masked Warhead Carrier."[1]

Unlike early-generation reversible inhibitors (e.g., Gefitinib), third-generation inhibitors require a covalent acrylamide "warhead" to target Cys797 in the ATP binding pocket.[1] The nitroaniline ether scaffold solves a fundamental synthetic and structural challenge:

• The Ether Handle (

  ): Provides essential solubility and positions the aromatic ring at the solvent interface, modulating potency against the T790M resistance mutation.

• The Nitro Mask (

  ): Acts as a stable, electron-withdrawing precursor that deactivates the ring during the initial coupling to the pyrimidine core, preventing premature polymerization. It is selectively reduced in situ to generate the amine required for warhead installation.

This guide details the application of this scaffold, from electronic theory to a validated synthetic protocol for generating mutant-selective EGFR inhibitors.

Chemical Space & Mechanistic Logic[1]

The "Nitro-Switch" Strategy

The design logic relies on the orthogonal reactivity of the nitro group. In the synthesis of dianilinopyrimidines (the core of many 3rd-gen inhibitors), the nitro group serves two roles:

• Electronic Activation: The strong electron-withdrawing nature of the

  group (Hammett ) lowers the pKa of the primary aniline, tuning its nucleophilicity for the initial coupling to the chloropyrimidine core.

• Orthogonal Protection: It remains inert during the harsh conditions of core assembly, "masking" the position where the acrylamide warhead will eventually reside.

Visualization: The Pharmacophore Assembly

The following diagram illustrates how the nitroaniline ether transitions from a raw material to the active pharmacophore.

Caption: The "Nitro-Switch" workflow. The nitro group protects the C5 position until the core scaffold is assembled, ensuring the acrylamide warhead is installed as the final step.

Validated Experimental Protocols

Protocol A: High-Yield Synthesis of the Nitro-Intermediate

Objective: Couple the nitroaniline ether scaffold to a pyrimidine core via Nucleophilic Aromatic Substitution (

).

Reagents:

• Scaffold: 4-Fluoro-2-methoxy-5-nitroaniline (1.0 eq)

• Core: 2,4-Dichloro-5-substituted-pyrimidine (1.0 eq)[1][2]

• Base:

  -Diisopropylethylamine (DIPEA) (2.5 eq)[1][2]

• Solvent: 1,4-Dioxane or

  -Dimethylacetamide (DMA)[1]

Step-by-Step Methodology:

• Dissolution: In a dry 3-neck round-bottom flask, dissolve the chloropyrimidine core in 1,4-dioxane (0.5 M concentration).

• Activation: Add DIPEA dropwise at room temperature. Stir for 10 minutes.

• Addition: Add 4-fluoro-2-methoxy-5-nitroaniline in a single portion.

• Reaction: Heat the mixture to 110°C under an inert nitrogen atmosphere.

  • Critical Checkpoint: Monitor by LC-MS.[1][2] The electron-deficient nature of the nitroaniline may require 6–12 hours for full conversion. Look for the mass shift corresponding to the loss of HCl.

• Workup: Cool to room temperature. Pour the reaction mixture into ice-cold water (10x volume). The nitro-intermediate usually precipitates as a solid.[1]

• Purification: Filter the precipitate. Wash with cold ethanol. If oil forms, extract with Ethyl Acetate (EtOAc), dry over

  , and concentrate.[2]

Protocol B: The "Unmasking" (Nitro Reduction)

Objective: Selectively reduce the nitro group to an aniline without affecting the pyrimidine core or ether linkage.

Reagents:

• Iron powder (Fe) (5.0 eq)[1]

• Ammonium Chloride (

  ) (5.0 eq)[1]

• Solvent: Ethanol/Water (4:1 ratio)[1]

Methodology:

• Suspend the nitro-intermediate from Protocol A in Ethanol/Water.

• Add

  and Fe powder.

• Reflux at 80°C for 2–4 hours.

  • Why Iron? Fe/NH4Cl is preferred over catalytic hydrogenation (

    ) for halogenated pyrimidines to avoid accidental de-halogenation of the core.[1]

• Filtration: Filter hot through a Celite pad to remove iron sludge. Wash with hot methanol.

• Isolation: Concentrate the filtrate. The resulting diamine is often oxidative-sensitive; proceed immediately to Protocol C.[1]

Protocol C: Warhead Installation (Acrylation)

Objective: Install the acrylamide group to target Cys797.

Methodology:

• Dissolve the fresh diamine in anhydrous DCM/THF at 0°C .

• Add Triethylamine (TEA) (1.5 eq).

• Add Acryloyl Chloride (1.05 eq) dropwise over 30 minutes.

  • Caution: Exothermic. Temperature control is vital to prevent di-acrylation.[1]

• Quench with saturated

  . Extract with DCM.[2]

• Final Purification: Flash chromatography (DCM/MeOH gradient).

Data Analysis & SAR Optimization

Impact of the Ether Tail on Potency

The "ether" portion of the nitroaniline scaffold (the methoxy group in Osimertinib) is not merely a linker; it dictates the metabolic stability and binding affinity.

Ether Substituent ( )	Effect on Solubility	T790M Potency ( )	Metabolic Liability
Methoxy ( )	Moderate	< 5 nM	Low (Stable)
Ethoxy ( )	Low	< 10 nM	Moderate (Dealkylation)
Trifluoroethoxy	Low	> 50 nM	Very Low (Metabolically blocked)
Morpholino-propoxy	High	< 5 nM	Moderate (Solvent exposed)

Troubleshooting Common Synthetic Failures

Observation	Root Cause	Corrective Action
Low Yield in Step A ( )	Nitroaniline is too electron-deficient (weak nucleophile).[1]	Switch solvent to DMA or NMP and increase temp to 130°C. Add catalytic CsF.
De-halogenation in Step B	removed the Chlorine/Fluorine on the core.	Switch to Fe/NH4Cl or SnCl2 (stannous chloride) reduction.
Polymerization in Step C	Acryloyl chloride is too reactive.	Use 3-chloropropionyl chloride followed by elimination with NaOH (creates acrylamide in situ).[1]

Structural Biology Context (Graphviz)

Understanding where the nitroaniline-derived moiety sits in the EGFR pocket is crucial for designing analogs.

Caption: Interaction map of the final inhibitor. The nitroaniline-derived scaffold (Green) bridges the core (Yellow) and the covalent warhead, while the ether tail extends into the solvent front.

References

• Finlay, M. R., et al. (2014). Discovery of a Potent and Selective EGFR Inhibitor (AZD9291) of Both Sensitizing and T790M Resistance Mutations. Journal of Medicinal Chemistry.[3] [Link]

• National Institutes of Health (NIH). Globally Approved EGFR Inhibitors: Insights into Their Syntheses. [Link]

• MDPI. Novel Selective and Potent EGFR Inhibitor that Overcomes T790M-Mediated Resistance. [Link][1]

• ResearchGate. Synthetic Strategies in the Preparation of Osimertinib. [Link]

Sources

• 1. Design, synthesis and biological evaluation of a series of dianilinopyrimidines as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. hub.tmu.edu.tw [hub.tmu.edu.tw]

Application Notes &amp; Protocols for the Utilization of 2-Nitro-4-Alkoxyanilines as Antiparasitic Drug Scaffolds

Abstract

The escalating threat of drug resistance in parasitic diseases necessitates the urgent discovery and development of novel chemotypes.[1][2] Nitroaromatic compounds have a validated history in treating bacterial and parasitic infections, and their mechanism often involves bioreductive activation within the pathogen.[3][4] This guide focuses on the 2-nitro-4-alkoxyaniline scaffold as a promising and versatile starting point for antiparasitic drug discovery. We provide a comprehensive overview, from the hypothesized mechanism of action and synthetic protocols to detailed methodologies for in vitro screening against key parasites like Schistosoma mansoni. This document is intended for researchers, scientists, and drug development professionals seeking to explore this chemical space for next-generation antiparasitic agents.

Introduction: The Case for Nitroaromatic Scaffolds

Parasitic diseases, such as schistosomiasis, leishmaniasis, and Chagas disease, affect millions globally, primarily in tropical and subtropical regions.[1][5][6] The current therapeutic arsenal is limited, and the reliance on a few drugs, like praziquantel for schistosomiasis, raises significant concerns about the emergence of resistance.[1][2][7] This reality underscores the critical need for new drugs with novel mechanisms of action.

Nitroaromatic compounds, including 2-nitroimidazoles (e.g., benznidazole) and nitrothiazoles (e.g., nitazoxanide), are established antiparasitic agents.[3][8] Their efficacy is rooted in a parasite-specific metabolic process: the reduction of the nitro group to generate cytotoxic radical anions and other reactive nitrogen species.[8][9] This process is often dependent on low-redox-potential enzyme systems, such as pyruvate:ferredoxin/flavodoxin oxidoreductases (PFORs), which are essential in many anaerobic or microaerophilic parasites but absent in the host mitochondria.[8][10]

The 2-nitro-4-alkoxyaniline core represents a "privileged scaffold" for several reasons:

• Bioactivation Potential: The nitro group is poised for bioreductive activation.

• Synthetic Tractability: The aniline ring offers multiple positions for synthetic modification, allowing for the fine-tuning of physicochemical properties (solubility, lipophilicity) and target engagement. The alkoxy group, in particular, provides a key handle for exploring structure-activity relationships (SAR).

• Proven Precedent: Related nitroaromatic structures have demonstrated broad-spectrum antiparasitic activity, suggesting a high probability of success for novel analogs.[11][12]

This guide will focus on schistosomiasis as a primary example, a disease caused by trematode worms of the genus Schistosoma where new therapeutic options are urgently required.[7][13][14]

Hypothesized Mechanism of Action: Bioreductive Activation

The antiparasitic activity of 2-nitro-4-alkoxyanilines is likely contingent on the enzymatic reduction of the nitro (-NO₂) group. This mechanism is analogous to that of other nitroaromatic drugs.[3][8]

Causality of the Pathway:

• Selective Uptake/Diffusion: The parent compound, being relatively lipophilic, enters the parasite.

• Nitroreduction: Within the parasite's unique low-oxygen environment, enzymes such as PFOR or nitroreductases transfer electrons to the nitro group. This is the key selectivity step, as these enzymes are either absent or functionally different in the host.

• Radical Formation: This one-electron transfer creates a highly reactive nitro radical anion (Ar-NO₂•⁻).

• Cellular Damage: This radical can then undergo further reduction or participate in redox cycling with oxygen to produce superoxide radicals. These reactive nitrogen and oxygen species cause widespread damage to parasite macromolecules, including DNA, proteins, and lipids, leading to cell death.[3]

The following diagram illustrates this proposed bioactivation cascade.

Caption: Proposed bioreductive activation pathway of 2-nitro-4-alkoxyanilines.

Synthetic Protocol: Preparation of 2-Nitro-4-Methoxyaniline

This protocol details a reliable, two-step synthesis of a representative compound, 2-nitro-4-methoxyaniline, starting from the commercially available p-anisidine. The procedure involves acetylation to protect the amine, followed by regioselective nitration and subsequent deprotection via hydrolysis.[15]

Part A: Synthesis of N-(4-methoxyphenyl)acetamide (Acetanisole)

Rationale: The acetylation of the aniline nitrogen is a crucial step. The acetyl group is an ortho-, para-directing group that activates the aromatic ring for electrophilic substitution. More importantly, it protects the amine from oxidation during the subsequent nitration step and sterically hinders nitration at the ortho positions, favoring substitution at the other available ortho position relative to the methoxy group.

Materials:

• p-Anisidine (1.0 eq)

• Acetic anhydride (1.1 eq)

• Glacial acetic acid (as solvent)

• Sodium acetate (optional, as catalyst)

• Ice bath, magnetic stirrer, round-bottom flask, reflux condenser

Procedure:

• Dissolve p-anisidine in glacial acetic acid in a round-bottom flask.

• Cool the solution in an ice bath with continuous stirring.

• Slowly add acetic anhydride dropwise to the cooled solution.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Pour the reaction mixture into a beaker of ice-cold water to precipitate the product.

• Collect the white solid by vacuum filtration, wash thoroughly with cold water, and air-dry. The product is typically of high purity, but can be recrystallized from ethanol/water if needed.

Part B: Synthesis of 2-Nitro-4-methoxyaniline

Rationale: The nitration of the protected aniline is followed by basic hydrolysis to remove the acetyl group and yield the final product. Using a mixture of nitric and sulfuric acids is a standard method for nitration. The hydrolysis with a strong base like sodium hydroxide efficiently cleaves the amide bond.[16]

Materials:

• N-(4-methoxyphenyl)acetamide (from Part A)

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Sodium Hydroxide (NaOH) solution (e.g., 10-20% w/v)

• Ice-salt bath

Procedure:

• Nitration:

  • Carefully add N-(4-methoxyphenyl)acetamide in small portions to concentrated sulfuric acid in a flask, keeping the temperature below 10°C using an ice-salt bath. Stir until all solid has dissolved.

  • Prepare a nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid in a separate flask, maintaining a low temperature.

  • Add the nitrating mixture dropwise to the acetanisole solution, ensuring the temperature does not rise above 5-10°C.

  • After addition, stir the mixture in the cold for an additional 2-3 hours.

  • Carefully pour the reaction mixture onto crushed ice. A yellow solid, 2-nitro-4-methoxyacetanilide, will precipitate.

  • Collect the solid by vacuum filtration and wash with copious amounts of cold water until the washings are neutral.[15]

• Hydrolysis:

  • Transfer the wet filter cake of 2-nitro-4-methoxyacetanilide to a flask containing an aqueous solution of sodium hydroxide.[16]

  • Heat the mixture to reflux (or warm on a steam bath) with stirring for 1-2 hours.[15] The color will typically change to a deep red or orange.

  • Cool the mixture to room temperature and then in an ice bath to precipitate the final product.

  • Collect the orange-red crystals of 2-nitro-4-methoxyaniline by vacuum filtration, wash with cold water, and dry.

Antiparasitic Screening Protocol: In Vitro Assay Against Schistosoma mansoni

This protocol provides a framework for the primary screening of 2-nitro-4-alkoxyaniline derivatives against both the larval (schistosomula) and adult stages of S. mansoni.[17] Such multi-stage testing is crucial, as some drugs show differential activity against various life cycle stages.[18]

Rationale: The primary screen aims to identify "hit" compounds that induce parasite death or severe motility defects at a defined concentration. Motility is a key indicator of worm viability; immobile worms may not be dead but are unlikely to survive in vivo.[19] The use of appropriate controls (negative: DMSO; positive: Praziquantel) is essential for validating the assay results.

Caption: General workflow for in vitro screening of antiparasitic compounds.

Materials & Equipment:

• S. mansoni adult worms and/or newly transformed schistosomula (NTS)

• Culture medium (e.g., M199 or DMEM, supplemented with fetal bovine serum and antibiotics)

• 96-well culture plates

• Test compounds dissolved in 100% DMSO

• Control drugs: Praziquantel (positive), DMSO (negative vehicle)

• CO₂ incubator (37°C, 5% CO₂)

• Inverted microscope

• Optional: Reagents for viability assays like XTT.[14]

Step-by-Step Methodology:

• Compound Plating:

  • Prepare serial dilutions of the 2-nitro-4-alkoxyaniline test compounds in the culture medium. The final DMSO concentration in the well should not exceed 0.5-1% to avoid solvent toxicity.

  • Dispense the diluted compounds into the wells of a 96-well plate. Include wells for the negative control (medium + DMSO) and positive control (medium + Praziquantel at a known lethal concentration).

• Parasite Preparation and Plating:

  • For adult worms, gently wash them in pre-warmed medium and place one worm pair (male and female) per well.

  • For schistosomula, adjust the concentration to approximately 100-200 NTS per well.

• Incubation:

  • Incubate the plates at 37°C in a humidified atmosphere with 5% CO₂ for up to 72 hours.

• Phenotypic Evaluation:

  • At regular intervals (e.g., 24, 48, and 72 hours), examine the parasites under an inverted microscope.

  • Score the motility of adult worms on a scale (e.g., 3 = normal activity, 2 = reduced activity, 1 = minimal activity, 0 = no movement).

  • Observe any morphological changes, such as tegumental damage, gut contraction, or death (defined as no motor activity for 2 minutes).[17][18]

• Data Analysis (Hit Identification):

  • A compound is typically considered a "hit" if it causes a significant reduction in motility (e.g., a score of 0 or 1) or 100% mortality at a specific screening concentration (e.g., 10 µM).

  • For hit compounds, a dose-response experiment should be performed to determine the 50% inhibitory concentration (IC₅₀) or 50% effective concentration (EC₅₀).

Data Presentation and Interpretation

Quantitative data from dose-response experiments should be summarized in a clear, tabular format. This allows for direct comparison of the potency and selectivity of different analogs.

Selectivity Index (SI): A crucial parameter in early drug discovery is the selectivity index, calculated as: SI = CC₅₀ (Cytotoxicity against a mammalian cell line) / IC₅₀ (Activity against the parasite) A higher SI value is desirable, indicating that the compound is significantly more toxic to the parasite than to host cells.

Table 1: Example In Vitro Activity Data for 2-Nitro-4-alkoxyaniline Analogs

Compound ID	R-Group (at 4-position)	S. mansoni Adult IC₅₀ (µM)	S. mansoni NTS IC₅₀ (µM)	HepG2 Cell CC₅₀ (µM)	Selectivity Index (Adult)
REF-PZQ	-	0.15	5.5	>100	>667
SCAFF-01	-OCH₃	2.5	3.1	50.2	20.1
SCAFF-02	-OCH₂CH₃	1.8	2.2	65.7	36.5
SCAFF-03	-O(CH₂)₂CH₃	0.9	1.1	48.9	54.3
SCAFF-04	-O-Cyclohexyl	3.2	4.5	>100	>31.3
SCAFF-05	-O-Benzyl	1.2	1.5	25.4	21.2

Data are hypothetical and for illustrative purposes only.

Interpretation of Example Data: In this hypothetical dataset, increasing the length of the linear alkyl chain in the alkoxy group (SCAFF-01 to SCAFF-03) correlates with increased potency against adult worms. This suggests that lipophilicity may play a role in compound uptake or target engagement. The propyl analog (SCAFF-03) shows the best balance of potency and selectivity.

Conclusion and Future Directions

The 2-nitro-4-alkoxyaniline scaffold is a synthetically accessible and promising starting point for the development of novel antiparasitic agents. The proposed mechanism of action via bioreductive activation offers a pathway for parasite-specific toxicity. The protocols outlined here provide a robust framework for the synthesis and in vitro evaluation of compound libraries based on this core.

Future work should focus on:

• SAR Expansion: Synthesizing a broader range of analogs by modifying the alkoxy group and substituting other positions on the aniline ring to improve potency and selectivity.

• Mechanism of Action Studies: Confirming the bioreductive activation pathway using parasite cell-free extracts and identifying the specific nitroreductases involved.

• In Vivo Efficacy: Advancing the most promising leads from in vitro screening into animal models of parasitic infection to evaluate their efficacy and pharmacokinetic properties.[19][20]

By systematically applying these methodologies, the research community can effectively explore the potential of 2-nitro-4-alkoxyanilines to deliver a new class of much-needed antiparasitic drugs.

References

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• El-Beshbishi, S. N., et al. (2016). In Vitro Schistosomicidal Activity of Phytol and Tegumental Alterations Induced in Juvenile and Adult Stages of Schistosoma haematobium. Parasites, Hosts and Diseases, 57(3), 239-245. [Link]

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• Google Patents. (1981).

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• Debbert, S. L., et al. (2021). Activities of Quinoxaline, Nitroquinoxaline, and[19][20][21]Triazolo[4,3-a]quinoxaline Analogs of MMV007204 against Schistosoma mansoni. Antimicrobial Agents and Chemotherapy, 65(3), e01370-20. [Link]

• Borroto, C. G., et al. (2013). The efficacy of 2-nitrovinylfuran derivatives against Leishmania in vitro and in vivo. Memórias do Instituto Oswaldo Cruz, 108(1), 53-59. [Link]

• PrepChem.com. (n.d.). Synthesis of 2-nitro-4-thiocyanatoaniline. [Link]

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• Debbert, S. L., et al. (2021). Activities of Quinoxaline, Nitroquinoxaline, and[19][20][21]Triazolo[4,3-a]quinoxaline Analogs of MMV007204 against Schistosoma mansoni. Antimicrobial Agents and Chemotherapy, 65(3). [Link]

• Pila, E. A., et al. (2020). An iterative process produces oxamniquine derivatives that kill the major species of schistosomes infecting humans. PLoS Neglected Tropical Diseases, 14(8), e0008612. [Link]

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• Alimohammadi, F., et al. (2016). Synthesis and Leishmanicidal Activity of 1-[5-(5-Nitrofuran-2-yl)-1, 3, 4-Thiadiazole-2-yl]-4-BenzoylePiperazines. Iranian Journal of Pharmaceutical Research, 15(4), 745-752. [Link]

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• Vosooghi, M., et al. (2025). Synthesis and evaluation of nitrochromene derivatives as potential antileishmanial therapeutics through biological and computational studies. Scientific Reports, 15. [Link]

• Google Patents. (2020).

• Fon-ngum, I. N., et al. (2014). Nitazoxanide: Nematicidal Mode of Action and Drug Combination Studies. PLoS Neglected Tropical Diseases, 8(8), e3082. [Link]

• Hoffman, P. S., et al. (2007). Antiparasitic Drug Nitazoxanide Inhibits the Pyruvate Oxidoreductases of Helicobacter pylori, Selected Anaerobic Bacteria and Parasites, and Campylobacter jejuni. Antimicrobial Agents and Chemotherapy, 51(3), 868-876. [Link]

• Hoffman, P. S., et al. (2015). (PDF) Antiparasitic Drug Nitazoxanide Inhibits the Pyruvate Oxidoreductases of Helicobacter pylori, Selected Anaerobic Bacteria and Parasites, and Campylobacter jejuni. ResearchGate. [Link]

• Wicht, K. J., et al. (2023). Structure–Activity Relationships and Antiplasmodial Potencies of Novel 3,4-Disubstituted 1,2,5-Oxadiazoles. Molecules, 28(19), 6806. [Link]

• Konala, V. M., et al. (2023). Antiparasitic Drugs. In: StatPearls. StatPearls Publishing. [Link]

• ResearchGate. (2013). Structure-Activity Relationships of Antitubercular Nitroimidazoles. 2. Determinants of Aerobic Activity and Quantitative Structure-Activity Relationships. [Link]

• PubChem. (n.d.). 2-Nitro-4-phenoxyaniline. [Link]

• Anderson, R. F., et al. (2012). Structure-activity relationships of antitubercular nitroimidazoles. 3. Exploration of the linker and lipophilic tail of ((s)-2-nitro-6,7-dihydro-5H-imidazo[2,1-b][13][19]oxazin-6-yl)-(4-trifluoromethoxybenzyl)amine (6-amino PA-824). Journal of Medicinal Chemistry, 55(17), 7838-7849. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing SNAr Reactions for Thiazole Ethers

Welcome to the technical support center for Nucleophilic Aromatic Substitution (SNAr) reactions. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome challenges and improve the yield and purity of your thiazole ether synthesis. This guide is structured in a question-and-answer format to directly address the specific issues you may encounter in the lab.

Section 1: Foundational Concepts in Thiazole SNAr Chemistry

This section covers the fundamental principles governing the SNAr reaction on the thiazole scaffold. A solid understanding of these concepts is the first step toward effective troubleshooting.

Q1: What is the general mechanism for the synthesis of thiazole ethers via an SNAr reaction?

The SNAr reaction is a two-step addition-elimination mechanism. It is fundamentally different from SN1 or SN2 reactions.[1]

• Step 1: Nucleophilic Addition: The nucleophile (in this case, an alkoxide, RO⁻) attacks the electron-deficient carbon atom of the thiazole ring that bears the leaving group (LG). This attack forms a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.[2][3] The aromaticity of the thiazole ring is temporarily broken in this step.

• Step 2: Elimination: The leaving group departs, taking its bonding electrons with it. This step restores the aromaticity of the thiazole ring, yielding the final thiazole ether product.

The formation of the Meisenheimer complex is typically the rate-determining step.[3] Therefore, factors that stabilize this intermediate will accelerate the reaction.

Figure 1: S_NAr Addition-Elimination Mechanism.

Q2: What makes the thiazole ring particularly suitable for SNAr reactions?

The thiazole ring is an electron-deficient heterocycle.[4] This inherent electron deficiency is due to the electronegativity of the nitrogen and sulfur heteroatoms, which withdraw electron density from the ring carbons. This makes the carbon atoms, particularly the C2 position, more electrophilic and thus more susceptible to attack by nucleophiles.[4][5]

Furthermore, the nitrogen atom in the thiazole ring can effectively stabilize the negative charge of the Meisenheimer intermediate through resonance, which lowers the activation energy of the reaction and facilitates the substitution.[3][6]

Section 2: Troubleshooting Guide for Common Experimental Issues

Even with a sound theoretical basis, SNAr reactions can be challenging. This section addresses the most common problems encountered in the lab.

Q3: My reaction has stalled with low or no conversion. What are the most likely causes and how can I address them?

Low conversion is the most frequent issue. A systematic approach is crucial for diagnosis. The following flowchart and detailed explanations will guide your troubleshooting process.

Figure 2: Systematic Troubleshooting for Low-Yielding Thiazole S_NAr Reactions.

• Insufficient Ring Activation: The SNAr reaction relies on the aromatic ring being electron-poor. While thiazole is inherently electron-deficient, the presence of a strong electron-withdrawing group (EWG) like -NO₂, -CN, or -SO₃H, particularly at a position that can stabilize the Meisenheimer complex (e.g., C4 or C5 for a reaction at C2), will dramatically increase the reaction rate.[3][6][7] If your substrate lacks sufficient activation, the reaction will be sluggish.

• Poor Leaving Group: Unlike in SN2 reactions, the C-LG bond is not broken in the rate-determining step. Therefore, bond strength is less important than the leaving group's ability to stabilize the negative charge in the transition state via its electronegativity. The established reactivity order for halogens in SNAr is F > Cl > Br > I.[3][6][7] The high electronegativity of fluorine makes the attached carbon more electrophilic and stabilizes the intermediate.[8] If you are using a bromo- or iodo-thiazole with poor results, switching to the corresponding fluoro- or chloro-thiazole is a primary optimization step.

• Weak Nucleophile / Incomplete Deprotonation: Alcohols are weak nucleophiles and require deprotonation to form the much more potent alkoxide.[9] Using a weak base like K₂CO₃ with a simple alcohol may not lead to complete formation of the alkoxide. For less acidic alcohols, a strong base like sodium hydride (NaH) or potassium tert-butoxide (Kt-BuO) is required to drive the equilibrium fully to the alkoxide side.[2] Crucially, these reactions must be performed under anhydrous conditions , as any water will consume the strong base and quench the alkoxide.

• Suboptimal Solvent Choice: The solvent plays a critical role. Polar aprotic solvents like DMSO, DMF, NMP, and acetonitrile are the standard for SNAr reactions.[6] They are effective because they solvate the counter-ion (e.g., Na⁺) of the nucleophile, leaving the alkoxide anion "naked" and highly reactive.[6] Protic solvents (like ethanol or water) will form hydrogen bonds with the alkoxide, creating a solvent cage that significantly reduces its nucleophilicity and slows the reaction.[6][10]

• Inadequate Temperature: Many SNAr reactions require thermal energy to overcome the activation barrier. If the reaction is slow at room temperature, a gradual increase in heat is recommended. Microwave irradiation is an excellent technique for accelerating these reactions, often reducing reaction times from many hours to minutes.[2][7]

Q4: My TLC/LC-MS shows multiple spots. What are the common side reactions and how can I prevent them?

Side product formation compromises both yield and purification efficiency. Here are the most common culprits:

• Competing Regioselectivity: If your thiazole substrate has multiple leaving groups or potential sites for attack, you may see a mixture of isomers. The site of substitution is dictated by the electronic environment. For example, in many thiazole systems, the C2 position is the most electrophilic and reactive.[4][11] Careful analysis (e.g., by 2D NMR) is needed to confirm the structure of your product. Modifying reaction conditions, such as temperature or solvent, can sometimes influence selectivity.

• Hydrolysis: If there is residual water in your reaction and you are running it at high temperatures, the leaving group can be displaced by hydroxide, leading to a thiazolone byproduct. Always use dry solvents and run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent this.[6]

• Benzyne Formation: This is typically a concern only when using exceptionally strong bases (like NaNH₂) with unactivated aryl halides.[7][12] For most thiazole ether syntheses using standard bases like NaH or K₂CO₃, this pathway is unlikely. If suspected, using a milder base should suppress this side reaction.

Q5: The reaction is complete, but the workup and purification are challenging. What are some best practices?

A successful reaction is only half the battle. Efficient isolation is key.

• Removing High-Boiling Solvents: DMF, DMSO, and NMP are excellent for the reaction but difficult to remove.

  • Aqueous Workup: Quench the reaction mixture by pouring it into a large volume of cold water or ice. The desired organic product will often precipitate and can be collected by filtration. If it does not precipitate, you can proceed with extraction.

  • Extraction: Use a less polar organic solvent (e.g., ethyl acetate, diethyl ether) to extract the product from the aqueous phase. Multiple extractions will be necessary. Washing the combined organic layers with brine (saturated NaCl solution) helps to remove residual DMF/DMSO and break emulsions.[6]

• Purification:

  • Flash Column Chromatography: This is the most common purification method.[6] For basic thiazole products (containing nitrogen atoms), streaking on the silica gel column can be an issue. This can often be mitigated by adding a small amount (0.5-1%) of triethylamine or ammonia to the eluent system.

  • Recrystallization: If your product is a solid, recrystallization from a suitable solvent system is an excellent method for achieving high purity.

Section 3: Rational Optimization and Experimental Protocols

This section provides quantitative data and step-by-step procedures to guide your experimental design.

Q6: How can I rationally select the best conditions for my specific thiazole and alcohol?

The optimal conditions depend on the specific reactivity of your substrates. The following tables provide a starting point for your experimental design.

Table 1: Comparison of Common Leaving Groups in Thiazole SNAr

Leaving Group	Relative Reactivity	Mechanistic Rationale	Typical Use Case
-F	Highest	Highly electronegative, strongly activates the carbon for nucleophilic attack.[3][8]	For unreactive nucleophiles or substrates lacking strong EWGs.
-Cl	High	Good balance of reactivity and substrate availability. The most common choice.[2]	General purpose, workhorse for most SNAr reactions.
-Br / -I	Moderate / Low	Less electronegative, providing less activation. C-X bond breaking is not rate-limiting.[7]	Used when fluoro/chloro analogues are unavailable; may require harsher conditions.
-NO₂	High	Excellent leaving group and a powerful activating group.	Used in specific cases where displacement of a nitro group is desired.
-OTs / -OMs	Moderate	Good leaving groups but less common in heteroaromatic SNAr.	More common in aliphatic substitution; can be used in specific contexts.

Table 2: Guide to Selecting Solvents for Thiazole Ether SNAr

Solvent Class	Examples	Role in SNAr	Recommendation
Polar Aprotic	DMSO, DMF, NMP, Acetonitrile	Highly Recommended . Solvates cations, leaving the nucleophile "naked" and highly reactive.[6]	The default choice for SNAr. DMSO and DMF are particularly effective.
Polar Protic	Ethanol, Methanol, Water	Not Recommended . Forms hydrogen bonds with the nucleophile, reducing its reactivity.[6]	Avoid unless performing a specific solvolysis reaction.
Non-Polar	Toluene, Hexane, Dioxane	Generally Poor . Cannot stabilize the charged Meisenheimer complex. Reactants often have poor solubility.	Avoid, unless used as part of a biphasic system with a phase-transfer catalyst.

Table 3: Common Bases for Generating Alkoxide Nucleophiles

Base	pKa of Conj. Acid	Strength	Typical Application
NaH	~36	Very Strong	Recommended for most alcohols . Irreversibly deprotonates the alcohol. Requires anhydrous conditions.[2][4]
Kt-BuO	~19	Strong	Effective for most alcohols. Can sometimes act as a nucleophile itself if sterically accessible.
K₂CO₃ / Cs₂CO₃	~10.3 / ~10	Moderate	Suitable for more acidic alcohols like phenols. Often requires higher temperatures.[2]
Et₃N / DIPEA	~11	Weak (Organic)	Generally not strong enough to deprotonate alcohols sufficiently for SNAr. Used as a scavenger for acids.

Protocol 1: General Procedure for the Synthesis of a 2-Alkoxy-4-phenylthiazole

This protocol is a general guideline and should be adapted based on the specific reactivity of the substrates.

Materials:

• 2-Chloro-4-phenylthiazole (1.0 eq)

• Alcohol of choice (e.g., Benzyl alcohol) (1.2 eq)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.3 eq)

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Toluene (for washing NaH)

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the sodium hydride (1.3 eq).

• NaH Wash: Wash the NaH with anhydrous toluene (2 x 5 mL per 100 mg) to remove the mineral oil. Carefully decant the toluene washings via cannula. Place the flask under high vacuum for 15 minutes to remove residual toluene.

• Alkoxide Formation: Backfill the flask with nitrogen. Add anhydrous DMF (to make a ~0.5 M solution with respect to the thiazole). Cool the suspension to 0 °C in an ice bath.

• Slowly add the alcohol (1.2 eq) dropwise via syringe to the NaH suspension. Effervescence (H₂ gas evolution) should be observed. Caution: H₂ is flammable.

• Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete alkoxide formation.

• SNAr Reaction: Add a solution of 2-chloro-4-phenylthiazole (1.0 eq) in a small amount of anhydrous DMF to the alkoxide mixture.

• Heat the reaction to the desired temperature (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature and cautiously pour it into a beaker containing ice water to quench the excess NaH.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with water and then brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired 2-alkoxy-4-phenylthiazole.

References

• Gierczak, M., et al. (2021). 1,2,3-Triazoles as leaving groups in SNAr–Arbuzov reactions: synthesis of C6-phosphonated purine derivatives. Beilstein Journal of Organic Chemistry, 17, 345-353. [Link]

• Campodónico, P. R. (2020). Solvent Effect on a Model of SNAr Reaction in Conventional and Non-Conventional Solvents. IntechOpen. [Link]

• Blandin, V., et al. (2025). Synthesis of Thiazolo[5,4-d]thiazoles in an Eco-Friendly L-Proline–Ethylene Glycol Mixture. Molecules, 30(4), 987. [Link]

• Request PDF (2025). Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. ResearchGate. [Link]

• ACS Green Chemistry Institute. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. American Chemical Society. [Link]

• Kovács, D., et al. (2019). A global electrophilicity index for the prediction of the reactivity of heteroaromatic electrophiles. MedChemComm, 10, 263-267. [Link]

• Tian, H., et al. (2025). Thiazoles via Formal [4 + 1] of NaSH to (Z)-Bromoisocyanoalkenes. The Journal of Organic Chemistry, 90(7), 4513-4517. [Link]

• Baryshnikov, S. V., et al. (2018). Safe Synthesis of 4,7-Dibromo[10][13][14]thiadiazolo[3,4-d]pyridazine and Its SNAr Reactions. Molecules, 23(10), 2576. [Link]

• Gierczak, M., et al. (2021). 1,2,3-Triazoles as leaving groups: SNAr reactions of 2,6-bistriazolylpurines with O- and C-nucleophiles. Beilstein Journal of Organic Chemistry, 17, 410-419. [Link]

• Al-Tel, T. H. (2008). Synthesis of functionalized thiazoles via attack of heterocyclic nucleophiles on allenyl isothiocyanates. ResearchGate. [Link]

• NSF PAR (Date not available). Thermal Rearrangement of the S–N Bond of Thiooxime Esters. National Science Foundation. [Link]

• Ashenhurst, J. (2025). Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• ACS Green Chemistry Institute. SNAr Solvents and Reagents. American Chemical Society. [Link]

• Mistry, N. (2015). Thiazole formation through a modified Gewald reaction. Beilstein Journal of Organic Chemistry, 11, 888-894. [Link]

• Semantic Scholar (Date not available). Effect of the nature of the nucleophile and solvent on an SNAr reaction. Semantic Scholar. [Link]

• Organic Chemistry Portal (Date not available). Thiazole synthesis. Organic Chemistry Portal. [Link]

• IntechOpen (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. [Link]

• OrgoSolver (Date not available). Nucleophilic Aromatic Substitution: Addition–Elimination and SNAr. OrgoSolver. [Link]

• Mistry, N. (2015). Thiazole formation through a modified Gewald reaction. PMC. [Link]

• Kumar, A., et al. (2018). Chemo- and Stereoselective Synthesis of Substituted Thiazoles from tert-Alcohols Bearing Alkene and Alkyne Groups with Alkaline Earth Catalysts. ACS Omega, 3(12), 18579-18590. [Link]

• ResearchGate (Date not available). Proposed SNAr type reaction mechanism for alkylation of benzothiazoles. ResearchGate. [Link]

• Gutekunst, W. (Date not available). Haloselectivity of Heterocycles. Baran Lab. [Link]

• KPU Pressbooks (Date not available). 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Ibrahim, M. A. A., et al. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Journal of Advanced Scientific Research, 12(02), 01-16. [Link]

• Polshettiwar, V., & Varma, R. S. (2008). Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. PMC. [Link]

• Chemistry Steps (2026). Activating and Deactivating Groups. Chemistry Steps. [Link]

• MDPI (Date not available). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. MDPI. [Link]

• ResearchGate (Date not available). HFIP Promoted Low-Temperature SNAr of Chloroheteroarenes Using Thiols and Amines. ResearchGate. [Link]

• Unacademy (Date not available). Nucleophilic Aromatic Substitution. Unacademy. [Link]

• Campodónico, P. R., et al. (2022). Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study. PMC. [Link]

• ResearchGate (Date not available). Synthesis of 1,3‐thiazoles through base‐induced click reaction. ResearchGate. [Link]

• Chemistry Steps (2025). Alcohols in SN1 and SN2 Reactions. Chemistry Steps. [Link]

• Neuman, R. C. (Date not available). 7: Reactions of Haloalkanes, Alcohols, and Amines. Nucleophilic Substitution. University of California, Riverside. [Link]

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Preventing hydrolysis of thiazole ring during synthesis

Thiazole Chemistry Technical Support Center

Current Status: Operational Subject: Preventing Hydrolysis & Ring Degradation During Synthesis Assigned Specialist: Senior Application Scientist

Executive Summary: The Stability Paradox

User Query: "How do I prevent the hydrolysis of the thiazole ring during synthesis?"

Specialist Insight: If you are observing "hydrolysis" of a fully aromatic thiazole ring, you are likely facing a misdiagnosis. Unlike their oxazole cousins, which are prone to acid-catalyzed ring opening, aromatic thiazoles are highly stable to hydrolysis under standard acidic (6N HCl, 100°C) and basic conditions due to significant resonance stabilization energy.

If you are seeing ring degradation, it is almost certainly due to one of three specific failure modes:

• The "False Thiazole" Scenario: You are actually working with a thiazoline or thiazolidine intermediate (non-aromatic) which is hydrolytically unstable.

• The C2-Nucleophilic Attack: You are using strong bases or nucleophiles that attack the electron-deficient C2 position.

• Oxidative Ring Opening: You are storing the compound in DMSO or exposing it to singlet oxygen/light, causing S-oxidation and subsequent cleavage.

This guide is structured to troubleshoot these specific breakdown pathways.

Diagnostic: Is it Hydrolysis or Interrupted Synthesis?

Before altering your synthesis, confirm the species degrading using this flowchart.

Figure 1: Diagnostic logic to identify the true cause of thiazole signal loss.

Troubleshooting Guides & FAQs

Scenario A: The Hantzsch Synthesis Failure (Thiazoline Hydrolysis)

Issue: "I am reacting a thioamide with an

-haloketone. The product forms but disappears upon aqueous workup."[1]

Root Cause: The Hantzsch synthesis proceeds via a hydroxy-thiazoline intermediate. If this intermediate does not dehydrate to the aromatic thiazole, it remains a reversible hemiaminal. Upon adding water/acid, it hydrolyzes back to the starting materials or decomposes.

Corrective Protocol:

• Force Dehydration: Ensure the reaction mixture reaches sufficient temperature (reflux in EtOH or DMF). Room temperature is often insufficient for the final aromatization step.

• Scavenge Water: Add molecular sieves or use anhydrous conditions if the substrate is sterically hindered.

• Oxidative Assist: If synthesizing from thiazolines (e.g., condensation of cysteine + nitrile), you must actively oxidize the ring using reagents like

  , , or to lock in the aromatic stability [1].

Scenario B: Instability in Basic Conditions (C2-Cleavage)

Issue: "My yield drops significantly when using LiHMDS or NaH for alkylation."

Root Cause: The C2 proton of thiazole is relatively acidic (

), but this drops significantly if Electron Withdrawing Groups (EWGs) are present. Strong bases deprotonate C2, forming a carbanion that is susceptible to ring opening via a ketene-imine pathway or polymerization.

Corrective Protocol:

• Avoid Hard Nucleophiles: Use milder bases (e.g.,

  or KHMDS at -78°C) if possible.

• Block C2: If the C2 position is unsubstituted and not part of the pharmacophore, consider installing a transient blocking group (e.g., TMS) or a robust group (Methyl/Phenyl) to prevent nucleophilic attack.

• Quench Cold: Never allow the lithiated species to warm above -60°C before adding the electrophile.

Scenario C: The "DMSO Trap" (Storage Degradation)

Issue: "My pure thiazole compound degraded after one week in DMSO solution."

Root Cause: DMSO acts as an oxidant.[2] It can oxidize the Thiazole Sulfur to a sulfoxide or sulfone, disrupting aromaticity and leading to fragmentation. This is accelerated by light and acid traces [2].

Corrective Protocol:

• Storage: Store thiazole libraries in Acetonitrile (MeCN) or Methanol if possible.

• If DMSO is mandatory: Store at -20°C or -80°C under Argon. Avoid repeated freeze-thaw cycles which introduce moisture and oxygen.[2]

Validated Protocols

Protocol 1: Robust Hantzsch Synthesis (Minimizing Hydrolysis Risk)

This protocol ensures rapid dehydration of the labile intermediate.

Step	Action	Critical Parameter	Reason
1	Dissolve	1.0 eq Thioamide + 1.1 eq -Bromoketone in Ethanol (0.5 M).	Concentration drives kinetics.
2	Add Scavenger	Add 3Å Molecular Sieves (powdered).	Removes water generated during cyclization, driving equilibrium to the right.
3	Reflux	Heat to 78°C (Reflux) for 2-4 hours.	CRITICAL: Heat is required to dehydrate the hydroxy-thiazoline intermediate.
4	Check	TLC/LCMS. Look for disappearance of intermediate (often more polar than product).	If intermediate persists, add cat. amount of acid (e.g., p-TsOH).[3]
5	Workup	Cool to 0°C. Neutralize with sat. immediately .	Prolonged exposure to acidic supernatant can degrade electron-rich thiazoles.

Protocol 2: Safe Deprotection of Boc-Amino Thiazoles

2-aminothiazoles are electron-rich and sensitive to nitrosation or harsh acid hydrolysis.

• Reagent: 4M HCl in Dioxane (Anhydrous). Do not use aqueous HCl.

• Temperature: 0°C to Room Temperature. Do not heat.

• Scavenger: Add 5% Triisopropylsilane (TIPS) or Thioanisole.

  • Why? The tert-butyl cation released can attack the electron-rich C5 position of the thiazole ring (Friedel-Crafts alkylation). The scavenger prevents this side reaction, which is often mistaken for "degradation."

Solvent & Reagent Compatibility Matrix

Use this table to select conditions that maintain ring integrity.

Reagent Class	Compatibility	Risk Level	Notes
Aqueous HCl (6N)	High	Low	Stable up to 100°C unless strong EDGs (amino/methoxy) are present.
NaOH / KOH (aq)	Medium	Medium	Stable at RT. High heat (>80°C) can cause ring opening, especially with EWGs.
n-BuLi / LDA	Low	Critical	Attacks C2. Requires -78°C and rapid quenching.
H2 / Pd-C	Low	Critical	Poisoning Risk. Sulfur poisons Pd catalyst. Use Raney Nickel for desulfurization (ring destruction) or avoid hydrogenation.
mCPBA / H2O2	Low	High	Oxidizes Sulfur to Sulfoxide (ring destabilization).
DMSO	Medium	Medium	Suitable for short term. Long term storage causes S-oxidation [2].

References

• Synthesis of New Family of Thiazoline and Thiazole Esters. ResearchGate. (2025). Demonstrates the necessity of oxidative steps (BrCCl3/DBU) to convert stable thiazolines to thiazoles.

• Improving the stability of thiazole compounds in DMSO. BenchChem Technical Guides. (2025). Details the oxidative degradation pathways of thiazoles in DMSO storage.

• Thiazole - Reactions and Stability. Wikipedia / Organic Chemistry Portal. General reactivity profiles confirming C2 acidity and resistance to acid hydrolysis.

• Hantzsch Thiazole Synthesis Mechanism. SynArchive. Detailed mechanistic pathway showing the hydroxy-thiazoline intermediate.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

Purification of nitroaniline derivatives by column chromatography

Technical Support Center: Purification of Nitroaniline Derivatives Ticket ID: NA-PUR-001 Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open Subject: Comprehensive Troubleshooting & Protocol Optimization for Nitroaniline Chromatography

Welcome to the Technical Support Center

As a Senior Application Scientist specializing in small molecule purification, I often see researchers struggle with nitroanilines. These compounds present a "perfect storm" of chromatographic challenges: they are weakly basic, possess strong dipoles, and often exist as isomeric mixtures (ortho-, meta-, para-) with frustratingly similar

values.

This guide is not a textbook definition; it is a troubleshooting engine designed to resolve specific failure modes in your workflow.

Part 1: The Core Protocol (Method Development)

Before troubleshooting, we must establish a self-validating baseline. Nitroanilines are "sticky" on standard silica due to the interaction between the amine (

) group and acidic silanols ( ).

Standard Operating Procedure (SOP)

Parameter	Recommendation	Scientific Rationale
Stationary Phase	Silica Gel 60 (230–400 mesh)	Standard phase. Alumina (Neutral) is an alternative if degradation is observed, but silica is usually sufficient with modifiers.
Mobile Phase A	Hexane or Heptane	Non-polar carrier.
Mobile Phase B	Ethyl Acetate (EtOAc) or DCM	Polar modifier. DCM is preferred for highly polar derivatives to maintain solubility.
Crucial Additive	Triethylamine (TEA) 1.0% v/v	Mandatory. Competes for active silanol sites, preventing amine "tailing" and band broadening [1].
Loading Method	Dry Loading (Celite or Silica)	Nitroanilines often precipitate when liquid-loaded in non-polar eluents. Dry loading ensures a tight starting band [2].

Part 2: The Mechanism of Separation (Visualized)

Understanding why your isomers separate is the key to optimizing the separation.

The Ortho-Effect:

• Ortho-nitroaniline: Forms an intramolecular hydrogen bond between the nitro oxygen and the amine hydrogen.[1] This "hides" the polar groups from the silica, making the molecule effectively less polar. It elutes first .

• Para-nitroaniline: Cannot form intramolecular bonds due to geometry. It engages in strong intermolecular hydrogen bonding with the silica gel. It elutes last [3].

Figure 1: Mechanistic basis for the elution order of nitroaniline isomers on silica gel.

Part 3: Troubleshooting & FAQs

Issue #1: "My bands are streaking/tailing badly, ruining the separation."

Diagnosis: The basic amine functionality of your nitroaniline derivative is protonating or H-bonding with the acidic silanols on the silica gel surface. This creates a "lag" effect.

The Fix: Base Deactivation You must neutralize the silica surface.

• The Pre-Treatment: Flush your packed column with 3 column volumes (CV) of Hexane + 1% Triethylamine (TEA) before loading your sample.

• The Mobile Phase: Maintain 0.5% to 1% TEA in your elution solvents throughout the run.

• Alternative: If TEA interferes with downstream analysis (e.g., NMR), use 1% Ammonium Hydroxide (

  ) in the mobile phase. It is volatile and easily removed [4].

Expert Tip: Do not use Pyridine. It is difficult to remove and has high UV absorbance that interferes with fraction detection.

Issue #2: "My sample precipitates on the top of the column."

Diagnosis: Nitroanilines have poor solubility in non-polar solvents (Hexane). If you dissolve your sample in a strong solvent (DCM/Acetone) and inject it onto a column equilibrated in Hexane, the sample will "crash out" instantly upon contact with the mobile phase, causing blockage and irregular flow.

The Fix: Dry Loading Workflow

Figure 2: Dry loading protocol to prevent column precipitation.

Protocol:

• Dissolve crude mixture in minimal Acetone or DCM.

• Add Celite 545 (ratio 1:2 sample to Celite) or Silica (ratio 1:1).

• Evaporate solvent completely on a rotovap until you have a dry, free-flowing powder.

• Pour this powder carefully onto the top of your packed column and add a layer of sand.

Issue #3: "I cannot separate the Ortho and Para isomers; they co-elute."

Diagnosis: The polarity difference is insufficient in your current solvent system.

The Fix: Solvent Engineering

• Switch Selectivity: If using Hexane/EtOAc, switch to DCM/Hexane or Toluene/EtOAc . Toluene often provides better selectivity for aromatic isomers due to

  interactions.

• Gradient Optimization:

  • Start: 100% Hexane (with 1% TEA).

  • Hold: 0-5% EtOAc for 3 CVs.

  • Ramp: Very shallow gradient (e.g., 5% to 20% EtOAc over 20 CVs).

  • Note: The Ortho isomer will elute very early. The Para isomer requires significantly higher polarity to move.

Part 4: Data Reference Tables

Table 1: Relative Values (Silica Gel, 30% EtOAc in Hexane)

Note: Values are approximate and depend on humidity/temperature.

Compound	Approx	Visual Color	Polarity Ranking
o-Nitroaniline	0.65	Orange/Red	Low (Fastest)
m-Nitroaniline	0.50	Yellow	Medium
p-Nitroaniline	0.35	Yellow	High (Slowest)
2,4-Dinitroaniline	0.75	Bright Yellow	Very Low

Table 2: Solubility Profile for Loading

Solvent	Solubility Rating	Suitability for Liquid Load
Hexane	Insoluble	NO (Precipitation risk)
Toluene	Low	Poor
Dichloromethane	High	Yes (If column %B > 20%)
Acetone	Very High	NO (Too strong; use for dry load)
Methanol	High	NO (Too strong; dissolves silica slightly)

References

• Biotage. (2023).[2][3] How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Scribd (Academic Upload). TLC Separation of Nitroanilines: Chromatographic Separation of o- and p-nitroaniline. Retrieved from [Link]

• LC Resources. (2007).[4] Severe tailing on column - Chromatography Forum. Retrieved from [Link]

• Studylib. Experiment 5: Column Chromatographic Purification of Nitroanilines. Retrieved from [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. severe tailing on column - Chromatography Forum [chromforum.org]

Technical Support Center: Removing Unreacted 2-Hydroxythiazole

Welcome to the technical support center for synthetic and medicinal chemists. This guide provides in-depth troubleshooting and frequently asked questions for the effective removal of unreacted 2-hydroxythiazole from reaction mixtures. As a common starting material or byproduct, its efficient removal is critical for ensuring the purity of your target compounds. This document is designed to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions during your purification workflows.

The Critical Role of Tautomerism in Purification

Before diving into specific methods, it is essential to understand the chemical nature of 2-hydroxythiazole. It exists in a state of prototropic tautomerism, primarily as the thiazol-2(3H)-one form. This is a crucial concept because the proton on the nitrogen atom in this major tautomer is acidic.[1][2] It is this acidic N-H proton, not a hydroxyl O-H proton, that we will exploit for its removal. Deprotonation of this N-H group generates a resonance-stabilized anion, making it significantly more acidic than a typical alcohol and readily reactive with bases.[3][4]

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties of 2-hydroxythiazole and the logic behind various purification strategies.

Q1: What are the key physicochemical properties of 2-hydroxythiazole that I can exploit for its removal?

Understanding the properties of 2-hydroxythiazole is the first step in designing an effective purification strategy. The most critical property is its acidity, driven by the thiazol-2(3H)-one tautomer.

Property	Value / Description	Implication for Purification
Molecular Formula	C₃H₃NOS[5]	Low molecular weight can sometimes lead to volatility.
Molecular Weight	101.13 g/mol [5]	Useful for tracking by mass spectrometry.
Tautomerism	Exists primarily as thiazol-2(3H)-one.[1][2]	The N-H proton is the primary acidic site.
Acidity (pKa)	Estimated pKa is ≈ 8-10.	Sufficiently acidic to be deprotonated by common bases like NaHCO₃, Na₂CO₃, and NaOH.[6][7]
Solubility	Sparingly soluble in water; soluble in many organic solvents.	In its neutral form, it partitions into the organic layer. Upon deprotonation to its salt form, it becomes highly soluble in water.[6][8]

Q2: Why is a simple water or brine wash often ineffective for removing 2-hydroxythiazole?

A simple wash with neutral water or brine is ineffective because the neutral thiazol-2(3H)-one tautomer is not sufficiently polar to have high water solubility.[9] Like most small organic molecules, it prefers to remain dissolved in the organic solvent layer. To effectively move it into an aqueous layer, you must first convert it into its ionic salt form, which is highly water-soluble.[6][10]

Q3: How does a basic aqueous wash work to remove 2-hydroxythiazole?

This is the most common and effective method. It is an acid-base liquid-liquid extraction.[11] By washing your organic reaction mixture with an aqueous solution of a base (e.g., sodium bicarbonate), the base deprotonates the acidic N-H proton of the thiazol-2(3H)-one. This reaction forms the sodium salt of 2-hydroxythiazole. This salt is an ionic compound and is therefore highly soluble in the aqueous layer, allowing it to be physically separated from the neutral organic compounds left in the organic layer.[7][12]

Q4: When should I choose a scavenger resin over a liquid-liquid extraction?

A scavenger resin is an excellent alternative to liquid-liquid extraction, particularly when your desired product has some sensitivity to aqueous basic conditions or when emulsions are a problem.[13][14]

Choose a scavenger resin when:

• Your target compound is base-labile (e.g., contains a sensitive ester that could be hydrolyzed by aqueous NaOH).

• Your reaction mixture is prone to forming emulsions during aqueous washes, making separation difficult.

• You are working on a small scale or with parallel synthesis where filtration is a more straightforward workup than multiple extractions.[13]

• You need to avoid introducing water into your reaction mixture.

Scavenger resins are solid-supported reagents with functional groups designed to react with and bind specific types of molecules.[14] For removing an acidic impurity like 2-hydroxythiazole, a resin with a basic functional group (e.g., aminomethyl or piperidinomethyl) is used.[15]

Q5: Can I use recrystallization or chromatography?

Yes, both are viable options, typically used after a primary purification step like extraction or when other methods are unsuitable.

• Recrystallization: This method is effective if your desired product is a solid and has a significantly different solubility profile than 2-hydroxythiazole in a chosen solvent system. It is often used as a final polishing step.

• Column Chromatography: This is a highly effective but more resource-intensive method. It separates compounds based on their differential adsorption to a stationary phase (like silica gel). 2-hydroxythiazole is a relatively polar molecule and can be separated from less polar products. This is a good choice if your product is sensitive to both acids and bases.

Troubleshooting Guide

This section provides solutions to common problems encountered during the removal of 2-hydroxythiazole.

Problem 1: The 2-hydroxythiazole impurity is still present in my organic layer after a basic wash.

• Cause: The aqueous base was not strong enough or was not used in sufficient quantity to deprotonate all of the 2-hydroxythiazole. The pH of the aqueous layer may not have been high enough.

• Solution 1: Check the pH. After shaking the separatory funnel and allowing the layers to separate, test the pH of the aqueous layer using pH paper. It should be distinctly basic (pH > 8 for NaHCO₃, pH > 10 for Na₂CO₃). If it's neutral or acidic, add more base.

• Solution 2: Use a stronger base. If a weak base like sodium bicarbonate (pKa of conjugate acid is 6.4) is ineffective, switch to a stronger base like sodium carbonate or a dilute solution of sodium hydroxide (e.g., 1M NaOH). Be cautious if your desired product is base-sensitive.[6]

• Solution 3: Increase the number of washes. Perform multiple extractions (2-3 times) with fresh aqueous base. Multiple small-volume washes are more effective than a single large-volume wash.[16]

• Solution 4: Ensure thorough mixing. Shake the separatory funnel vigorously for at least 30-60 seconds to ensure intimate contact between the two phases, allowing the acid-base reaction to occur. Remember to vent the funnel frequently.[11]

Problem 2: My desired product is degrading or being lost during the basic aqueous wash.

• Cause: Your product likely contains a base-sensitive functional group (e.g., ester, lactone, or a good leaving group) that is reacting with the basic wash solution.

• Solution 1: Use a milder base. Switch from NaOH or Na₂CO₃ to a saturated solution of sodium bicarbonate (NaHCO₃). This is often basic enough to remove the acidic impurity without causing significant degradation of sensitive products.[6]

• Solution 2: Switch to a non-extractive method. This is a prime scenario to use a basic scavenger resin. The solid-phase nature of the resin often provides a less harsh environment than a biphasic aqueous workup.[13][15]

• Solution 3: Use column chromatography. If your product is sensitive to all bases, then purification by silica gel chromatography is the best alternative.

Problem 3: A persistent emulsion has formed during the liquid-liquid extraction.

• Cause: Emulsions are common when there are surfactants, fine particulates, or high concentrations of dissolved materials that stabilize the interface between the organic and aqueous layers.

• Solution 1: Add brine. Add a small amount of saturated aqueous sodium chloride (brine) solution. The increased ionic strength of the aqueous layer helps to break up emulsions.[12]

• Solution 2: Filter the entire mixture. Pass the entire emulsified mixture through a pad of Celite® or filter paper. This can sometimes break the emulsion by removing the particulate matter that stabilizes it.

• Solution 3: Be patient. Allow the separatory funnel to sit undisturbed for an extended period (15-30 minutes). Sometimes, emulsions will break on their own.

Experimental Protocols & Visual Guides

Decision Guide for Purification Method Selection

This flowchart provides a logical pathway for selecting the most appropriate primary purification method based on the properties of your desired product.

Caption: Decision tree for selecting a purification strategy.

Protocol 1: Liquid-Liquid Extraction using an Aqueous Base

This protocol describes the standard procedure for removing 2-hydroxythiazole by converting it to its water-soluble salt.

Materials:

• Crude reaction mixture dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Separatory funnel.

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Deionized water.

• Saturated aqueous sodium chloride (brine) solution.

• Anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Erlenmeyer flask.

Procedure:

• Preparation: Transfer the organic solution of your crude product into a separatory funnel of appropriate size (the funnel should not be more than two-thirds full).

• First Extraction: Add an equal volume of saturated aqueous NaHCO₃ solution to the separatory funnel.[16] Stopper the funnel, invert it, and immediately open the stopcock to vent any pressure buildup (CO₂ can evolve).

• Mixing: Close the stopcock and shake the funnel vigorously for 30-60 seconds, venting frequently.[11]

• Separation: Place the funnel back in a ring stand and allow the layers to fully separate.

• Draining: Remove the stopper and drain the lower aqueous layer into a beaker. If using a solvent denser than water (e.g., dichloromethane), the organic layer will be the bottom layer.

• Repeat: Repeat steps 2-5 two more times with fresh portions of the NaHCO₃ solution to ensure complete removal.

• Water Wash: Wash the organic layer with one portion of deionized water to remove any residual base.

• Brine Wash: Wash the organic layer with one portion of brine to initiate the drying process.[12]

• Drying: Drain the organic layer into a clean Erlenmeyer flask. Add a spoonful of anhydrous Na₂SO₄ or MgSO₄, swirl, and let it stand for 5-10 minutes. The drying agent should move freely when swirled, indicating the solution is dry.

• Isolation: Filter the solution to remove the drying agent and concentrate the filtrate under reduced pressure to yield the purified product.

Protocol 2: Purification using a Basic Scavenger Resin

This protocol is ideal for base-sensitive substrates or for simplifying workup.

Materials:

• Crude reaction mixture dissolved in a suitable organic solvent (e.g., DCM, THF, or MeCN).

• Basic scavenger resin (e.g., aminomethyl polystyrene, tris(2-aminoethyl)amine polystyrene).

• Reaction vessel (e.g., round-bottom flask or vial) with a stir bar.

• Stir plate.

• Filter funnel or fritted syringe.

Procedure:

• Preparation: Dissolve the crude reaction mixture in a minimal amount of a suitable organic solvent in the reaction vessel.

• Resin Addition: Add the basic scavenger resin to the solution. A typical loading is 2-4 molar equivalents relative to the amount of 2-hydroxythiazole impurity.

• Scavenging: Seal the vessel and stir the slurry at room temperature. Reaction time can vary from 1 to 16 hours. Monitor the removal of the impurity by TLC or LC-MS.

• Filtration: Once the scavenging is complete, filter the mixture to remove the resin beads.

• Washing: Wash the collected resin beads with a small amount of fresh solvent to recover any adsorbed product.

• Isolation: Combine the filtrate and the washings. Remove the solvent under reduced pressure to obtain the purified product.

References

• University of York. (n.d.). Chemically-active extraction. Chemistry Teaching Labs. Retrieved from [Link]

• Wikipedia. (2023). Acid–base extraction. In Wikipedia. Retrieved from [Link]

• LibreTexts. (2022, December 7). Liquid-liquid extraction for neutral, acidic and basic compounds. Chemistry LibreTexts. Retrieved from [Link]

• LibreTexts. (2021, June 20). 2.3: LIQUID-LIQUID EXTRACTION. Chemistry LibreTexts. Retrieved from [Link]

• Biotage. (2024, September 11). Extracting both acidic and basic analytes in a single SLE procedure. Retrieved from [Link]

• Wikipedia. (2023). Thiazole. In Wikipedia. Retrieved from [Link]

• EduBirdie. (n.d.). Acid-Base Liquid-Liquid Extraction | Eastern Kentucky University. Retrieved from [Link]

• Amerigo Scientific. (n.d.). Scavenger Resins. Retrieved from [Link]

• LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]

• Google Patents. (n.d.). US5712131A - Recovery of organic acid from an impure process stream by addition of strong acid or salt thereof.

• Peptide Institute, Inc. (n.d.). Resins with Functional Groups as Scavengers. Retrieved from [Link]

• American Chemical Society. (2013, June 3). pKa Determination of Newly Synthesized N‑(benzothiazole-2-yl)-2- (4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide Derivatives. ACS Publications. Retrieved from [Link]

• Wikipedia. (2023). Scavenger resin. In Wikipedia. Retrieved from [Link]

• Reddit. (2021, September 4). Could anyone say which of the two protons is more acidic? Why? I know it involves resonance structures. r/OrganicChemistry. Retrieved from [Link]

• Chemistry Steps. (2025, July 12). How to Find the Most Acidic Proton. Retrieved from [Link]

• Samyang Corp. (n.d.). Organic Scavenger. Retrieved from [Link]

• PubMed. (2018, July 15). Experimental and pKa prediction aspects of tautomerism of drug-like molecules. Retrieved from [Link]

• YouTube. (2024, October 5). Determining the Most Acidic Proton #organicchemistry. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Dihydro-1,3-thiazol-2-one. Retrieved from [Link]

• Vaia. (n.d.). Q71 2-Hydroxybutanedioic acid occurs... [FREE SOLUTION]. Retrieved from [Link]

• PMC. (n.d.). Syntheses of Benzo[d]Thiazol-2(3H)-One Derivatives and Their Antidepressant and Anticonvulsant Effects. Retrieved from [Link]

• Master Organic Chemistry. (2010, September 22). Five Key Factors That Influence Acidity. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and study of prototropic tautomerism of 2-(3-chromenyl)-1-hydroxyimidazoles. Retrieved from [Link]

• ResearchGate. (2025, August 7). Experimental and pK prediction aspects of tautomerism of drug-like molecules | Request PDF. Retrieved from [Link]

• ResearchGate. (2025, November 12). Proton tautomerism in 5-dimethylaminomethylidene-4-(o-,m-,p-hydroxyphenyl)amino-1,3-thiazol-2(5H)-ones: synthesis, crystal structure and spectroscopic studies | Request PDF. Retrieved from [Link]

• PubMed. (2023, June 1). Proton tautomerism in 5-dimethylaminomethylidene-4-(o-,m-,p-hydroxyphenyl)amino-1,3-thiazol-2(5H)-ones: synthesis, crystal structure and spectroscopic studies. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Proton tautomerism in 5-dimethylaminomethylidene-4-(o-,m-,p-hydroxyphenyl)amino-1,3-thiazol-2(5H)-ones: synthesis, crystal structure and spectroscopic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. reddit.com [reddit.com]
• 4. How to Find the Most Acidic Proton - Chemistry Steps [chemistrysteps.com]
• 5. 2,3-Dihydro-1,3-thiazol-2-one | C3H3NOS | CID 11228767 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Acid-Base Liquid-Liquid Extraction | Eastern Kentucky University - Edubirdie [edubirdie.com]
• 9. Thiazole CAS#: 288-47-1 [m.chemicalbook.com]
• 10. Liquid-liquid extraction for neutral, acidic and basic compounds [tyextractor.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Chemistry Teaching Labs - Chemically-active extraction [chemtl.york.ac.uk]
• 13. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 14. Scavenger resin - Wikipedia [en.wikipedia.org]
• 15. glycopep.com [glycopep.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Aryl Ether Synthesis &amp; Temperature Optimization

Current Status: Online Operator: Senior Application Scientist Ticket ID: AE-OPT-2026

Introduction: The Thermal Paradox in C–O Bond Formation

Welcome to the Aryl Ether Technical Support Center. You are likely here because your etherification is failing in one of two ways: either the reaction is kinetically dormant (too cold), or you are generating a "tarry mess" of side products (too hot).

Formation of the C–O bond is thermodynamically favorable but kinetically challenging due to the high repulsion between the oxygen lone pairs and the electron-rich aromatic ring. Temperature is not just an accelerator here; it is a selector.

• Too Low: The oxidative addition (Pd/Cu) or nucleophilic attack (

  ) never surmounts the activation energy barrier ( ).

• Too High: Catalyst death (Pd black formation), ligand dissociation, or

  -hydride elimination (if alkyl groups are present) dominates.

This guide provides a self-validating logic to optimize temperature based on your specific mechanistic pathway.

Diagnostic Module: Route Selection & Thermal Logic

Before heating, confirm your mechanism. The thermal requirements for a Buchwald-Hartwig coupling differ vastly from a classical Ullmann or

reaction.

Decision Logic: The Thermal Hierarchy

Figure 1: Decision matrix for establishing baseline temperature ranges based on mechanistic pathway and reagent class.

Troubleshooting Guide: Symptom-Based Solutions

Scenario A: The "Stalled" Reaction (Pd-Catalyzed)

Symptom: Conversion reaches ~40-60% and stops. Adding more heat does not restart it.

• Root Cause: Thermal Catalyst Deactivation. At high T (

  ), bulky biarylphosphine ligands (like tBuBrettPhos) can dissociate, leading to Pd agglomeration (Pd black).

• The Fix:

  • Lower T, Extend Time: Drop temperature by

    and double the reaction time.

  • The "Spike" Test: Add a fresh portion of catalyst (0.5 mol%) to the stalled mixture. If reaction resumes, your catalyst is dying thermally.

  • Reference: See Buchwald's work on precatalyst stability [1].

Scenario B: Low Yield, Many Impurities (SNAr)

Symptom: TLC shows starting material consumption but low product yield. Multiple faint spots appear.

• Root Cause: Solvolysis or Ether Cleavage.

  • If using DMSO/DMF at

    with weak nucleophiles, the solvent itself can decompose or react.

  • If the product is electron-deficient, high T can trigger a second substitution (over-reaction).

• The Fix:

  • Switch Solvent: Move to Sulfolane or NMP (higher thermal stability).

  • Concentration: Run at high concentration (1M) to favor the bimolecular reaction over unimolecular solvent degradation.

Scenario C: Zero Conversion (Ullmann)

Symptom: Reaction sits at

with no product.

• Root Cause: The "Induction Fallacy." Classical Ullmann couplings often have a massive activation barrier for the oxidative addition of Aryl-Halide to Cu(I).

• The Fix:

  • Ligand Acceleration: You cannot simply heat your way out of this without a ligand. Add 10-20 mol% of a bidentate ligand (e.g., TMEDA, phenanthroline, or modern oxalamides) to lower the

    .

  • The Iodine Effect: If using Aryl-Cl or Aryl-Br, add 5-10 mol% NaI (Finkelstein condition) to generate the more reactive Aryl-I in situ.

Experimental Protocol: The "Iso-Conversion" Temperature Screen

Do not simply boil the reaction. Use this protocol to determine the precise optimal temperature (

).

Objective: Find the lowest

that achieves >90% conversion within a practical timeframe (e.g., 16h) while minimizing impurity profile.

Materials

• Reaction Vials: 4 x 4mL screw-cap vials (with PTFE septa).

• Heating Block: Capable of maintaining distinct zones or use 4 separate oil baths.

• Standard: 1,3,5-Trimethoxybenzene (Internal Standard for HPLC/NMR).

Workflow

Step	Action	Technical Rationale
1. Stock Prep	Prepare a master mix of Substrate (1.0 eq), Nucleophile (1.2 eq), Base, and Catalyst/Ligand in the solvent.	Ensures identical stoichiometry across all T points. Eliminates weighing errors.
2. Array Setup	Distribute mix into 4 vials. Seal under /Ar.[1][2]	Oxygen is a catalyst poison (especially for Cu/Pd).
3. Thermal Gradient	Set temperatures: , , , . (e.g., for Pd: )	Covers the Arrhenius window. jumps usually double/quadruple rates.
4. Sampling	Sample at 1h and 16h . Quench immediately into cold eluent.	1h: Measures initial rate (kinetics). 16h: Measures catalyst stability and max conversion.
5. Analysis	Plot Yield vs. T.	Look for the "Rollover Point" where yield drops as T increases (decomposition).

Data Interpretation

• Case 1: Yield increases linearly with T.

  • Action: Increase T further or switch to a more active catalyst (e.g., Pd G4).

• Case 2: Yield peaks at

  then drops at .
  • Action: Set process T to

    .

• Case 3: High conversion, Low Yield at all T.

FAQ: Specific Scenarios

Q: Can I use Microwave irradiation to speed this up? A: Yes, but with a warning. Microwaves heat via dielectric heating, often creating "superheated" zones. For Pd-catalysis, this can accelerate catalyst death.

• Rule: If the reaction works at

  (oil bath) in 12h, you can try (MW) for 30 min. If yield drops, the catalyst is thermally sensitive.

Q: My base (Cesium Carbonate) is not dissolving. Should I increase T? A: Solubility of inorganic bases in organic solvents (Toluene/Dioxane) is negligible regardless of T. The reaction happens at the solid-liquid interface.[3]

• Better Solution: Do not overheat. Instead, increase agitation (stir rate >800 rpm) or add a phase transfer catalyst (18-Crown-6) or a solubilizing additive (e.g., 3-5 drops of water) to create a "wetted" surface [2].

Q: How does solvent boiling point limit my optimization? A: In standard glassware, you are capped at the solvent's reflux point.

• Workaround: Use sealed pressure tubes (Ace Glass or similar). This allows you to heat THF (bp

  ) to . This is often crucial for solubilizing difficult substrates without changing the solvent system.

References

• Surry, D. S., & Buchwald, S. L. (2011).

  • Context: Defines temperature stability of G3/G4 prec

• Maji, A., et al. (2014). Copper-Catalyzed Ullmann-Type Coupling under Mild Conditions. Journal of Organic Chemistry.

  • Context: Demonstrates ligand-accelerated Ullmann coupling at temper

• Bunnett, J. F. (1951).

  • Context: Foundational text on the temperature/solvent relationship in SNAr (Meisenheimer complex stability).

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry.

  • Context: Discusses practical optimization of ether linkages in drug discovery.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Technical Support Center: Minimizing Side Products in Nitroaniline Etherification

Welcome to the technical support center for nitroaniline etherification. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their synthetic routes and minimize the formation of unwanted byproducts. Here, we will address common challenges encountered during the etherification of nitroanilines, providing in-depth, scientifically-grounded solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in nitroaniline etherification?

The primary side products in the etherification of nitroanilines, which are typically derivatives of aminophenols, arise from the presence of two nucleophilic sites: the hydroxyl group (-OH) and the amino group (-NH2). The most common side reactions include:

• N-Alkylation: The nitrogen atom of the amino group acts as a nucleophile and attacks the alkylating agent, leading to the formation of a secondary amine.[1]

• N,N-Dialkylation: The initially formed N-alkylated product can undergo a second alkylation, yielding a tertiary amine. This is often observed because the mono-alkylated amine can be more nucleophilic than the starting aniline.[2][3]

• Elimination: If using secondary or tertiary alkyl halides as alkylating agents, a base-catalyzed elimination (E2) reaction can compete with the desired substitution (SN2) reaction, forming an alkene.[4][5]

• Ring Alkylation (C-Alkylation): Although less common under typical Williamson ether synthesis conditions, alkylation can occur on the aromatic ring, especially at higher temperatures.[6]

• Reduction of the Nitro Group: Under certain conditions, particularly with specific catalysts or reducing agents present, the nitro group (-NO2) can be partially or fully reduced to a nitroso, hydroxylamino, or amino group.[7][8]

Q2: Why is N-alkylation a major competitor to the desired O-alkylation?

N-alkylation is a significant competitive reaction due to the nucleophilicity of the aniline nitrogen. The lone pair of electrons on the nitrogen atom can readily attack the electrophilic carbon of the alkylating agent.[1] The selectivity between N- and O-alkylation is a classic challenge in the synthesis of alkoxy anilines and depends on a delicate balance of factors including the acidity of the phenol, the basicity of the amine, the choice of base and solvent, and the nature of the alkylating agent.

Q3: Can the position of the nitro group influence the prevalence of side reactions?

Yes, the position of the electron-withdrawing nitro group has a significant electronic effect on the nucleophilicity of both the amino and hydroxyl groups.

• Ortho- and Para-Nitroanilines: The nitro group strongly deactivates the ring and reduces the basicity (and nucleophilicity) of the amino group through resonance and inductive effects.[9][10] This deactivation can make the hydroxyl group a comparatively better nucleophile, potentially favoring O-alkylation under the right conditions.

• Meta-Nitroanilines: The deactivating effect of the nitro group is less pronounced at the meta position. Consequently, the amino group in m-nitroaniline is more basic and nucleophilic than in its ortho and para counterparts, which may lead to a higher propensity for N-alkylation.[11]

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem 1: My TLC/LC-MS analysis shows significant formation of the N-alkylated and/or N,N-dialkylated byproduct.

Potential Causes & Recommended Solutions

• Cause: The base used is not optimal for selective deprotonation of the hydroxyl group, or it is too strong, leading to deprotonation of the less acidic amino group.

  • Solution 1: Optimize the Base. The choice of base is critical. For aryl ethers, weaker bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred over very strong bases like sodium hydride (NaH).[12][13] These weaker bases are often sufficient to deprotonate the more acidic phenol without significantly deprotonating the aniline.

  • Solution 2: Stoichiometry Control. Use a slight excess of the nitroaniline relative to the alkylating agent (e.g., 1.1 to 1.2 equivalents of nitroaniline). This increases the statistical probability that the alkylating agent will react with the starting material rather than the N-alkylated product.[3][9]

  • Solution 3: Slow Addition of Alkylating Agent. Adding the alkylating agent dropwise over a period of time maintains a low concentration of it in the reaction mixture, which can suppress the second alkylation step.[2][3]

• Cause: The solvent choice is favoring N-alkylation.

  • Solution: Solvent Selection. Polar aprotic solvents like acetonitrile, DMF, or DMSO are commonly used.[9][12] The choice of solvent can influence the reactivity of the nucleophiles. It is recommended to screen different solvents to find the optimal conditions for your specific substrate.

• Cause: The amino group's nucleophilicity is high relative to the hydroxyl group under the reaction conditions.

  • Solution: Employ a Protecting Group Strategy. For challenging substrates where selectivity is difficult to achieve, a protection-deprotection strategy can be highly effective. The amino group can be temporarily protected, for example, as an amide (e.g., by reacting with acetic anhydride to form an acetanilide).[1] After O-alkylation, the protecting group is removed by hydrolysis to yield the desired product.[14]

Problem 2: The reaction is slow, and upon heating to increase the rate, a complex mixture of products is formed.

Potential Causes & Recommended Solutions

• Cause: The alkylating agent is not reactive enough at moderate temperatures.

  • Solution 1: Change the Leaving Group. The reactivity of alkyl halides follows the order I > Br > Cl.[9] Switching from an alkyl chloride to an alkyl bromide or iodide can significantly increase the reaction rate, allowing for lower reaction temperatures and potentially reducing side reactions like C-alkylation.[9]

  • Solution 2: Use a Phase-Transfer Catalyst (PTC). A PTC, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), can facilitate the transfer of the phenoxide nucleophile from a solid or aqueous phase into the organic phase where the alkylating agent resides.[15][16] This can dramatically increase the reaction rate under milder conditions, improving yields and selectivity.[17][18]

• Cause: High temperatures are promoting undesired pathways.

  • Solution: Temperature Management. It is crucial to maintain a controlled and moderate reaction temperature. Excessive heat can promote elimination reactions and C-alkylation.[3][5] Monitor the reaction by TLC or LC-MS to determine the optimal balance between reaction rate and selectivity.

Problem 3: My product yield is low, and I suspect reduction of the nitro group.

Potential Causes & Recommended Solutions

• Cause: The reaction conditions are inadvertently causing the reduction of the nitro group.

  • Solution 1: Re-evaluate Reagents. Certain metals or reagents can reduce nitro groups. For example, using iron, tin, or zinc in acidic conditions are classic methods for nitro reduction and should be avoided unless this transformation is desired.[8][19] Ensure all reagents are pure and that no unintended reducing agents are present.

  • Solution 2: Use an Inert Atmosphere. If your reagents or products are sensitive to air or moisture, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative or reductive side reactions.[3]

Visualizing the Reaction Pathways

To better understand the competitive nature of the reaction, the following diagram illustrates the desired O-alkylation pathway versus the undesired N-alkylation side reaction.

Caption: Competing O- vs. N-alkylation pathways in nitroaniline etherification.

Troubleshooting Workflow

This flowchart provides a logical sequence of steps to troubleshoot common issues in nitroaniline etherification.

Caption: A logical workflow for troubleshooting nitroaniline etherification.

Summary of Key Reaction Parameters

The following table summarizes how different reaction parameters can be adjusted to favor the desired O-alkylation product.

Parameter	Recommendation for O-Alkylation	Rationale
Base	Use a moderately weak base (e.g., K₂CO₃, Cs₂CO₃).[12][13]	Selectively deprotonates the more acidic phenolic -OH group over the less acidic -NH₂ group.
Alkylating Agent	Use a primary alkyl halide (R-I > R-Br > R-Cl).[5][9]	Favors the SN2 mechanism and minimizes the competing E2 elimination reaction common with secondary/tertiary halides.[4]
Stoichiometry	Use a slight excess of nitroaniline (1.1-1.2 eq).[3][9]	Reduces the chance of the alkylating agent reacting with the N-alkylated product to form the dialkylated byproduct.
Temperature	Maintain the lowest effective temperature.[3][20]	Minimizes side reactions like elimination and C-alkylation which are often promoted by excessive heat.
Catalyst	Consider a Phase-Transfer Catalyst (PTC).[15]	Increases reaction rate under milder conditions, potentially improving selectivity and yield.[17]

Experimental Protocol: General Procedure for O-Alkylation of a Nitrophenol

This protocol provides a representative example for the etherification of 4-nitrophenol with benzyl bromide, which can be adapted for other nitroanilines possessing a hydroxyl group.

Materials:

• 4-Nitrophenol

• Benzyl bromide

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the nitrophenol (1.0 eq) and anhydrous potassium carbonate (2.0 eq).[12]

• Solvent and Reagent Addition: Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.1 M. Stir the suspension at room temperature for 15 minutes.[12]

• Addition of Alkylating Agent: Slowly add the alkyl halide (1.1 eq) to the reaction mixture using a syringe.[12]

• Reaction: Heat the reaction mixture to reflux (for acetonitrile, approx. 82°C) and maintain for 4-6 hours. Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent). The reaction is considered complete when the starting nitrophenol spot is no longer visible.[12]

• Work-up:

  • Allow the reaction mixture to cool to room temperature.

  • Filter the solid salts and wash the solid with a small amount of ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the crude product in ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution, followed by brine.[12]

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel if necessary.

References

• ResearchGate. Selective alkylation of the amino group of aminophenols | Download Table. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Mastering Synthesis: Controlling Side Reactions of 4-Nitroaniline Hydrochloride. Available at: [Link]

• Wikipedia. Reduction of nitro compounds. Available at: [Link]

• Journal of the Chemical Society B: Physical Organic. Effects of N-alkylation and NN-dialkylation on the pKa of anilinium and nitroanilinium ions. Available at: [Link]

• Google Patents. Method for producing O-alkylated cyclic aminoalcohols.

• PubMed. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Available at: [Link]

• SlideShare. phase transfer catalysis. Available at: [Link]

• ChemTalk. Williamson Ether Synthesis. Available at: [Link]

• Master Organic Chemistry. Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. Available at: [Link]

• International Journal of Scientific & Engineering Research. The Basic Principle of Phase-Transfer Catalysis, Some Mechanistic Aspects and Important Applications. Available at: [Link]

• Wikipedia. Williamson ether synthesis. Available at: [Link]

• Chemistry Steps. The Williamson Ether Synthesis. Available at: [Link]

• PubMed Central. Reductive N-Alkylation of Nitroarenes: A Green Approach for the N-Alkylation of Natural Products. Available at: [Link]

• Organic Chemistry Portal. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Available at: [Link]

• CRDEEP Journals. Phase-Transfer Catalysis in Organic Syntheses. Available at: [Link]

• SciSpace. Orthogonal Cu- and Pd-Based Catalyst Systems for the O-and N-Arylation of Aminophenols. Available at: [Link]

• PubMed Central. Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles. Available at: [Link]

• ResearchGate. Why n-alkylation is more favorable than o-alkyation ?. Available at: [Link]

• Biomedres. A Minireview of Phase-Transfer Catalysis and Recent Trends. Available at: [Link]

• Google Patents. Selective N-alkylation of aniline in the presence of zeolite catalysts.

• Organic Chemistry Portal. O'Donnell Amino Acid Synthesis. Available at: [Link]

• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Available at: [Link]

• Google Patents. Process for the reduction of nitro derivatives to amines.

• ResearchGate. Transetherification reactions of 2-nitroanilines. Available at: [Link]

• YouTube. Making Nitroaniline (And the Exploding Snake). Available at: [Link]

• Magritek. Synthesis of p-Nitroaniline via a Multi-Step Sequence. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. US5030759A - Selective N-alkylation of aniline in the presence of zeolite catalysts - Google Patents [patents.google.com]
• 7. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. Effects of N-alkylation and NN-dialkylation on the pKa of anilinium and nitroanilinium ions - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 11. benchchem.com [benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. jk-sci.com [jk-sci.com]
• 14. quod.lib.umich.edu [quod.lib.umich.edu]
• 15. littleflowercollege.edu.in [littleflowercollege.edu.in]
• 16. ijstr.org [ijstr.org]
• 17. crdeepjournal.org [crdeepjournal.org]
• 18. Chiral phase-transfer catalysis in the asymmetric α-heterofunctionalization of prochiral nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 20. nbinno.com [nbinno.com]

Technical Support Center: Recrystallization of 2-Nitro-4-(thiazol-2-yloxy)aniline

Welcome to the Technical Support Center. Subject: Optimization of Purification Protocols for 2-Nitro-4-(thiazol-2-yloxy)aniline Ticket ID: #REC-2N4T-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely working with 2-nitro-4-(thiazol-2-yloxy)aniline , a critical diaryl ether intermediate often utilized in the synthesis of tyrosine kinase inhibitors or similar pharmaceutical agents. Its structure—comprising a nitro-aniline core coupled to a thiazole ring via an ether linkage—presents specific purification challenges. These include a tendency to "oil out" due to the nitro group and the potential for persistent colored impurities derived from oxidation byproducts.

This guide provides a chemically grounded, step-by-step troubleshooting manual for recrystallizing this compound, prioritizing yield and purity (HPLC >99%).

Part 1: Solvent Selection & Decision Matrix

Q: What is the optimal solvent system for this compound?

A: Based on the polarity profile of the nitro and aminothiazole moieties, Ethanol (EtOH) is the primary candidate. The molecule exhibits a steep solubility curve in alcohols—high solubility at boiling (78°C) and low solubility at room temperature or 0°C.

Solvent System	Role	Application Context
Ethanol (95% or Abs.)	Primary	First-line choice. Balances solubility of the polar nitro/amine groups with the hydrophobic thiazole ring.
Ethanol : Water (9:1 to 7:3)	Secondary	Use if yield is low in pure EtOH. Water acts as an anti-solvent to force precipitation upon cooling.
Ethyl Acetate : Hexane	Alternative	Use if the primary impurity is highly polar (and thus insoluble in EtOAc) or if the product is too soluble in EtOH.
Methanol	Specialist	Higher solubility than EtOH; use only if the compound is sparingly soluble in boiling EtOH.

Technical Insight: The "thiazol-2-yloxy" linkage adds significant lipophilicity compared to a simple nitroaniline. Pure water is ineffective.[1] Chlorinated solvents (DCM, Chloroform) are generally too good at dissolving the compound even when cold, leading to poor recovery.

Part 2: Troubleshooting & FAQs

Issue 1: "The product is oiling out instead of crystallizing."

Diagnosis: This is a common phenomenon with nitro-aromatics. It occurs when the compound separates as a liquid phase before the solution reaches the saturation point for crystal formation, often due to cooling too rapidly or the presence of impurities lowering the melting point.

Corrective Action:

• Re-heat the mixture until the oil redissolves.

• Add a Seed Crystal: If available, add a tiny crystal of pure product at a temperature just below the boiling point.

• Slow Down Cooling: Insulate the flask with a towel or place it in a warm water bath that is allowed to cool naturally to room temperature.

• Agitation: Vigorously scratch the inner wall of the flask with a glass rod to induce nucleation.[2]

Issue 2: "The crystals are colored (dark orange/red) even after filtration."

Diagnosis: Nitroanilines are prone to oxidation, forming azo- or azoxy- oligomers that are highly colored.

Corrective Action:

• Perform a Hot Filtration with Activated Carbon .

• Dissolve the crude solid in boiling Ethanol.

• Add activated charcoal (e.g., Norit, 1-2% by weight). Caution: Add carefully to avoid boil-over.

• Stir at boiling for 5-10 minutes.

• Filter while hot through a pre-warmed Celite pad to remove the carbon.

• Proceed with crystallization.[2][3][4]

Issue 3: "Low yield after cooling to room temperature."

Diagnosis: The compound may be too soluble in the chosen solvent volume, or the "anti-solvent" effect is insufficient.

Corrective Action:

• Cool Further: Place the flask in an ice-water bath (0-4°C) for at least 1 hour.

• Concentrate: Evaporate 20-30% of the solvent volume under reduced pressure and re-cool.

• Add Anti-Solvent: If using pure Ethanol, add warm Water dropwise to the hot solution until a faint turbidity persists, then add one drop of Ethanol to clear it before cooling.

Part 3: Standard Operating Procedure (SOP)

Protocol: Recrystallization from Ethanol/Water

• Preparation: Weigh the crude 2-nitro-4-(thiazol-2-yloxy)aniline. Calculate the initial solvent volume (start with ~5-7 mL per gram of solid).

• Dissolution: Place solid in an Erlenmeyer flask. Add the calculated amount of Ethanol. Heat to boiling on a hot plate/stirrer.

  • Note: If solid does not dissolve, add more Ethanol in 1 mL increments until solution is clear.

• Clarification (Optional): If insoluble particles are present, filter the hot solution through a pre-warmed funnel/fluted filter paper.

• Nucleation: Remove from heat. If using a mixed solvent, add warm Water dropwise until permanent cloudiness appears, then add a few drops of Ethanol to clear.[2]

• Crystallization: Allow the flask to cool undisturbed to room temperature (20-25°C).

  • Critical: Do not disturb the flask during this phase to ensure formation of pure, well-defined needles/prisms.

• Maximizing Yield: Once at room temperature, transfer to an ice bath (0-4°C) for 30-60 minutes.

• Collection: Filter the crystals using a Büchner funnel and vacuum suction.

• Washing: Wash the filter cake with a small volume of ice-cold Ethanol/Water (same ratio as mother liquor).

• Drying: Dry the solid in a vacuum oven at 40-50°C to constant weight.

Part 4: Process Visualization

Diagram 1: Recrystallization Decision Tree

Caption: Decision matrix for optimizing solvent selection and troubleshooting common crystallization failures.

Diagram 2: Impurity Removal Workflow

Caption: Workflow for removing colored oxidation byproducts using activated carbon.

References

• PubChem. 2-Nitro-4-phenoxyaniline Compound Summary. National Library of Medicine. Available at: [Link]

• National Institute of Standards and Technology (NIST). 2-Amino-4-(4-nitrophenyl)thiazole Mass Spectrum. Available at: [Link]

Sources

• 1. speqtus.in [speqtus.in]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis routes of 2-Nitro-4-thiocyanatoaniline [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 4-Position Substitution of Anilines

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with the functionalization of anilines, specifically at the sterically congested 4-position. Steric hindrance presents a significant hurdle in synthetic chemistry, often leading to low yields, slow reaction rates, or complete reaction failure. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you navigate these complex transformations successfully. Our approach is rooted in mechanistic principles to not only solve immediate experimental problems but also to empower you with the knowledge to proactively design more robust synthetic routes.

Section 1: Troubleshooting Guide

This section addresses specific, common problems encountered during the 4-position substitution of sterically hindered anilines.

Question: My Buchwald-Hartwig amination to couple an amine with a 4-substituted aryl halide is resulting in low or no product yield. What are the primary causes and how can I resolve this?

Answer: Low yields in sterically demanding Buchwald-Hartwig couplings are a frequent issue. The problem typically originates from one of four areas: the catalyst system, the reaction conditions, the base, or the quality of your starting materials. The steric bulk around the reaction sites can impede crucial steps in the catalytic cycle, such as oxidative addition and reductive elimination[1][2].

Here is a systematic approach to troubleshoot this issue:

• Evaluate the Catalyst System (Palladium Source & Ligand):

  • Causality: The formation of a monoligated palladium(0) species is often crucial for coupling sterically hindered substrates[1]. Standard ligands may not efficiently promote this or stabilize the catalytic intermediates.

  • Solution: Switch to bulky, electron-rich ligands. These are designed to facilitate the key steps of the catalytic cycle for challenging substrates.

    • Biarylphosphine Ligands: Ligands like XPhos, SPhos, and RuPhos are standards for a reason. They possess the necessary bulk and electron-donating properties to promote reductive elimination[3][4].

    • N-Heterocyclic Carbene (NHC) Ligands: NHCs are excellent, highly stable ligands that can be very effective for hindered couplings, sometimes even at lower temperatures[1][5].

  • Actionable Step: Screen a panel of specialized ligands. If you are using a standard ligand like BINAP, it may not be suitable for this transformation[2][6].

• Optimize Reaction Conditions:

  • Causality: Hindered couplings often have a higher activation energy barrier.

  • Solutions:

    • Temperature: Gradually increase the reaction temperature. Many of these reactions require heating between 100-120 °C in a high-boiling solvent like toluene or dioxane[1].

    • Reaction Time: Monitor the reaction over an extended period (e.g., 12-24 hours). Sterically encumbered reactions are often simply slower[1].

    • Inert Atmosphere: Oxygen can irreversibly oxidize the Pd(0) catalyst, rendering it inactive. Ensure your reaction is performed under a strictly inert atmosphere (Argon or Nitrogen) using properly degassed solvents[1].

• Re-evaluate Your Choice of Base:

  • Causality: The base's role is to deprotonate the aniline, forming the active nucleophile. Its strength and solubility are critical.

  • Solution: Use a strong, non-nucleophilic base. Sodium tert-butoxide (NaOt-Bu) is a common and effective choice[1]. Other options include potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃)[6]. The choice can be substrate-dependent, so a small screen may be necessary.

• Verify Substrate Purity:

  • Causality: Even trace impurities in your aniline or aryl halide can act as catalyst poisons[1].

  • Solution: Purify your starting materials immediately before use, for example, by column chromatography, distillation, or recrystallization. Ensure they are completely dry.

Caption: Buchwald-Hartwig cycle showing steps vulnerable to steric hindrance.

Section 3: Key Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination of a Sterically Hindered Aryl Halide

This protocol is a starting point and should be optimized for specific substrates.[1][6]

• Reaction Setup: In a glovebox, add the aryl halide (1.0 mmol, 1 equiv.), the aniline (1.2 mmol, 1.2 equiv.), sodium tert-butoxide (1.4 mmol, 1.4 equiv.), and the selected biarylphosphine ligand (e.g., XPhos, 0.02 mmol, 2 mol%) to an oven-dried reaction vial equipped with a magnetic stir bar.

• Catalyst Addition: Add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 1 mol% Pd) to the vial.

• Solvent Addition: Add anhydrous, degassed toluene (2.0 mL) to the vial.

• Reaction: Seal the vial with a Teflon-lined cap. Remove it from the glovebox and place it in a preheated oil bath or heating block at 110 °C.

• Monitoring: Stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts and the catalyst.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel.

Protocol 2: Protection of an Aniline with (Boc)₂O

• Dissolution: Dissolve the aniline (10 mmol, 1 equiv.) in tetrahydrofuran (THF, 50 mL) in a round-bottom flask.

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O, 11 mmol, 1.1 equiv.) to the solution. If the reaction is slow, a catalytic amount of DMAP (4-dimethylaminopyridine) can be added.

• Reaction: Stir the mixture at room temperature for 2-4 hours. Monitor by TLC until the starting aniline is consumed.

• Workup: Remove the THF under reduced pressure. Dissolve the residue in ethyl acetate and wash with 1M HCl, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the Boc-protected aniline, which is often pure enough for the next step or can be purified by recrystallization or chromatography.

References

• Seregin, I. V., & Gevorgyan, V. (2006). TBDPS and Br-TBDPS Protecting Groups as Efficient Aryl Group Donors in Pd-Catalyzed Arylation of Phenols and Anilines. Organic Letters, 8(25), 5785-5788. Retrieved from [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Wikipedia. Retrieved from [Link]

• Li, B. (2014). Transition-metal-catalyzed Chelation-assisted C-H Functionalization of Aromatic Substrates. Chinese Journal of Chemistry, 32(5), 389-403. Retrieved from [Link]

• Bautista-Hernandez, C., et al. (2019). Achieving High Ortho Selectivity in Aniline C–H Borylations by Modifying Boron Substituents. ACS Catalysis, 9(9), 8617-8623. Retrieved from [Link]

• Reddy, G. S., et al. (2024). Palladium-Catalyzed Chelation-Assisted Aldehyde C-H Bond Activation of Quinoline-8-carbaldehydes: Synthesis of Amides from Aldehydes with Anilines and Other Amines. The Journal of Organic Chemistry, 89(2), 1058-1063. Retrieved from [Link]

• Fernández-Ibáñez, M. Á., et al. (2022). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one. ACS Catalysis, 12(22), 14346-14354. Retrieved from [Link]

• ChemEurope.com. (n.d.). Directed ortho metalation. Retrieved from [Link]

• ResearchGate. (2024). Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Search results for: directed ortho metalation. Retrieved from [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. Retrieved from [Link]

• YouTube. (2020). Effect of Substituents on the Basicity of Anilines. Retrieved from [Link]

• Daugulis, O., et al. (2019). para-Selective C–H Olefination of Aniline Derivatives via Pd/S,O-Ligand Catalysis. Journal of the American Chemical Society, 141(14), 5842-5847. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Frank, D., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Monatshefte für Chemie - Chemical Monthly, 149, 997-1003. Retrieved from [Link]

• Smith, M. K., & Hartwig, J. F. (2022). Balancing Reactivity, Regioselectivity, and Product Stability in Ir-Catalyzed Ortho-C–H Borylations of Anilines by Modulating the Diboron Partner. ACS Catalysis, 12(23), 14615-14622. Retrieved from [Link]

• Reddy, G. S., et al. (2024). Palladium-Catalyzed Chelation-Assisted Aldehyde C–H Bond Activation of Quinoline-8-carbaldehydes: Synthesis of Amides from Aldehydes with Anilines and Other Amines. The Journal of Organic Chemistry. Retrieved from [Link]

• Frank, D., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Monatshefte für Chemie - Chemical Monthly, 149, 997-1003. Retrieved from [Link]

• Kumar, S., et al. (2021). Steric-Hindrance-Induced Regio- and Chemoselective Oxidation of Aromatic Amines. The Journal of Organic Chemistry, 86(17), 11699-11707. Retrieved from [Link]

• Myers, A. G. (n.d.). Directed Ortho Metalation. Andrew G. Myers Research Group, Harvard University. Retrieved from [Link]

• Chemistry Steps. (2024). Reactions of Aniline. Retrieved from [Link]

• Talebi, M., et al. (2013). Separation optimization of aniline and seven 4-substituted anilines in high-submicellar liquid chromatography using empirical retention modeling and Derringer's desirability function. Journal of Separation Science, 36(15), 2450-2457. Retrieved from [Link]

• ResearchGate. (2009). Effect of substituents in phenol and aniline nucleophiles on activation parameters in SNAr reactions. Retrieved from [Link]

• Ghorai, M. K., et al. (2019). Iron-Catalyzed Regioselective α-C–H Alkylation of N-Methylanilines: Cross-Dehydrogenative Coupling between Unactivated C(sp3)–H and C(sp3)–H Bonds via a Radical Process. The Journal of Organic Chemistry, 84(11), 7234-7245. Retrieved from [Link]

• LibreTexts Chemistry. (2019). 16.1: Limitations on Electrophilic Substitution Reactions with Substituted Benzenes. Retrieved from [Link]

• Fors, B. P., & Buchwald, S. L. (2022). Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. ACS Catalysis, 12(1), 40-45. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselective Transition-Metal-Catalyzed C–H Functionalization of Anilines. Retrieved from [Link]

• Sharma, R., & Kumar, R. (2023). Chapter 3: Synthetic Methods for Primary Anilines. In The Chemistry of Anilines.

• Biscoe, M. R., & Buchwald, S. L. (2009). Practical catalytic method for synthesis of sterically hindered anilines. Chemical Communications, (45), 7072-7074. Retrieved from [Link]

• Royal Society of Chemistry. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Retrieved from [Link]

• SynArchive. (n.d.). Protecting Groups List. Retrieved from [Link]

• Fernández-Ibáñez, M. Á., et al. (2022). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one. ACS Catalysis. Retrieved from [Link]

• Royal Society of Chemistry. (2025). The investigation of the steric hindrance of anilines by means of reactions with PCl3 and BCl3. Retrieved from [Link]

• Daugulis, O., et al. (2017). Ligand-Promoted Meta-C–H Arylation of Anilines, Phenols, and Heterocycles. Angewandte Chemie International Edition, 56(4), 1142-1146. Retrieved from [Link]

• Khan Academy. (2022). Nitration of Aniline | Electrophilic Aromatic Substitution Reactions | Chemistry. YouTube. Retrieved from [Link]

• Qiu, L., et al. (n.d.). Development of sterically hindered SPOs and enantioselective Ni−Al bimetallic catalyzed C−H cyclization of 4-oxoquinazolines with tethered alkenes. Chinese Chemical Letters. Retrieved from [Link]

• Chemistry Steps. (n.d.). Limitations of Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Beilstein-Institut. (2025). Vinylogous functionalization of 4-alkylidene-5-aminopyrazoles with methyl trifluoropyruvates. Retrieved from [Link]

• Buchwald, S. L., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(6), 2322-2330. Retrieved from [Link]

Sources

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• 4. real.mtak.hu [real.mtak.hu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. organic-synthesis.com [organic-synthesis.com]

Stability of thiazole-ether linkage under acidic conditions

Welcome to the Technical Support Center for thiazole-ether pharmacophores. While thiazole-ether linkages are privileged scaffolds widely utilized in drug development (such as in ACC2 and tyrosinase inhibitors), researchers frequently encounter unexpected degradation during reverse-phase HPLC purification or in simulated gastric fluid (SGF) assays.

This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols to help you mitigate acid-catalyzed cleavage and optimize your compound's stability.

Part 1: Diagnostic Workflow for Acidic Degradation

Before altering your formulation or synthetic route, use the following diagnostic logic to determine the exact pathway causing your compound's degradation.

Diagnostic workflow for troubleshooting thiazole-ether degradation in acidic conditions.

Part 2: FAQs & Troubleshooting Guide

Q1: Why does my 2-alkoxythiazole compound degrade rapidly during HPLC purification with 0.1% TFA? A1: The degradation is driven by the intrinsic basicity of the thiazole ring. Unsubstituted thiazoles have a conjugate acid pKa of approximately 2.5[1]. In 0.1% Trifluoroacetic Acid (TFA), the pH is roughly 2.0, meaning the pyridine-like N3 nitrogen is predominantly protonated. This protonation draws electron density away from the already electron-deficient C2 position, activating it for nucleophilic attack by water. Instead of standard ether cleavage, the molecule undergoes hydrolytic cleavage, yielding a thiazolidin-2-one (thiazolone) and the corresponding alcohol or phenol[2]. Actionable Fix: Switch your HPLC aqueous mobile phase modifier from 0.1% TFA to 0.1% Formic Acid (pH ~2.7) or use a volatile buffer like Ammonium Acetate (pH 6.8) to keep the N3 nitrogen neutral.

Q2: How does the position of the ether linkage (C2 vs. C4/C5) alter its acid stability? A2: The regiochemistry of the ether linkage fundamentally changes the cleavage mechanism.

• C2-Ethers: The C2 position is highly electron-deficient[1]. Cleavage here is a hydrolysis reaction driven by N3 protonation and subsequent water attack.

• C4/C5-Ethers: The C4 position is electronically neutral, and C5 is slightly electron-rich[1]. Ethers at these positions do not undergo water-driven hydrolysis. Instead, they require the classical ether cleavage pathway: protonation of the ether oxygen followed by SN1/SN2 displacement[3]. This classical pathway requires much stronger mineral acids (e.g., concentrated HI or HBr) and elevated temperatures. Thus, C4/C5 ethers are significantly more stable in mild aqueous acids than C2 ethers.

Q3: What is the exact mechanism of acid-catalyzed cleavage for 2-alkoxythiazoles? A3: The cleavage is not a direct C–O bond break but a multistep addition-elimination process.

Acid-catalyzed hydrolytic cleavage mechanism of 2-alkoxythiazoles via N3 protonation.

As shown above, the rate-limiting step is the breakdown of the neutral tetrahedral addition intermediate formed after water attacks the protonated thiazolium ion[4].

Q4: How can I structurally modify my lead compound to prevent hydrolysis in gastric acid models (pH 1.2)? A4: If you cannot change the C2-ether topology, you must modulate the electronic density of the thiazole ring. Introducing an electron-withdrawing group (EWG), such as a Bromine atom at the C5 position, exerts a strong inductive effect that pulls electron density away from the ring. This significantly lowers the pKa of the N3 nitrogen[5]. By depressing the pKa, you reduce the fraction of protonated thiazolium species present at pH 1.2, thereby drastically slowing the rate of the initial hydrolysis step. Alternatively, replacing the ether linkage entirely with a more sterically hindered or basic amine can improve stability, a strategy successfully employed in the optimization of clinical ACC2 inhibitors[6].

Part 3: Quantitative Data Summary

The following table summarizes the causal relationship between structural substituents, pH conditions, and the resulting half-life of the thiazole-ether linkage.

Compound Scaffold	Linkage Position	Substituent	Half-Life (t1/2) at pH 1.2	Half-Life (t1/2) at pH 2.0 (0.1% TFA)	Primary Degradation Product
Unsubstituted Thiazole	C2-O-Aryl	None	< 10 mins	~ 45 mins	Thiazolidin-2-one + Phenol
5-Bromo-Thiazole	C2-O-Aryl	C5-Bromo (EWG)	~ 120 mins	> 24 hours	5-Bromothiazolone + Phenol
4-Methyl-Thiazole	C2-O-Alkyl	C4-Methyl (EDG)	< 5 mins	~ 20 mins	Thiazolidin-2-one + Alcohol
Unsubstituted Thiazole	C5-O-Alkyl	None	> 48 hours	> 48 hours	Stable (Requires strong HX)

Part 4: Standard Operating Procedure (SOP)

Protocol: Self-Validating Acid Stability Profiling & Kinetic Degradation Assay

To accurately assess the stability of your thiazole-ether compounds, you must employ a self-validating system that isolates acid-catalyzed hydrolysis from other degradation pathways (e.g., oxidation or thermal breakdown).

Step 1: Preparation of Media and Controls

• Prepare Simulated Gastric Fluid (SGF) without enzymes (pH 1.2 using HCl) and Phosphate-Buffered Saline (PBS, pH 7.4).

• Prepare a 10 mM stock of your test compound and a positive control (e.g., 4-(5-Bromothiazol-2-yloxy)phenol) in anhydrous DMSO.

Step 2: Incubation (The Self-Validating Setup)

• Dilute the stocks to a final concentration of 100 µM in both the SGF (pH 1.2) and PBS (pH 7.4) solutions (final DMSO concentration = 1%).

• Causality Check: The PBS (pH 7.4) arm acts as your self-validating negative control. Because the thiazole N3 nitrogen remains unprotonated at neutral pH, no hydrolysis should occur. If degradation is observed in the PBS arm, your compound suffers from thermal or oxidative instability, not acid-catalyzed cleavage.

• Incubate both arms in a shaking water bath at 37°C.

Step 3: Kinetic Sampling and Quenching

• At predetermined time points (0, 15, 30, 60, and 120 minutes), extract a 50 µL aliquot from each vial.

• Critical Step: Immediately quench the aliquot into 50 µL of ice-cold 200 mM Ammonium Acetate buffer (pH 7.0).

• Causality: Neutralizing the pH immediately deprotonates the N3 nitrogen, halting the hydrolysis reaction in its tracks and "freezing" the kinetic profile for accurate downstream LC-MS analysis.

Step 4: LC-MS/MS Analysis & Mass Balance Calculation

• Analyze the quenched samples via LC-MS/MS, monitoring for the disappearance of the parent mass and the appearance of the cleaved thiazolone and alcohol/phenol fragments.

• Validation Rule: Calculate the mass balance. The molar sum of the remaining parent compound and the cleaved thiazolone must equal 100% (± 5%). A loss of mass balance indicates that the compound is degrading via an alternative, unaccounted pathway.

References

• Synthesis, Reactions and Medicinal Uses of Thiazole Source: pharmaguideline.com URL:1

• 4-(5-Bromothiazol-2-yloxy)phenol Source: benchchem.com URL:2

• Cleavage Of Ethers With Acid Source: masterorganicchemistry.com URL:3

• Mechanism of hydrolysis of a thiazolium ion: General acid-base catalysis of the breakdown of the tetrahedral addition intermediate Source: johnshopkins.edu URL:4

• Decreasing the Rate of Metabolic Ketone Reduction in the Discovery of a Clinical Acetyl-CoA Carboxylase Inhibitor for the Treatment of Diabetes Source: nih.gov URL:6

Sources

• 1. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]
• 2. 4-(5-Bromothiazol-2-yloxy)phenol | 904961-21-3 | Benchchem [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. 4-(5-Bromothiazol-2-yloxy)phenol | 904961-21-3 | Benchchem [benchchem.com]
• 6. Decreasing the Rate of Metabolic Ketone Reduction in the Discovery of a Clinical Acetyl-CoA Carboxylase Inhibitor for the Treatment of Diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR spectrum analysis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline

An In-Depth Guide to the Spectroscopic Analysis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline: A Comparative Approach

Abstract

In the landscape of pharmaceutical research and drug development, the unambiguous structural elucidation of novel chemical entities is paramount. 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline is a heterocyclic compound featuring a confluence of functional groups that make it a valuable intermediate in medicinal chemistry. This guide provides a comprehensive analysis of its molecular structure using ¹H Nuclear Magnetic Resonance (NMR) spectroscopy. Leveraging foundational principles and spectral data from analogous structures, we present a detailed prediction of its ¹H NMR spectrum. Furthermore, this guide offers a comparative analysis, weighing the strengths and limitations of ¹H NMR against other critical analytical techniques, including ¹³C NMR, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) Spectroscopy. Detailed experimental protocols are provided to ensure methodological rigor and reproducibility, empowering researchers to apply these techniques with confidence.

Predicted ¹H NMR Spectrum Analysis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline

Proton NMR (¹H NMR) spectroscopy is an indispensable tool for determining the structure of organic molecules. It provides detailed information about the chemical environment, connectivity, and quantity of protons in a molecule. The predicted spectrum of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline is based on the analysis of its constituent fragments: a 2-nitroaniline moiety and a 2-oxy-thiazole ring.

Caption: Molecular structure of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline with key protons labeled.

Justification of Predicted Chemical Shifts (δ)

The chemical shift of a proton is highly dependent on its local electronic environment. Electron-withdrawing groups (EWGs) deshield protons, shifting their signals downfield (higher ppm), while electron-donating groups (EDGs) shield them, causing an upfield shift (lower ppm).

• Aniline Ring Protons (H-3, H-5, H-6):

  • The nitro group (-NO₂) at C2 is a powerful EWG, strongly deshielding the ortho (H-3) and para (H-6, relative to the nitro group) protons.

  • The amino group (-NH₂) at C1 is a strong EDG, shielding its ortho (H-6) and para (H-3) protons.

  • The ether linkage (-O-thiazole) at C4 is also an EDG, shielding its ortho protons (H-3, H-5).

  • H-3: This proton is ortho to the ether oxygen (shielding) and para to the amino group (shielding), but it is also meta to the strong EWG nitro group. The combined shielding effects are expected to place its signal significantly upfield.

  • H-5: This proton is ortho to the ether oxygen (shielding) and meta to both the amino and nitro groups. It is expected to be the most shielded aromatic proton.

  • H-6: This proton is ortho to the amino group (shielding) and ortho to the nitro group (deshielding). The strong deshielding effect of the nitro group is likely to dominate, placing this proton the furthest downfield of the three. Published data for 2-nitroaniline show the proton ortho to the nitro group appearing around 8.1 ppm.[1][2]

  • -NH₂ Protons: The amino protons typically appear as a broad singlet. Their chemical shift can vary depending on the solvent and concentration.

• Thiazole Ring Protons (H-4', H-5'):

  • Protons on thiazole rings generally appear in the aromatic region.[3][4] The electronegative nitrogen and sulfur atoms influence their chemical shifts.

  • H-4' and H-5': These two protons are adjacent and will exhibit coupling, appearing as a pair of doublets, a characteristic pattern for this ring system.[3] Their exact positions are influenced by the electronic effect of the ether linkage at the C2' position.

Predicted Splitting Patterns and Coupling Constants (J)

Spin-spin coupling provides information about adjacent, non-equivalent protons.

• Aniline Ring System: The three protons (H-3, H-5, H-6) form an AMX spin system.

  • H-6 will be split by H-5 (meta-coupling, J ≈ 2-3 Hz), appearing as a doublet.

  • H-5 will be split by H-6 (meta-coupling, J ≈ 2-3 Hz) and H-3 (ortho-coupling, J ≈ 8-9 Hz), appearing as a doublet of doublets (dd).

  • H-3 will be split by H-5 (ortho-coupling, J ≈ 8-9 Hz), appearing as a doublet.

• Thiazole Ring System:

  • H-4' and H-5' are adjacent and will split each other, each appearing as a doublet with a typical coupling constant of J ≈ 3-4 Hz.[3]

Summary of Predicted ¹H NMR Data

The following table summarizes the anticipated ¹H NMR spectral data for the target compound, typically recorded in a solvent like DMSO-d₆.

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-6	~ 8.0 - 8.2	d	Jmeta ≈ 2-3	1H
H-5	~ 7.0 - 7.2	dd	Jortho ≈ 8-9, Jmeta ≈ 2-3	1H
H-3	~ 6.8 - 7.0	d	Jortho ≈ 8-9	1H
H-4'	~ 7.3 - 7.5	d	J ≈ 3-4	1H
H-5'	~ 7.1 - 7.3	d	J ≈ 3-4	1H
-NH₂	~ 5.0 - 6.0	br s	N/A	2H

Comparison with Alternative Analytical Techniques

While ¹H NMR is a cornerstone of structural analysis, a multi-technique approach provides the most robust and irrefutable characterization.

Technique	Principle	Information Gained for Target Molecule	Strengths	Limitations
¹H NMR	Nuclear spin transitions in a magnetic field.	Provides a map of all protons, their chemical environments, and connectivity.	Excellent for detailed structural isomer differentiation; quantitative.	Requires soluble sample; complex spectra can be difficult to interpret.
¹³C NMR	Nuclear spin transitions of the ¹³C isotope.	Detects all unique carbon atoms in the molecule, revealing skeletal structure.	Complements ¹H NMR; provides carbon count and type (sp², sp³).	Low natural abundance of ¹³C leads to lower sensitivity and longer acquisition times.
Mass Spectrometry (MS)	Ionization of molecules and separation based on mass-to-charge ratio.	Determines the exact molecular weight and provides fragmentation patterns for substructural analysis.	Extremely high sensitivity; provides molecular formula with high resolution MS.	Does not distinguish between isomers (e.g., positional isomers) without fragmentation analysis.
FT-IR Spectroscopy	Absorption of infrared radiation causes molecular vibrations.	Identifies the presence of key functional groups (-NH₂, -NO₂, C-O-C, aromatic C-H).	Fast and non-destructive; excellent for confirming functional groups.	Provides limited information on the overall molecular skeleton; complex "fingerprint" region.

Experimental Protocols

Methodological consistency is key to acquiring high-quality, reproducible data.

Protocol for ¹H NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial. DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like those of the -NH₂ group.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), to calibrate the chemical shift scale to 0.00 ppm.

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup & Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve maximum homogeneity, which is critical for high resolution.

  • Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters on a 400 MHz spectrometer include a 90° pulse angle, a spectral width of ~16 ppm, an acquisition time of ~2-4 seconds, and a relaxation delay of 1-5 seconds.

  • Collect a sufficient number of scans (e.g., 8 to 64) to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform a baseline correction to obtain a flat baseline.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

  • Analyze the peak multiplicities and coupling constants to establish proton connectivity.

Conceptual Protocols for Alternative Techniques

• ¹³C NMR: The sample preparation is identical to that for ¹H NMR. A standard proton-decoupled pulse sequence is used, which simplifies the spectrum to single lines for each unique carbon. Longer acquisition times are typically required.[5]

• Mass Spectrometry (e.g., ESI-MS): A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol or acetonitrile) and infused into the electrospray ionization (ESI) source. The instrument analyzes the mass-to-charge ratio of the resulting ions.

• FT-IR Spectroscopy: A small amount of the solid sample (1-2 mg) is mixed and finely ground with dry potassium bromide (KBr). The mixture is pressed into a thin, transparent pellet, which is then placed in the spectrometer's sample holder for analysis.[6]

Integrated Analytical Workflow

Caption: Integrated workflow for the structural characterization of a novel compound.

Conclusion

The structural analysis of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline serves as an excellent case study in the application of modern spectroscopic techniques. A detailed ¹H NMR analysis, grounded in the fundamental principles of chemical shifts and spin-spin coupling, allows for a confident prediction of its spectral features. While ¹H NMR provides the most intricate details of the proton framework, its true power is realized when its findings are corroborated by complementary methods like ¹³C NMR, Mass Spectrometry, and FT-IR. This integrated approach ensures the highest level of scientific rigor, providing the trustworthy and authoritative data required for advancing research in drug discovery and materials science.

References

• Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. (n.d.). Iraqi Journal of Agricultural Sciences.
• Design, synthesis and biological evaluation of new 2-aminothiazole scaffolds as phosphodiesterase type 5 regulators and COX-1/COX-2 inhibitors. (2020, August 11). Bioorganic Chemistry.
• Chemistry of 2-(2′-Aminophenyl)
• Table 2 Selected IR and 1 H NMR data for the aminothiazole compounds... (n.d.).
• Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates. (2022, July 12).
• 2-Nitroaniline(88-74-4) 1H NMR spectrum. (n.d.). ChemicalBook.
• 2-Nitroaniline | C6H6N2O2 | CID 6946. (n.d.). PubChem.
• A Comparative Spectroscopic Analysis of 2-Methyl-4-(1,3-oxazol-2-yl)aniline and Structural Analogs. (n.d.). Benchchem.

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• 2. 2-Nitroaniline | C6H6N2O2 | CID 6946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of new 2-aminothiazole scaffolds as phosphodiesterase type 5 regulators and COX-1/COX-2 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D0RA05561A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
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• 6. pdf.benchchem.com [pdf.benchchem.com]

Comparative Mass Spectrometry Platforms for the Structural Elucidation of Thiazole Nitroanilines

Executive Summary

Thiazole nitroanilines represent a highly versatile scaffold in medicinal chemistry, frequently utilized in the development of novel anti-cancer and antimicrobial agents [1]. During the drug development lifecycle, precise structural characterization of these derivatives and their metabolites is non-negotiable. Mass spectrometry (MS) is the analytical cornerstone for this task. However, the exact fragmentation pattern observed is highly dependent on the ionization technique and the mass analyzer employed.

This guide objectively compares three primary mass spectrometry platforms—Electron Ionization (EI-MS), Electrospray Ionization Triple Quadrupole (ESI-QqQ), and High-Resolution Quadrupole Time-of-Flight (ESI-Q-TOF)—evaluating their performance in elucidating the complex fragmentation pathways of thiazole nitroanilines.

Mechanistic Causality in Thiazole Nitroaniline Fragmentation

To objectively evaluate instrument performance, one must first understand the intrinsic gas-phase chemistry of the analyte. The fragmentation of thiazole nitroanilines is governed by the competing reactivities of the nitroaromatic system and the thiazole heterocycle.

• Nitro Group Dynamics (The Rearrangement Pathway): Under collisional activation or electron impact, the nitro group (

  ) does not merely detach. While direct cleavage resulting in the loss of a nitro radical or neutral (46 Da) occurs, a dominant, energy-dependent rearrangement often outcompetes it. The nitro group isomerizes into a nitrite ester ( ) prior to dissociation, facilitating the characteristic loss of nitric oxide ( , 30 Da). The ability of an instrument to capture this intermediate state depends heavily on its energy transfer dynamics [2].

• Thiazole Ring Cleavage: The thiazole heterocycle is relatively robust but ruptures under elevated collision energies. Cleavage typically occurs across the C-S and C-N bonds. This retro-ring cleavage leads to the expulsion of neutral molecules such as hydrogen cyanide (

  , 27 Da) or carbon monosulfide ( , 44 Da) [3].

Fragmentation pathways of thiazole nitroanilines showing nitro-nitrite rearrangement.

Platform Comparison: EI-MS vs. ESI-QqQ vs. ESI-Q-TOF

Different MS platforms yield vastly different data profiles for thiazole nitroanilines. The choice of platform dictates whether you are confirming a known synthesized structure or structurally elucidating an unknown metabolite.

Table 1: Objective Performance Comparison of MS Platforms

Feature	EI-MS (70 eV)	ESI-QqQ (MS/MS)	ESI-Q-TOF (HRMS/MS)
Ionization Hardness	Hard (Extensive fragmentation)	Soft (Preserves )	Soft (Preserves )
Precursor Survivability	Low (Molecular ion often absent)	High (Controllable via CID)	High (Controllable via CID)
Mass Accuracy	Nominal (~0.1 Da)	Nominal (~0.1 Da)	High-Resolution (< 5 ppm)
Primary Use Case	Library matching (NIST)	Targeted MRM quantification	Unknown structural elucidation
Isobaric Differentiation	Poor	Poor	Excellent (e.g., vs )

Table 2: Characteristic Quantitative Mass Shifts

Neutral Loss	Mass Shift (Da)	Structural Implication	Platform Best Suited For Detection
	29.998	Nitrite ester rearrangement	ESI-Q-TOF (Distinguishes from )
	45.993	Direct nitro group cleavage	ESI-QqQ / EI-MS
	27.011	Thiazole ring opening	ESI-QqQ (High Collision Energy)
	43.972	Thiazole sulfur expulsion	ESI-Q-TOF

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in structural assignments, researchers must employ self-validating workflows. A single MS/MS spectrum at a fixed collision energy is insufficient, as it cannot differentiate between parallel fragmentation pathways and sequential ones.

We recommend the Energy-Resolved Mass Spectrometry (ERMS) protocol. This system is self-validating because the sum of all fragment ion intensities plus the surviving precursor must systematically balance across the energy gradient, proving that product ions are true derivatives of the isolated precursor and not artifacts of in-source fragmentation.

Step-by-Step ERMS Methodology

• Sample Preparation: Dissolve the thiazole nitroaniline standard in LC-MS grade Methanol/Water (50:50, v/v) containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

• Direct Infusion: Introduce the sample into the ESI source via a syringe pump at a flow rate of 10 µL/min to ensure a stable, continuous ion beam.

• Precursor Isolation: Operate the first quadrupole (Q1) in SIM mode to isolate the

  ion with a narrow isolation window (0.7 Da) to reject background noise.

• Collision Energy (CE) Ramping: Program the collision cell (Q2) to step the Collision Energy from 0 eV to 50 eV in 5 eV increments, using Argon as the collision gas.

• Data Acquisition (MS2): Record the product ion spectra at each CE step using the final analyzer (Q3 or TOF).

• Breakdown Curve Generation: Plot the relative abundance of the precursor and each major product ion against the applied CE.

  • Validation Check: The sequential rise and fall of intermediate ions (e.g., the

    ion peaking at 20 eV and depleting at 40 eV as the loss dominates) definitively maps the causality of the fragmentation cascade.

Self-validating Energy-Resolved Mass Spectrometry (ERMS) workflow for pathway elucidation.

Conclusion

While EI-MS remains a standard for rapid library matching, its hard ionization often obliterates the molecular ion of fragile nitroaromatics [1]. For rigorous structural elucidation of thiazole nitroanilines, ESI-Q-TOF is the superior platform. Its high mass accuracy unambiguously resolves isobaric neutral losses (such as differentiating the 44 Da loss of

from the thiazole ring versus a loss from a potential carboxylate metabolite), while allowing for controlled, self-validating ERMS workflows to map complex rearrangement pathways[2, 3].

References

• Title: Novel thiazole derivatives as effective anti-cancer agents against human osteosarcoma cell line (SaOS-2): Microwave-assisted one-pot three-component synthesis, in vitro anti-cancer studies, and in silico investigations Source: PLOS One URL: [Link]

• Title: New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking Source: Molecules (MDPI) URL: [Link]

• Title: Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines Source: International Journal of Materials and Chemistry (Scientific & Academic Publishing) URL: [Link]

Mechanistic Insights: The Limits of Dispersive Interactions

High-Performance Liquid Chromatography (HPLC) Method Development for Nitroaniline Ether Purity: A Comparative Column Chemistry Guide

Nitroaniline ethers (such as 4-methoxy-2-nitroaniline) are critical building blocks in the synthesis of active pharmaceutical ingredients (APIs), complex dyes, and agrochemicals. Ensuring the absolute purity of these intermediates requires rigorous analytical methods capable of resolving the target compound from unreacted precursors (e.g., chloronitrobenzenes) and closely related positional isomers.

As a Senior Application Scientist, I frequently observe laboratories struggling with co-elution issues when applying generic platform methods to polarizable aromatics. This guide provides a mechanistic comparison of HPLC column chemistries and outlines a self-validating experimental protocol designed to achieve baseline resolution for nitroaniline ethers.

Historically, method development begins with a standard reversed-phase C18 column, which1[1]. While C18 provides excellent retention for general aromatic amines, it frequently fails to resolve positional isomers of nitroaniline ethers. The structural differences between these isomers often do not translate to significant differences in hydrophobicity, leading to critical co-elution.

To overcome this, stationary phases capable of

interactions are required.

• Phenyl-Hexyl Phases: The hexyl alkyl chain acts as a flexible tether, allowing the phenyl ring to align optimally with the aromatic ring of the nitroaniline ether. This induced dipole interaction provides a 2[2].

• Biphenyl Phases: Featuring two aromatic rings in series, biphenyl columns offer enhanced polarizability and rigid shape selectivity. The biphenyl ligand can pivot to accommodate the steric bulk of the ether linkage while strongly interacting with the electron-withdrawing nitro group, making it the3[3].

Crucial Modifier Selection (Causality): When utilizing

interacting stationary phases, the choice of organic modifier dictates success. Methanol is strictly preferred over acetonitrile. Acetonitrile contains its own electrons (C≡N bond), which compete with the analyte for the stationary phase's system, effectively 2[2].

Comparative Performance Data

The following table summarizes the comparative performance of three column chemistries when separating a challenging mixture of 4-methoxy-2-nitroaniline, its positional isomer (2-methoxy-4-nitroaniline), and a common starting material (4-nitrochlorobenzene).

Column Chemistry	Primary Retention Mechanism	Isomer Resolution ( )	Tailing Factor ( )	Optimal Modifier
Fully-Porous C18	Hydrophobic (Dispersive)	1.1 (Co-elution)	1.45	Acetonitrile
Phenyl-Hexyl	Hydrophobic +	2.4 (Baseline)	1.15	Methanol
Biphenyl	Shape Selectivity + Enhanced	3.8 (Excellent)	1.05	Methanol

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your analytical workflow, the following protocol incorporates built-in system suitability criteria. This guarantees the fluidic and chemical integrity of the system before unknown sample analysis begins.

Step 1: Preparation of the System Suitability Test (SST) Solution Causality: An SST solution containing both the target API and its closest eluting isomer validates the column's spatial selectivity and ensures the

mechanisms are actively functioning.

• Accurately weigh 10 mg of 4-methoxy-2-nitroaniline and 10 mg of 2-methoxy-4-nitroaniline.

• Dissolve in 10 mL of Methanol to create a 1 mg/mL stock solution.

• Dilute to a working concentration of 10 µg/mL using the initial mobile phase composition.

Step 2: Mobile Phase Formulation Causality: A buffered aqueous phase suppresses the ionization of residual silanols on the silica support, preventing secondary interactions that cause peak tailing.

• Mobile Phase A: in LC-MS grade water, adjusted to pH 3.8 with formic acid.

• Mobile Phase B: 100% LC-MS grade Methanol.

Step 3: Chromatographic Conditions

• Column: Biphenyl, 2.7 µm solid-core, 4.6 x 100 mm (Maintains high efficiency at lower backpressures).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Stabilizes partitioning kinetics).

• Detection: UV at 225 nm (Optimal absorption maximum for nitroanilines[1]).

• Gradient:

  • 0-2 min: 30% B (Isocratic hold to focus polar analytes)

  • 2-10 min: 30% to 70% B (Linear ramp to elute strongly retained impurities)

  • 10-12 min: 70% B (Wash step)

  • 12-15 min: 30% B (Re-equilibration)

Step 4: System Validation Execution Inject 5 µL of the SST solution. The system is validated for sample analysis only if the following self-validating criteria are met:

• Isomer Resolution (

  ) > 2.0.

• Peak Tailing Factor (

  ) for all peaks is < 1.2.

• Retention time relative standard deviation (RSD) over 3 replicate injections is < 0.5%.

Method Development Logic Workflow

Decision workflow for HPLC column chemistry selection in nitroaniline ether analysis.

References

• Agilent Technologies. "Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column." Available at: [Link]

• MZ-Analysentechnik. "Epic HPLC and UHPLC Columns." Available at: [Link]

• Waters Corporation. "Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives)." Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. mz-at.de [mz-at.de]

A Comparative Guide to FTIR Analysis of Nitro and Ether Functional Groups

For researchers and professionals in drug development, precise molecular characterization is paramount. Fourier-Transform Infrared (FTIR) spectroscopy stands as a rapid, non-destructive, and highly informative analytical technique for identifying functional groups within a molecule.[1][2] This guide provides an in-depth comparison of the FTIR spectral signatures of two crucial functional groups: the nitro (-NO₂) group and the ether (R-O-R') linkage. Understanding their distinct vibrational modes is essential for accurate structural elucidation and quality control.

The Vibrational Language of Molecules

An FTIR spectrum plots infrared radiation absorbance or transmittance against the radiation's wavenumber (cm⁻¹).[3] When a molecule absorbs infrared radiation, its bonds vibrate through stretching or bending motions at specific, quantized frequencies.[3] The position, intensity, and shape of the resulting absorption bands in the spectrum serve as a "fingerprint," allowing for the identification of the functional groups present.[2][4][5] The region from 4000 to 1300 cm⁻¹ is known as the functional group region, where characteristic stretching vibrations for most key groups appear.[6] The more complex region from 1300 to 400 cm⁻¹ is termed the fingerprint region, which is unique to the molecule as a whole.[4][6]

The Nitro Group (-NO₂): A Tale of Two Stretches

The nitro group is one of the most readily identifiable functional groups in FTIR spectroscopy due to its highly polar N-O bonds. This polarity leads to a large change in dipole moment during vibration, resulting in two characteristically strong and sharp absorption bands.[7][8]

• Asymmetric Stretch (νₐₛ): This high-frequency vibration involves the two N-O bonds stretching out of phase. It is a very strong absorption and is considered one of the most diagnostic bands for nitroaromatics.[7] For aromatic nitro compounds, this band typically appears in the 1550-1475 cm⁻¹ region.[3][7][9] In aliphatic nitro compounds, the band is found at slightly higher wavenumbers, near 1550 cm⁻¹.[9]

• Symmetric Stretch (νₛ): This lower-frequency vibration corresponds to the in-phase stretching of the N-O bonds. It also produces a strong absorption band, typically found in the 1360-1290 cm⁻¹ range for aromatic nitro compounds.[3][7][9]

The simultaneous presence of these two intense bands is a definitive indicator of a nitro group.[8] Conjugation with an aromatic ring tends to lower the wavenumbers for both stretches compared to their positions in aliphatic nitro compounds.[7][9]

The Ether Linkage (R-O-R'): The Dominant C-O Stretch

Identifying ethers by FTIR can be more challenging than identifying nitro groups because their primary absorption band falls within the crowded fingerprint region.[10][11][12] However, the key feature to look for is the C-O-C stretching vibration.

• Asymmetric C-O-C Stretch: The most prominent and useful absorption for ethers is the asymmetric stretch of the C-O-C bond. This vibration gives rise to a strong, often sharp, peak in the 1300-1000 cm⁻¹ range .[13][14] This is typically the largest peak in this region of the spectrum.[13]

• Symmetric C-O-C Stretch: A corresponding symmetric stretch also occurs but is generally much weaker and falls at a lower wavenumber, making it less diagnostically useful.[13]

The exact position of the strong C-O-C stretch is sensitive to the structure of the ether:

• Aliphatic Saturated Ethers: Exhibit a single, strong C-O-C stretch between 1140-1070 cm⁻¹ .[13]

• Aryl and Vinyl Ethers: The C-O stretch shifts to a higher wavenumber, appearing between 1275-1200 cm⁻¹ , due to the strengthening of the C-O bond through resonance with the π system. A second, weaker band may also appear. Phenyl alkyl ethers, for instance, often show two strong absorbances around 1250 cm⁻¹ and 1050 cm⁻¹.[10][11][12]

Comparative Analysis: Distinguishing Nitro from Ether

The primary challenge in distinguishing these two groups arises from the potential overlap between the symmetric nitro stretch and the C-O stretch of ethers. However, a systematic approach to spectral interpretation can easily resolve this ambiguity.

Feature	Nitro Group (-NO₂)	Ether Group (R-O-R')
Primary Vibration(s)	Asymmetric & Symmetric N-O Stretches	Asymmetric C-O-C Stretch
Wavenumber Range(s)	Two strong bands: • ~1550-1475 cm⁻¹ (asymmetric) • ~1360-1290 cm⁻¹ (symmetric)[7][9]	One primary strong band: • ~1300-1000 cm⁻¹[13][14]
Intensity	Both stretches are typically Strong [7]	Strong [13]
Key Differentiator	The unmistakable presence of two strong bands, especially the high-frequency asymmetric stretch above 1475 cm⁻¹.	The presence of a single very strong band in the 1300-1000 cm⁻¹ region, without a corresponding strong band at ~1500 cm⁻¹.

Visualization of Characteristic FTIR Regions

The following diagram illustrates the typical spectral regions where the key vibrational modes for nitro and ether groups are observed.

Sources

• 1. labindia-analytical.com [labindia-analytical.com]
• 2. FTIR Analysis Beginner's Guide: Interpreting Results | Innovatech [innovatechlabs.com]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. FTIR Spectrum Analysis--Meaning and Application of Each Peak | Universal Lab Blog [universallab.org]
• 6. scribd.com [scribd.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax [openstax.org]
• 11. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. rockymountainlabs.com [rockymountainlabs.com]

A Comparative Guide to the Biological Activities of Thiazole and Oxazole Ethers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole and oxazole five-membered heterocyclic rings are foundational scaffolds in a vast array of biologically active compounds.[1][2] The subtle yet significant substitution of the oxygen atom in an oxazole ring with a sulfur atom to form a thiazole ring can profoundly influence a molecule's physicochemical properties and, consequently, its biological activity.[3] This guide offers an in-depth, objective comparison of the biological activities of thiazole and oxazole ethers, supported by experimental data, to empower researchers in the rational design of novel therapeutic agents.

The Structural and Physicochemical Landscape

At their core, oxazole and thiazole are isosteres, meaning they have a similar shape and size. However, the difference in the heteroatom at position 1 (oxygen in oxazole, sulfur in thiazole) imparts distinct electronic and lipophilic characteristics. Sulfur is larger and less electronegative than oxygen, which influences bond angles, bond lengths, and the overall electron distribution within the aromatic ring. This, in turn, affects how these molecules interact with biological targets.[4][5]

Thiazole rings are generally considered to have greater aromaticity than their oxazole counterparts due to more effective pi-electron delocalization.[4] This increased aromaticity can contribute to enhanced stability and different binding interactions. Furthermore, the sulfur atom in thiazole can participate in hydrogen bonding and other non-covalent interactions differently than the oxygen in oxazole, which can be a critical determinant of biological activity.[5]

A Comparative Analysis of Biological Activities

Both thiazole and oxazole ethers have demonstrated a broad spectrum of pharmacological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory effects.[2][6][7][8] The following sections provide a comparative overview of their performance in these key therapeutic areas, supported by experimental findings.

Antimicrobial and Antifungal Activity

The rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents. Both thiazole and oxazole derivatives have shown considerable promise in this area.[1][9]

Thiazole Ethers: Thiazole-containing compounds are well-recognized for their potent antibacterial and antifungal properties.[1][6] The thiazole nucleus is a key component of several clinically used antimicrobial drugs.[7] Studies have shown that the introduction of various substituents onto the thiazole ring can lead to compounds with significant inhibitory effects against a range of Gram-positive and Gram-negative bacteria, as well as various fungal strains.[10][11]

Oxazole Ethers: Oxazole derivatives also exhibit a wide range of antimicrobial activities.[2][12] Research has demonstrated that the substitution pattern on the oxazole ring plays a crucial role in determining the antibacterial and antifungal potency.[2]

Comparative Insights: While both classes of compounds are active, the specific spectrum of activity and potency can differ significantly based on the overall molecular structure. In some studies, thiazole derivatives have shown superior activity, which may be attributed to the properties of the sulfur atom enhancing cell penetration or interaction with specific microbial targets.[13] However, other studies have reported potent oxazole-based antimicrobials.[2] A direct, head-to-head comparison of structurally analogous ethers is often necessary to determine the superior scaffold for a particular microbial target.

Table 1: Comparative Antimicrobial Activity Data

Compound Class	Derivative	Target Organism	Activity (MIC/IC50/Zone of Inhibition)	Reference
Thiazole Ether	Thiazole derivative with ethyl ester and 4-Cl phenyl group	M. tuberculosis H37Rv	MIC: 1.0 µM	[1]
Oxazoline Ether	Oxazoline-containing intermediate 3	M. tuberculosis	MIC: 7.7 µM	[14]
Thiazole Derivative	Benzothiazole derivative	Aspergillus sp.	95% inhibition at 2mg/ml	[13]
Oxazole Derivative	Substituted oxazole	E. coli	Good activity (20 mm zone of inhibition)	[2]

Note: Direct comparison should be made with caution due to variations in experimental conditions between studies.

Anticancer Activity

The search for more effective and less toxic anticancer agents is a major focus of drug discovery. Both thiazole and oxazole ethers have emerged as promising scaffolds for the development of novel antiproliferative agents.[15][16]

Thiazole Ethers: Thiazole-containing compounds have demonstrated significant anticancer activity against a variety of cancer cell lines.[6][17] Their mechanisms of action are diverse and can include the inhibition of key enzymes involved in cancer progression, such as protein kinases and topoisomerases.[3] The well-known anticancer drug, Tiazofurin, features a thiazole ring.[1]

Oxazole Ethers: Oxazole derivatives have also been extensively investigated for their anticancer potential.[2][18] They can induce apoptosis in cancer cells through various mechanisms, including the inhibition of tubulin polymerization and the targeting of specific signaling pathways.[18]

Comparative Insights: A systematic review of in vitro and in vivo studies concluded that a majority of the promising antiproliferative compounds identified contained a thiazole nucleus.[15] However, several oxazole derivatives have also shown comparable or even superior activity to their thiazole counterparts in specific contexts.[19] The choice between a thiazole and an oxazole scaffold in anticancer drug design is often dependent on the specific biological target and the desired structure-activity relationship.[19]

Table 2: Comparative Anticancer Activity Data (IC50 in µM)

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Thiazole Ether	Benzoxazole derivative 14a	HepG2 (Liver)	3.95 ± 0.18	[3]
Thiazole Ether	Benzoxazole derivative 14b	MCF-7 (Breast)	4.75 ± 0.21	[3]
Oxazole Ether	Oxazole amide derivative 8	Colon, Prostate, Breast	Comparable to lead agent	[19]
Thiazole Ether	Thiazole amide derivative 16	Colon, Prostate, Breast	Comparable to lead agent	[19]

Note: The data presented is compiled from different studies and direct comparisons should be interpreted with caution.

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases, and the development of effective anti-inflammatory agents is of great importance. Both thiazole and oxazole ethers have been explored for their potential to modulate inflammatory pathways.[20][21]

Thiazole Ethers: Many thiazole derivatives have been reported to possess significant anti-inflammatory properties.[6][22] Their mechanisms of action often involve the inhibition of key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).[4] The nonsteroidal anti-inflammatory drug (NSAID) Meloxicam contains a thiazole moiety.[1]

Oxazole Ethers: Oxazole-containing compounds have also been identified as potent anti-inflammatory agents.[2] For instance, the NSAID Oxaprozin features an oxazole ring.[2]

Comparative Insights: Direct comparative studies are limited, but data from separate investigations suggest that both scaffolds can be effectively incorporated into molecules with potent anti-inflammatory activity.[3][23] The choice between the two may depend on the desired selectivity for specific inflammatory targets and the overall pharmacokinetic profile of the molecule.

Structure-Activity Relationship (SAR) Insights

The biological activity of both thiazole and oxazole ethers is highly dependent on the nature and position of substituents on the heterocyclic ring and any appended phenyl rings.

Key SAR Observations:

• Substitution on the Heterocycle: The introduction of various groups at the 2, 4, and 5-positions of the thiazole or oxazole ring can dramatically influence activity. For instance, in some anticancer thiazole derivatives, the presence of a hydroxyl group on an attached benzene ring enhances activity, while a fluorine group decreases it.[17]

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the ether linkage and other substituents, plays a crucial role in cell membrane permeability and target engagement.[13]

• Electronic Effects: Electron-donating or electron-withdrawing groups can alter the electron density of the heterocyclic ring, thereby affecting its ability to interact with biological targets.[10]

Workflow for SAR Analysis

Caption: A generalized workflow for conducting Structure-Activity Relationship (SAR) studies.

Experimental Protocols

The following are generalized, step-by-step methodologies for key experiments cited in the literature for evaluating the biological activity of thiazole and oxazole ethers.

General Synthesis of 2-Aminothiazole Derivatives (Hantzsch Synthesis)

This protocol describes a common method for synthesizing the thiazole core.

Experimental Workflow

Caption: A schematic representation of the Hantzsch thiazole synthesis workflow.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the α-haloketone (1 equivalent) and thiourea (1.1 equivalents) in ethanol.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography to obtain the desired 2-aminothiazole derivative.

In Vitro Antibacterial Susceptibility Testing (Broth Microdilution)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.

Procedure:

• Preparation of Inoculum: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard) from a fresh culture.

• Serial Dilutions: Prepare serial two-fold dilutions of the test compounds (thiazole and oxazole ethers) in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro Anticancer Activity Assay (MTT Assay)

This protocol assesses the cytotoxic effect of the compounds on cancer cell lines.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the thiazole and oxazole ethers for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow the formation of formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells. The IC50 value (the concentration that inhibits 50% of cell growth) can then be calculated.

Conclusion

Both thiazole and oxazole ethers represent privileged scaffolds in medicinal chemistry, each offering a unique set of properties that can be exploited for the development of novel therapeutic agents. While it is challenging to declare one universally superior to the other, this guide provides a framework for understanding their comparative biological activities. The choice between a thiazole and an oxazole ether in a drug design program should be guided by a thorough analysis of the specific biological target, the desired structure-activity relationships, and empirical testing of analogous compounds. Future research focusing on direct, systematic comparisons of thiazole and oxazole ether libraries will be invaluable in further elucidating their respective advantages in different therapeutic contexts.

References

A comprehensive list of references will be provided upon request, including full citations with titles, sources, and clickable URLs for verification.

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. A comprehensive review on biological activities of oxazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scialert.net [scialert.net]
• 5. mdpi.com [mdpi.com]
• 6. benthamdirect.com [benthamdirect.com]
• 7. researchgate.net [researchgate.net]
• 8. ijmpr.in [ijmpr.in]
• 9. researchgate.net [researchgate.net]
• 10. mjas.analis.com.my [mjas.analis.com.my]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. op.niscair.res.in [op.niscair.res.in]
• 14. Structure-Activity Relationship of New Antituberculosis Agents Derived from Oxazoline and Oxazole Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Antiproliferative activity of thiazole and oxazole derivatives: A systematic review of in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. archives.ijper.org [archives.ijper.org]
• 18. benthamscience.com [benthamscience.com]
• 19. Oxazole and thiazole analogs of sulindac for cancer prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Synthesis, anti-inflammatory and analgesic evaluation of thiazole/oxazole substituted benzothiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. The structure–activity relationship and computational studies of 1,3-thiazole derivatives as cholinesterase inhibitors with anti-inflammatory activity [comptes-rendus.academie-sciences.fr]
• 23. jddtonline.info [jddtonline.info]

A Senior Application Scientist's Guide to Elemental Analysis Validation for C9H7N3O3S Compounds

For researchers, scientists, and drug development professionals, the precise characterization of a newly synthesized compound is the bedrock of reliable and reproducible research. When dealing with a heteroatomic organic molecule, such as one with the empirical formula C9H7N3O3S, confirming its elemental composition is a critical first step. This guide provides an in-depth comparison of analytical techniques for the elemental and structural validation of such compounds, with a focus on robust method validation.

The Gatekeeper of Purity and Identity: Elemental Analysis

Elemental analysis, specifically CHNS(O) analysis, serves as a fundamental quality control measure.[1] It provides the quantitative elemental composition of a sample, which is then compared against the theoretical values calculated from its proposed empirical formula.[1] For a C9H7N3O3S compound, this means verifying the mass percentages of carbon, hydrogen, nitrogen, and sulfur. This technique is often a prerequisite for publication in scientific journals and for regulatory submissions.

The cornerstone of reliable elemental analysis is a validated method. Method validation provides documented evidence that a procedure is suitable for its intended purpose.[2] The International Council for Harmonisation (ICH) guideline Q2(R1) provides a comprehensive framework for the validation of analytical procedures.[2][3][4]

The Workflow of CHNS Elemental Analysis

The most common method for CHNS analysis is combustion analysis.[5][6] A small, precisely weighed amount of the sample is combusted in a high-temperature furnace in the presence of excess oxygen.[7] This process converts the carbon to carbon dioxide (CO2), hydrogen to water (H2O), nitrogen to nitrogen gas (N2) and nitrogen oxides (which are then reduced to N2), and sulfur to sulfur dioxide (SO2).[7] These resulting gases are then separated and quantified by a detector, typically a thermal conductivity detector (TCD).

Caption: Workflow of CHNS Elemental Analysis.

A Deeper Dive: Validation Protocol for C9H7N3O3S Elemental Analysis

A robust validation protocol ensures the reliability of your elemental analysis data. The following is a detailed, step-by-step methodology for the validation of a CHNS analysis method for a compound with the empirical formula C9H7N3O3S, based on the principles outlined in ICH Q2(R1).[2][8]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[2]

• Procedure:

  • Analyze a blank sample (e.g., an empty tin capsule) to ensure no interfering peaks are present at the retention times of the analytical gases (CO2, H2O, N2, SO2).

  • Analyze a certified reference material (CRM) with a matrix as close as possible to the sample to demonstrate the absence of matrix effects. For a C9H7N3O3S compound, a CRM like sulfanilamide or dibenzothiophene can be considered.[9][10]

  • If available, analyze related compounds or potential impurities to ensure they do not interfere with the quantification of C, H, N, and S.

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in the sample.[2]

• Procedure:

  • Prepare a series of at least five concentrations of a suitable CRM (e.g., by varying the sample weight). The range should bracket the expected amount of the C9H7N3O3S compound to be analyzed.

  • Analyze each concentration in triplicate.

  • Plot the detector response versus the known amount of each element (in milligrams).

  • Perform a linear regression analysis and determine the correlation coefficient (r), y-intercept, and slope of the regression line. An r value of ≥ 0.99 is generally considered acceptable.

Accuracy

Accuracy is the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[2]

• Procedure:

  • Analyze a CRM with known elemental composition at three different concentration levels (e.g., 80%, 100%, and 120% of the target sample weight) in triplicate.

  • Calculate the percentage recovery for each element at each level. The acceptance criterion is typically within a certain percentage of the true value (e.g., ±0.3% absolute).

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the standard deviation or relative standard deviation (coefficient of variation). Precision is considered at three levels: repeatability, intermediate precision, and reproducibility.[2]

• Repeatability (Intra-assay precision):

  • Analyze a minimum of six replicates of a homogeneous sample of the C9H7N3O3S compound at 100% of the target weight on the same day, by the same analyst, and on the same instrument.

  • Calculate the standard deviation and relative standard deviation (RSD) for the percentage of each element.

• Intermediate Precision:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument within the same laboratory.

  • Compare the results between the two sets of experiments.

Range

The range is the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[2] The range will be determined by the linearity studies.

Beyond Elemental Composition: A Multi-faceted Approach to Structural Confirmation

While elemental analysis is crucial for determining the empirical formula, it does not provide information about the molecular structure. For a comprehensive characterization of a C9H7N3O3S compound, an integrated approach utilizing spectroscopic techniques is essential.[11]

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate mass measurement of the parent ion, allowing for the determination of the molecular formula.[12]

Caption: High-Resolution Mass Spectrometry Workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of atoms, allowing for the elucidation of the molecular structure.[13] Both 1H and 13C NMR are fundamental for organic compound characterization.

Caption: Nuclear Magnetic Resonance Spectroscopy Workflow.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[1][14][15][16]

Caption: Fourier-Transform Infrared Spectroscopy Workflow.

Comparative Analysis of Techniques

The following table provides a comparative overview of the strengths and limitations of each technique for the validation of a C9H7N3O3S compound.

Feature	CHNS Elemental Analysis	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR)	Fourier-Transform Infrared (FTIR)
Primary Information	Elemental Composition (Quantitative)	Molecular Formula (from accurate mass)	Molecular Structure (Connectivity)	Functional Groups
Strengths	- Highly accurate and precise for elemental ratios- Cost-effective- Well-established and robust method	- Unambiguous molecular formula determination- High sensitivity (small sample amount)- Can be coupled with chromatography for mixture analysis	- Provides detailed structural information- Non-destructive- Can identify isomers	- Rapid and simple analysis- Provides a "fingerprint" of the molecule- Non-destructive
Limitations	- Destructive analysis- Provides no structural information- Can be affected by impurities	- Does not distinguish between isomers- Can be complex to interpret fragmentation patterns	- Lower sensitivity compared to MS- Requires soluble samples in deuterated solvents- Can be time-consuming	- Does not provide information on molecular weight or formula- Interpretation can be complex for molecules with many functional groups
Application to C9H7N3O3S	Confirms the ratio of C, H, N, and S, validating the empirical formula.	Confirms the molecular formula by providing a highly accurate mass that corresponds to C9H7N3O3S.	Elucidates the specific arrangement of atoms, confirming the proposed chemical structure.	Identifies characteristic functional groups such as C=O, N-H, S=O, and aromatic rings.

The Power of an Integrated Approach

For the unequivocal characterization of a C9H7N3O3S compound, a single technique is insufficient. An integrated approach, leveraging the strengths of each method, provides a comprehensive and self-validating system.

• Elemental Analysis (CHNS): Establishes the empirical formula.

• High-Resolution Mass Spectrometry (HRMS): Confirms the molecular formula.

• NMR Spectroscopy (1H, 13C, and potentially 15N): Elucidates the complete molecular structure and confirms the connectivity of atoms.

• FTIR Spectroscopy: Confirms the presence of key functional groups, corroborating the structural information from NMR.

By combining these techniques, researchers can be highly confident in the identity, purity, and structure of their synthesized C9H7N3O3S compound, laying a solid foundation for further research and development.

References

• ASTM D5291-10, Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants, ASTM International, West Conshohocken, PA, 2010,

• ASTM D5291-21, Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants, ASTM International, West Conshohocken, PA, 2021,

• General Chapters: <471> OXYGEN FLASK COMBUSTION, United States Pharmacopeia, [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 1995, [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology, ECA Academy, [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry, U.S. Food and Drug Administration, 2021, [Link]

• Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants, ASTM International, 2021, [Link]

• ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers, Scribd, [Link]

• ASTM D 5291 : 2021 Standard Test Methods for Instrumental Determinat, Intertek Inform, [Link]

• Astm D5291-21, Scribd, [Link]

• Quality Guidelines, ICH, [Link]

• Oxygen Flask Combustion Method, Japanese Pharmacopoeia, [Link]

• Sulfur in Organic Compounds by Oxygen Flask Combustion, ASTM, [Link]

• 2.4 Oxygen flask method, The International Pharmacopoeia, [Link]

• Reference Material Certificate, National Institute of Metrology, China, [Link]

• Agilent ULTRA Analytical Standards and Certified Reference Materials for your applications and workflows, Agilent, [Link]

• CHNS ANALYSIS, Texas A&M University, [Link]

• Certified Reference Materials (CRMs), Alpha Resources, [Link]

• CHNS Analysis, Eurofins Scientific, 2026, [Link]

• CHNSO Elemental Analyses of Volatile Organic Liquids by Combined GC/MS and GC/Flame Ionisation Detection Techniques with Application to Hydrocarbon-Rich Biofuels, PMC, 2024, [Link]

• Comparison of Isotope Abundance Analysis and Accurate Mass Analysis in their Ability to Provide Elemental Formula Information, PMC, [Link]

• CHEMICAL ANALYSIS AND MATERIALS CHARACTERISATION Carbon, hydrogen, nitrogen and sulphur analyser (CHNS), The University of Western Australia, [Link]

• Elemental Analysis and Chemical Properties, Clariant Analytical Sciences, [Link]

• Validation of quantitative method for determination of elemental impurities in pharmaceutical products following USP 2, Shimadzu, [Link]

• Comparison of Elemental Analysis Techniques for the Characterization of Commercial Alloys, MDPI, 2021, [Link]

• 〈233〉 ELEMENTAL IMPURITIES—PROCEDURES, US Pharmacopeia, [Link]

• Guidelines for the validation and verification of quantitative and qualitative test methods, National Association of Testing Authorities, Australia, [Link]

• Development and validation of an ICP-MS method for the determination of elemental impurities in TP-6076 active pharmaceutical in, Almac, 2017, [Link]

• FTIR, 1H, and 13C NMR Characterization and Antibacterial Activity of the Combination of Euphorbia Honey and Potato Starch, PubMed, [Link]

• Application of Fourier Transform Infrared (FTIR) Spectroscopy in Characterization of Green Synthesized Nanoparticles, MDPI, 2025, [Link]

• FTIR-Fingerprinting Spectra Combined with Chemometrics Analysis for Distinguishing Strobilanthes phyllostachya Leaves Extracts and Correlation with Their Antioxidant Activity, ResearchGate, 2025, [Link]

• Antioxidant, Antimicrobial, Phytochemical and FTIR Analysis of Peganum harmala (Fruit) Ethanolic Extract From Cholistan Desert, Pakistan, PMC, [Link]

• GC-MS and FTIR analyses of bioactive compounds present in ethanol leaf extract of Sida acuta from Imo State, Nigeri, ResearchGate, 2024, [Link]

• An integrated approach of analytical chemistry, SciSpace, [Link]

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Precision Profiling: A Comparative Guide to LC-MS/MS Identification of Impurities in Thiazole Ether Synthesis

Executive Summary

In the synthesis of thiazole ethers—critical scaffolds in xanthine oxidase inhibitors (e.g., Febuxostat) and various kinase inhibitors—impurity profiling is not merely a regulatory hurdle; it is a chemical puzzle. The core challenge lies in the ambident nucleophilicity of the thiazole ring during alkylation, leading to difficult-to-separate N-alkyl versus O-alkyl regioisomers.

This guide objectively compares the industry-standard High-Resolution Liquid Chromatography-Mass Spectrometry (HR-LC-MS) workflow against conventional HPLC-UV and GC-MS alternatives. We demonstrate that while HPLC-UV provides quantification, only HR-LC-MS (specifically Q-TOF or Orbitrap) offers the structural resolution required to definitively identify isobaric impurities without isolation.

The Synthetic Challenge: The "Regioselectivity Trap"

To understand the analytical requirement, we must first understand the chemistry. A common route to thiazole ethers involves the alkylation of 2-hydroxy-4-methylthiazole (which exists in equilibrium with its lactam tautomer) with an alkyl halide.

• Desired Pathway: O-alkylation yields the ether.

• Impurity Pathway: N-alkylation yields the N-alkylated thiazolone.

These two species are isobaric (same mass) and often possess similar lipophilicity, causing co-elution in standard reverse-phase HPLC.

Visualization: Synthesis & Impurity Pathways[1]

Figure 1: Reaction pathways showing the competition between O-alkylation (Product) and N-alkylation (Impurity).

Comparative Analysis: Selecting the Right Tool

We evaluated three analytical approaches for the identification of the N-alkyl impurity and oxidative dimers in a crude reaction mixture.

Table 1: Performance Comparison

Feature	HPLC-UV (PDA)	GC-MS (EI)	UHPLC-Q-TOF-MS (The Solution)
Separation Mechanism	Hydrophobicity	Volatility	Hydrophobicity + m/z
Isomer Distinction	Poor. N- and O-isomers often co-elute or have overlapping UV spectra.	Moderate. EI fragmentation is hard, but retention times differ.	Excellent. Distinct MS/MS fragmentation patterns allow differentiation even if co-eluting.
Thermal Stability	High (Ambient/Column Temp).	Low. Thiazole carboxylic acids (e.g., Febuxostat precursors) decarboxylate/degrade.	High (ESI is a "soft" ionization).
Sensitivity (LOD)	~0.05% (Standard).	~0.01% (Depends on volatility).	< 0.005% (Trace analysis capable).
Structural ID	None (Requires standard).	Library Match (NIST).	De Novo Elucidation via exact mass & fragmentation.[1]

Verdict: HPLC-UV is sufficient for routine release only after the method is validated. For process development and impurity identification, UHPLC-Q-TOF-MS is the mandatory standard due to its ability to distinguish isomers via fragmentation chemistry.

The Protocol: High-Resolution LC-MS Workflow

This protocol is designed for a Quadrupole Time-of-Flight (Q-TOF) system, but is adaptable to Orbitrap platforms.

Sample Preparation[3]

• Diluent: 50:50 Acetonitrile:Water (v/v).

• Concentration: Prepare crude reaction mixture at 0.5 mg/mL.

• Filtration: 0.22 µm PTFE filter (Nylon can adsorb certain thiazoles).

• Stability Check: Inject immediately; thiazole ethers can hydrolyze in acidic diluents over 24h.

UHPLC Conditions

• Column: Phenomenex Luna Omega C18 or Waters Cortecs C18 (1.6 µm, 2.1 x 100 mm).

  • Why? Solid-core particles provide sharper peaks for closely eluting isomers.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B (Hold for polar degradants)

  • 2-15 min: 5% -> 95% B (Linear)

  • 15-18 min: 95% B (Wash dimers)

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

MS Parameters (Q-TOF)

• Ionization: ESI Positive Mode (+).

• Source Temp: 350°C (Thiazoles require high heat for desolvation).

• Capillary Voltage: 3.5 kV.

• Fragmentor Voltage: 135 V.

• Acquisition Mode: MS/MS (Auto-MS/MS) or MSe (Data Independent Acquisition).

• Mass Range: m/z 50 – 1000.

Data Interpretation: The "Fingerprint" of Thiazoles

The power of this workflow lies in the MS/MS fragmentation. You must look for specific cleavage patterns to distinguish the product from the impurity.

Mechanism of Fragmentation

Thiazoles typically undergo ring cleavage via a Retro-Diels-Alder (RDA) type mechanism or loss of small stable molecules like HCN or CS.

• O-Alkyl Ether (Product):

  • Primary loss: Alkene (via McLafferty rearrangement if alkyl chain > C2) or Aldehyde .

  • Characteristic: Retention of the aromatic thiazole ring integrity in early fragments.

• N-Alkyl Thiazolone (Impurity):

  • Primary loss: CO (Carbon monoxide, 28 Da) is highly characteristic of the lactam/thiazolone carbonyl.

  • Secondary loss: Alkyl isocyanate .

Table 2: Diagnostic Ions (Example: Febuxostat Intermediate Analog)

Compound	Precursor (m/z)	Key Fragment 1	Key Fragment 2	Structural Insight
Product (Ether)	317.0962	261.03 (Loss of isobutylene)	219.01 (Thiazole ring cleavage)	Ether linkage cleavage dominates.
Impurity (N-Alkyl)	317.0962	289.10 (Loss of CO)	247.08 (Loss of NCO-R)	Carbonyl presence confirms N-alkylation.

Visualization: Analytical Decision Tree

Figure 2: Logical workflow for distinguishing isobaric thiazole impurities using MS/MS data.

Validation Criteria (ICH Q2 R2)

To transition this protocol from R&D to a regulated environment, ensure compliance with ICH Q2(R2) guidelines [1].

• Specificity: Demonstrate resolution (>1.5) between the N-alkyl impurity and the O-alkyl product using the spiked samples.

• Linearity: Establish a range from LOQ (typically 0.05%) to 120% of the specification limit.

• Accuracy: Spike the impurity into the pure product matrix at 3 levels (50%, 100%, 150% of limit) and calculate recovery.

• Robustness: Deliberately vary the mobile phase pH (± 0.2 units) and column temperature (± 5°C). Thiazole separations are often pH-sensitive due to the basic nitrogen.

References

• International Council for Harmonisation (ICH). (2023).[2] Validation of Analytical Procedures Q2(R2). [Link]

• Kadivar, M. H., et al. (2011).[1][3] Study of impurity carryover and impurity profile in Febuxostat drug substance by LC-MS/MS technique.[1][3][4][5] Journal of Pharmaceutical and Biomedical Analysis, 56(4), 749-757.[1] [Link]

• Niessen, W. M. A. (2003). LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA, 57(6), 318-322. [Link]

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• 4. academia.edu [academia.edu]
• 5. ovid.com [ovid.com]

Comparative Guide to the Structure-Activity Relationship (SAR) of Thiazolyl-Aniline Based Kinase Inhibitors

A Senior Application Scientist's Guide for Drug Development Professionals

In the landscape of medicinal chemistry, the thiazole ring stands out as a versatile and privileged scaffold, forming the core of numerous biologically active compounds.[1] Its unique electronic properties and ability to engage in various non-covalent interactions have made it a cornerstone in the design of targeted therapeutics, particularly protein kinase inhibitors. This guide provides an in-depth analysis of the structure-activity relationships (SAR) governing a key class of these molecules: compounds featuring a core thiazole-aniline framework. While the direct "thiazolyl-oxy-aniline" linkage is one possibility, this guide will broaden the scope to include closely related and extensively studied linkers, such as pyrimidine, to provide a comprehensive understanding of how structural modifications influence biological activity against critical cancer-related kinases.

We will dissect the molecule into its constituent parts—the thiazole moiety, the aniline group, and the crucial linker that joins them. By examining experimental data from seminal studies, we will explain the causality behind why certain substitutions enhance potency and selectivity, while others diminish it. This guide is designed not as a rigid set of instructions, but as a framework for rational drug design, grounded in empirical evidence and expert interpretation.

The Core Scaffold: A Tripartite Pharmacophore

The foundational structure of these inhibitors can be visualized as three distinct, yet interconnected, regions. Each region presents an opportunity for modification to optimize interactions with the target kinase, fine-tune physicochemical properties, and ultimately enhance therapeutic efficacy.

Caption: Core components of a thiazolyl-aniline inhibitor.

• The Thiazole Moiety: Often serves as a key recognition element, interacting with specific amino acid residues within the kinase active site.

• The Linker: This component, which can be a simple ether ("oxy") linkage or a more complex heterocycle like pyrimidine, is critical for establishing the correct vector and orientation of the other two moieties.

• The Anilino Moiety: This group is frequently responsible for forming crucial hydrogen bonds with the "hinge region" of the kinase, an interaction that is a hallmark of many ATP-competitive inhibitors.

Part 1: SAR of the Thiazole Moiety

The thiazole ring itself and its substituents are pivotal for achieving high potency. Studies on 2-anilino-4-(thiazol-5-yl)pyrimidine inhibitors of Cyclin-Dependent Kinase 2 (CDK2) provide a wealth of information.[2] The thiazole group in this series projects out of the ATP-binding pocket, and modifications here can influence solubility and interactions at the solvent-exposed interface.

A key example involves substitutions at the 2- and 4-positions of the thiazole ring. Virtual screening initially identified 4-(2,4-dimethyl-thiazol-5-yl)pyrimidin-2-ylamines as moderately potent CDK2 inhibitors.[2] Subsequent optimization revealed critical insights.

Compound ID (Reference)	Thiazole Substituent (R1)	Thiazole Substituent (R2)	Target Kinase	IC50 / Kᵢ (nM)
Analog Series 1 [2]	H	H	CDK2/cyclin A	1,500
Analog Series 2 [2]	CH₃	H	CDK2/cyclin A	330
Analog Series 3 [2]	NH₂	CH₃	CDK2/cyclin E	2
Compound 36 [1]	Arylidene-hydrazinyl	H	B-RAF V600E	50

Analysis of Thiazole Substitutions:

• Small Alkyl Groups: The addition of a methyl group at the 4-position (Analog Series 2 vs. 1) resulted in a nearly 5-fold increase in potency. This is often attributed to favorable van der Waals interactions or improved positioning within a hydrophobic sub-pocket.

• Amino Groups: The most dramatic increase in potency was observed with the introduction of a 2-amino group (Analog Series 3).[3] This group can act as a hydrogen bond donor, forming an additional anchoring point with the protein or altering the electronic nature of the ring system to enhance overall binding affinity. The combination of a 2-amino and a 4-methyl group led to a compound with a Kᵢ of just 2 nM against CDK2/cyclin E, demonstrating a synergistic effect.[3]

• Larger Substituents: In other kinase inhibitor series, such as those targeting B-RAF, larger, more complex groups like arylidene-hydrazinyl moieties on the thiazole ring have been shown to confer high potency, with IC50 values in the low nanomolar range.[1]

Part 2: The Critical Role of the Linker

The element connecting the thiazole and aniline rings dictates the overall geometry of the inhibitor. A simple ether linkage provides significant conformational flexibility, which can be entropically unfavorable for binding. In contrast, incorporating the linker into a more rigid ring system, like pyrimidine, pre-organizes the molecule into a more favorable conformation for binding, reducing the entropic penalty.

The 2-anilino-4-(thiazol-5-yl)pyrimidine scaffold is a prime example of a successful rigid linker.[2] X-ray crystallography has shown that the pyrimidine ring positions the anilino group for optimal hydrogen bonding with the kinase hinge region, while orienting the thiazole moiety towards the solvent-exposed surface.[2]

Part 3: SAR of the Anilino Moiety

The anilino group is the primary anchor to the kinase hinge region, typically forming two critical hydrogen bonds between its N-H group and a backbone carbonyl, and between a hinge backbone N-H and the pyrimidine linker's nitrogen. Substitutions on the aniline ring can modulate this interaction and exploit nearby sub-pockets.

Compound ID (Reference)	Aniline Substituent	Target Kinase	IC50 / Kᵢ (nM)
Analog Series 4 [2]	None (Aniline)	CDK2/cyclin A	120
Analog Series 5 [2]	3-NO₂	CDK2/cyclin E	2
Analog Series 6 [2]	3-OH	CDK2/cyclin A	18
Analog Series 7 [2]	3-NH₂	CDK2/cyclin A	25

Analysis of Anilino Substitutions:

• Meta-Substitutions: The meta-position (3-position) of the aniline ring proved to be a hot spot for productive modifications. The introduction of a nitro group (3-NO₂) resulted in a significant boost in potency against CDK2/cyclin E.[3] This potent effect is rationalized by the electron-withdrawing nature of the nitro group, which can enhance the hydrogen-bonding capability of the anilino N-H.

• Hydrogen Bonding Groups: Substituents capable of hydrogen bonding, such as hydroxyl (3-OH) and amino (3-NH₂) groups, also conferred high potency. These groups can form additional interactions with residues near the hinge region, further stabilizing the inhibitor-protein complex.

• Positional Importance: The potency is highly sensitive to the position of the substituent. Ortho-substitutions often lead to a loss of activity due to steric clashes with the enzyme, while para-substitutions may be less effective than meta-substitutions if they fail to engage a specific pocket.

Experimental Protocols for SAR Elucidation

To build a reliable SAR model, robust and reproducible experimental data are essential. The following are standardized protocols for evaluating kinase inhibition and cellular anti-proliferative activity.

Protocol 1: In Vitro Kinase Inhibition Assay (Radiometric Filter Binding)

This protocol describes a classic and highly reliable method for measuring the inhibition of a specific kinase, such as CDK2.

Principle: This assay measures the incorporation of radiolabeled phosphate (from [γ-³²P]ATP) into a specific substrate peptide by the kinase. Inhibitors will reduce the rate of this incorporation.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Prepare a stock solution of the substrate (e.g., Histone H1 or a specific peptide like PKTPKKAKKL).

  • Prepare a stock solution of ATP and [γ-³²P]ATP. The final concentration of ATP in the assay should be at or near its Kₘ for the kinase.

  • Serially dilute the test compounds (thiazolyl-oxy anilines) in DMSO to create a range of concentrations (e.g., from 100 µM to 1 nM).

• Assay Procedure:

  • In a 96-well plate, add 5 µL of the diluted test compound solution to each well. Include wells for a positive control (no inhibitor) and negative control (no enzyme).

  • Add 20 µL of a master mix containing the kinase and substrate in Kinase Buffer.

  • Pre-incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Initiate the kinase reaction by adding 25 µL of the [γ-³²P]ATP/ATP solution.

  • Incubate the reaction for a defined period (e.g., 30-60 minutes) at 30°C.

  • Stop the reaction by adding 50 µL of 75 mM phosphoric acid.

• Detection and Data Analysis:

  • Transfer the reaction mixture to a phosphocellulose filter plate.

  • Wash the plate multiple times with 0.75% phosphoric acid to remove unincorporated [γ-³²P]ATP.

  • Dry the plate and add a scintillation cocktail to each well.

  • Measure the radioactivity in each well using a scintillation counter.

  • Calculate the percent inhibition for each compound concentration relative to the positive control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Workflow for a radiometric kinase inhibition assay.

Protocol 2: Cell-Based Anti-Proliferative Assay (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation. The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Step-by-Step Methodology:

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., MCF-7 breast cancer cells) in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.[1][4]

• Cell Plating:

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include vehicle control (e.g., 0.1% DMSO) and positive control (e.g., doxorubicin) wells.

  • Incubate the plate for 72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in PBS.

  • Add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for another 4 hours at 37°C, allowing formazan crystals to form.

• Solubilization and Measurement:

  • Carefully remove the medium from the wells.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percent viability against the logarithm of the compound concentration and fit the data to determine the GI50 (concentration for 50% growth inhibition).

Computational Insights: Pharmacophore Modeling

Pharmacophore modeling is a powerful computational tool that complements experimental SAR by abstracting the key chemical features required for biological activity.[5] A pharmacophore model for a thiazolyl-aniline kinase inhibitor would typically include features like hydrogen bond acceptors, hydrogen bond donors, and aromatic rings arranged in a specific 3D geometry.

Caption: Hypothetical pharmacophore for a kinase inhibitor.

This model can then be used as a 3D query to screen large virtual libraries for new compounds that possess these features, accelerating the discovery of novel chemical scaffolds.[6]

Conclusion and Future Directions

The structure-activity relationship of thiazolyl-aniline based inhibitors is a well-defined field, offering clear guidance for the rational design of potent and selective kinase inhibitors. The key takeaways are:

• Anilino Moiety: This is the primary hinge-binding element. Meta-substitutions with small, electron-withdrawing, or hydrogen-bonding groups are highly favorable.

• Linker: A rigid linker, such as a pyrimidine ring, is crucial for pre-organizing the molecule and minimizing the entropic penalty of binding.

• Thiazole Moiety: Substitutions here, particularly small amino and alkyl groups, can significantly enhance potency by forming additional interactions and optimizing physicochemical properties.

Future work in this area should focus on integrating these established SAR principles with advanced computational methods and ADME-Tox profiling from the earliest stages of discovery.[5] By combining empirical data with predictive models, researchers can more efficiently navigate the chemical space to develop next-generation inhibitors with improved efficacy and safety profiles for the treatment of cancer and other diseases.

References

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. (2024). RSC Advances.
• 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK Inhibitors: Synthesis, SAR Analysis, X-ray Crystallography, and Biological Activity. (2004). Journal of Medicinal Chemistry.
• 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity. (2004). PubMed.
• Recent advances in the synthesis and utility of thiazoline and its derivatives. (2024). RSC Advances.
• Pharmacophore modeling: advances, limitations, and current utility in drug discovery. (2014). Dovepress.
• Ligand Based Pharmacophore Modeling and Virtual Screening Studies to Design Novel HDAC2 Inhibitors. (2014). PMC.
• Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. (2023). MDPI.

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Safety & Regulatory Compliance

2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline proper disposal procedures

Here is the comprehensive Environmental Health and Safety (EHS) guide for the operational handling and disposal of 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline in a professional laboratory setting.

EHS Operational Guide: 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline

Scientific Grounding and Hazard Causality

2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline is a complex heterocyclic building block. While specific toxicological data for this exact derivative may be limited, its safety profile must be extrapolated from its highly reactive pharmacophores: the nitroaniline core and the thiazole ether.

Nitroanilines are classified as acutely toxic compounds. The primary mechanism of toxicity is their ability to be readily absorbed through the skin, lungs, and gastrointestinal tract, leading to the oxidation of hemoglobin to methemoglobin. This impairs the blood's ability to transport oxygen, causing cyanosis, headache, and potential organ damage upon prolonged exposure. Furthermore, the lipophilic nature of the thiazole ether moiety likely enhances dermal penetration, making strict barrier protection non-negotiable. Environmentally, these compounds are highly toxic to aquatic life with long-lasting ecological effects.

Operational Handling Protocols

To ensure a self-validating safety system, laboratory personnel must rely on strict engineering controls and Personal Protective Equipment (PPE) rather than administrative controls alone.

• Engineering Controls: All manipulations of the dry powder or concentrated solutions must be performed within a certified chemical fume hood. This prevents the inhalation of aerosolized particulates.

• Personal Protective Equipment (PPE):

  • Dermal Protection: Double-gloving with nitrile gloves is mandatory. The outer glove must be removed immediately if contamination is suspected, validating that the inner glove remains a pristine barrier.

  • Ocular Protection: Splash goggles or a full-face shield (approved under NIOSH or EN 166 standards) must be worn.

  • Body Protection: A dedicated, chemically resistant lab coat and closed-toe shoes are required. Do not take contaminated clothing home.

Waste Segregation and Disposal Methodology

Under no circumstances should laboratory personnel attempt to chemically neutralize or treat nitroaniline derivatives on the benchtop. Attempting to destroy these compounds with strong acids or oxidizers can lead to violent exothermic reactions and the release of highly toxic nitrogen oxide (NOx) gases. Disposal must be handled logistically via professional routing.

Step-by-Step Disposal Procedure:

• Primary Containment: Collect all solid waste (including contaminated gloves, weigh boats, and filter paper) and liquid waste (solvent washings) in separate, chemically compatible containers. High-Density Polyethylene (HDPE) or glass containers with PTFE-lined caps are required.

• Secondary Containment: Place the primary waste vessel inside a secondary containment bin. This self-validating step ensures that if the primary container fails or leaks, the chemical is not released into the laboratory environment or drainage systems.

• Chemical Segregation: Store the waste strictly away from incompatible materials, specifically strong oxidizing agents, acid anhydrides, and reducing agents.

• Labeling: Label the container immediately upon the first drop of waste. The label must explicitly state "Acutely Toxic Hazardous Waste" and list the full chemical name. Do not use abbreviations.

• Satellite Accumulation: Store the waste in a designated Satellite Accumulation Area (SAA) at or below room temperature, away from direct sunlight and moisture.

• Professional Handoff: Offer the surplus and non-recyclable solutions to a licensed professional waste disposal service. The standard, EPA-compliant method for destroying this class of chemical is high-temperature incineration equipped with an afterburner and scrubber to safely manage NOx emissions.

Quantitative Data and Logistics Summary

Parameter	Specification / Requirement	Causality / Scientific Rationale
Primary Hazard	Acute Toxicity (Oral/Dermal/Inhalation)	Readily absorbed; acts as a strong methemoglobin former.
Environmental	High Aquatic Toxicity	Causes long-lasting adverse effects in aquatic environments.
Incompatibilities	Strong Oxidizers, Acid Chlorides	High risk of exothermic decomposition and toxic NOx gas release.
Spill Protocol	Dry Sweep (No Water Initially)	Sweep up into suitable containers without creating dust; avoid flushing to sewer.
Final Disposal	Licensed High-Temp Incineration	Ensures complete molecular destruction without environmental release.

Waste Routing Visualization

Standardized laboratory waste routing and disposal workflow for acutely toxic compounds.

References

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: p-Nitroaniline. Retrieved from[Link]

• West Liberty University. (2014). Safety Data Sheet: 4-Nitroaniline. Retrieved from[Link]

• Loba Chemie. (2015). Safety Data Sheet: 3-Nitroaniline Pure. Retrieved from[Link]

• Amherst College. (2019). Standard Operating Procedures (SOP) for Working with P-Nitroaniline. Retrieved from[Link]

• Durham Technical Community College. (2009). Safety Data Sheet: 4-Nitroaniline. Retrieved from[Link]

Personal Protective Equipment &amp; Handling Guide: 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline

Executive Summary: The Hazard Profile

Compound Class: Nitroaniline Ether / Thiazole Derivative Primary Risk Driver: Methemoglobinemia & Dermal Absorption [1]

As a Senior Application Scientist, I must clarify that while specific toxicological data for 2-Nitro-4-[(1,3-thiazol-2-yl)oxy]aniline may be sparse in public repositories, its structural moieties—specifically the 2-nitroaniline core—dictate its safety protocol. Nitroanilines are potent methemoglobin formers . They are lipophilic, meaning they pass through standard laboratory gloves and skin rapidly, oxidizing hemoglobin (

) to methemoglobin ( ), which cannot transport oxygen.

Treat this compound as an Acute Toxin (Category 3) via Oral, Dermal, and Inhalation routes. The following protocol is designed to mitigate these specific structural risks.

Part 1: Personal Protective Equipment (PPE) Matrix

Standard nitrile exam gloves are insufficient for prolonged handling of nitro-aromatics due to rapid permeation. You must utilize a barrier-stratified approach.

PPE Category	Minimum Requirement	Recommended Specification (Best Practice)	Scientific Rationale
Hand Protection	Double Gloving (Nitrile over Nitrile)	Laminate Liner (e.g., Silver Shield®) under Nitrile outer glove.	Nitro-compounds can permeate thin nitrile in <15 mins. Laminate films provide >4-hour breakthrough protection against aromatics.
Respiratory	N95 Respirator (If outside hood)	P100 / P3 Particulate Filter (Full or Half-Face)	Solid powders generate invisible micro-aerosols during weighing. Nitroanilines are toxic by inhalation.[2][3][4][5][6]
Body Defense	Lab Coat (Buttoned)	Tyvek® Disposable Sleeves or Apron	Cotton lab coats absorb liquids, keeping toxins against the skin. Tyvek repels dust and organic liquids.
Eye Protection	Safety Glasses (Side shields)	Chemical Goggles	Prevent ocular mucosal absorption. Thiazoles can be severe eye irritants.[7]

Part 2: Operational Protocol (The Closed-Loop Method)

To ensure data integrity and safety, we use a "Closed-Loop" handling system. This prevents cross-contamination of your assay and exposure to the operator.

Step 1: Engineering Controls Setup

• Ventilation: Verify Fume Hood face velocity is >100 fpm (0.5 m/s) .

• Static Control: This powder is likely electrostatic. Use an ionizing bar or anti-static gun inside the hood to prevent powder "fly-away" during weighing.

• Surface Prep: Line the work surface with plastic-backed absorbent pads (absorbent side up) to capture invisible micro-spills.

Step 2: Weighing & Solubilization

• Don PPE: Put on laminate inner gloves, then nitrile outer gloves.

• Transfer: Open the source container only inside the hood.

• Weighing: Use a disposable anti-static weighing boat. Do not use a spatula that has been used for oxidizers (risk of reaction with the thiazole sulfur).

• Immediate Dissolution: Dissolve the solid in the solvent (e.g., DMSO) immediately after weighing. Solutions are easier to contain than buoyant powders.

• Wipe Down: Wipe the exterior of the vial with a solvent-dampened Kimwipe before removing it from the hood.

Step 3: Decontamination (The "Doffing" Sequence)

Most exposures occur when taking off contaminated PPE. Follow this sequence:

• Outer Gloves: Remove and dispose of in hazardous waste.

• Wash Inner Gloves: Wash the laminate gloves (still on hands) with soap and water.

• Coat/Sleeves: Remove Tyvek sleeves/apron.

• Final Wash: Remove inner gloves and wash hands with cool water (warm water opens pores, increasing absorption).

Part 3: Visualization of Safety Logic

Figure 1: The Methemoglobinemia Pathway

Understanding why we wear PPE: The biological consequence of exposure.

Caption: Figure 1. Mechanism of Toxicity. The nitro-group facilitates oxidation of Hemoglobin, necessitating strict dermal barriers.

Figure 2: Emergency Spill Response Workflow

Immediate actions if powder is dispersed outside the hood.

Caption: Figure 2.[2][4][5][8][9] Step-by-step spill response to minimize aerosol inhalation risks.

Part 4: Waste Disposal & Incompatibility

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid, peroxides).[6] The thiazole sulfur and aniline nitrogen are oxidizable, creating a potential fire/exotherm hazard [1].

• Disposal Stream: Classify as "Toxic Organic Waste" .

• Container Prep: Triple rinse empty vials with a solvent (acetone/ethanol) before discarding the glass. Add the rinsate to the liquid waste stream.

References

• PubChem. 2-Nitroaniline - Safety and Hazards. National Library of Medicine. Available at: [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: p-Nitroaniline. (Used as surrogate for nitroaniline derivative handling). Available at: [Link]

• Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: p-Nitroaniline. Available at: [Link]

Sources

• 1. nj.gov [nj.gov]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. bg.cpachem.com [bg.cpachem.com]
• 6. westliberty.edu [westliberty.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]